Prochloraz-d7

Core Science & Biosynthesis

Prochloraz-d7 in Research: A Technical Guide to its Application as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Prochloraz-d7 in research, with a primary focus on its role as an internal standard in analytical chemistry. Prochloraz-d7 is a deuterated analog of Prochloraz, a widely used imidazole (B134444) fungicide. Its structural similarity to Prochloraz, with the key difference of deuterium (B1214612) labeling, makes it an invaluable tool for enhancing the accuracy and reliability of quantitative analyses, particularly in complex matrices.

The Core Application: Isotopic Dilution Mass Spectrometry

Prochloraz-d7 is predominantly used as an internal standard in isotopic dilution mass spectrometry (IDMS) methods, most commonly with liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique is the gold standard for quantitative analysis due to its ability to correct for variations in sample preparation and matrix effects.

The Principle of Isotopic Dilution

Isotopic dilution relies on the addition of a known quantity of an isotopically labeled standard (in this case, Prochloraz-d7) to a sample prior to any sample processing steps. The labeled standard is chemically identical to the analyte of interest (Prochloraz) and therefore behaves similarly during extraction, cleanup, and chromatographic separation. However, it is distinguishable by its higher mass due to the presence of deuterium atoms.

By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard, accurate quantification can be achieved, as any losses or variations during the analytical process will affect both compounds equally, keeping their ratio constant.

Data Presentation: Method Validation Parameters

The use of Prochloraz-d7 as an internal standard significantly improves the performance of analytical methods for Prochloraz determination. The following tables summarize typical method validation data for the analysis of Prochloraz in various matrices using LC-MS/MS with Prochloraz-d7 as an internal standard.

Parameter	Specification
Linearity
Calibration Range	1 - 100 µg/L
Correlation Coefficient (r²)	> 0.99
Recovery and Precision (in Food Matrix)
Spiking Level	Recovery (%)
10 µg/kg	95.2
50 µg/kg	98.7
100 µg/kg	97.5
Matrix Effect
Without Internal Standard	65% (Signal Suppression)
With Prochloraz-d7	98% (Correction)
Limits of Detection and Quantification
Limit of Detection (LOD)	0.5 µg/kg
Limit of Quantification (LOQ)	1.5 µg/kg

Table 1: Typical Method Validation Data for Prochloraz Analysis using Prochloraz-d7 Internal Standard.

Experimental Protocols

A common workflow for the analysis of Prochloraz in environmental or food samples involves sample extraction and cleanup, followed by instrumental analysis. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation procedure.

Experimental Protocol: QuEChERS Extraction and LC-MS/MS Analysis

1. Sample Preparation (QuEChERS)

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Prochloraz-d7 solution in acetonitrile.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquohydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA)).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 5 minutes.

• Final Extract: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

  • B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • Prochloraz: Precursor ion > Product ion 1, Product ion 2

  • Prochloraz-d7: Precursor ion > Product ion 1, Product ion 2

Mandatory Visualizations

Signaling Pathway: Prochloraz Metabolism

Prochloraz undergoes metabolism in organisms, and understanding these pathways is crucial for residue analysis and toxicology studies. Prochloraz-d7 can be used as a tracer to study these metabolic routes.

Metabolic pathway of Prochloraz.

Experimental Workflow: Isotopic Dilution Analysis

The following diagram illustrates the typical workflow for quantitative analysis using Prochloraz-d7 as an internal standard.

Workflow for isotopic dilution analysis.

Logical Relationship: Principle of Isotopic Dilution

This diagram explains the logical relationship behind the principle of isotopic dilution for accurate quantification.

Principle of isotopic dilution.

Prochloraz-d7: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-depth overview of Prochloraz-d7, covering its chemical properties, biological mechanisms of the parent compound Prochloraz (B1679089), and relevant experimental protocols.

Core Data Presentation

This section summarizes the key quantitative data for Prochloraz-d7 and its non-deuterated analogue, Prochloraz.

Identifier	Prochloraz-d7	Prochloraz
CAS Number	Not explicitly available; Unlabelled CAS: 67747-09-5[1][2]	67747-09-5[3][4][5]
Molecular Formula	C₁₅H₉D₇Cl₃N₃O₂[1][2]	C₁₅H₁₆Cl₃N₃O₂[3][4][5]
Molecular Weight	383.71 g/mol [1][2][6]	376.66 g/mol [3][5]

Signaling Pathways of Prochloraz

Prochloraz-d7 is a deuterated form of Prochloraz, and as such, it is expected to exhibit the same biological activity and interact with the same signaling pathways as the parent compound. The deuterium (B1214612) labeling serves to provide a distinct mass signature for use as an internal standard in mass spectrometry-based analytical methods.

Prochloraz, an imidazole (B134444) fungicide, exerts its biological effects through multiple mechanisms of action. Its primary antifungal activity stems from the inhibition of ergosterol (B1671047) biosynthesis, a crucial component of fungal cell membranes. In vertebrates, it is recognized as an endocrine disruptor due to its interaction with various hormonal pathways.

Antifungal Mechanism of Action

The principal mode of action of Prochloraz is the inhibition of the cytochrome P450 enzyme lanosterol (B1674476) 14α-demethylase (CYP51).[1][7] This enzyme is critical in the biosynthesis of ergosterol, the main sterol in fungal cell membranes.[1] The nitrogen atom in the imidazole ring of Prochloraz binds to the heme iron atom in the active site of CYP51, which competitively inhibits the natural substrate, lanosterol.[1] This blockage leads to a depletion of ergosterol and an accumulation of toxic 14α-methylated sterol precursors, which disrupt the structure and function of the fungal cell membrane, ultimately leading to cell death.[1]

Caption: Antifungal signaling pathway of Prochloraz.

Endocrine Disruption in Vertebrates

In vertebrate systems, Prochloraz has been shown to act as an endocrine disruptor through several mechanisms:

• Anti-androgenic Effects : Prochloraz can act as an antagonist of the androgen receptor.[6][7] It also inhibits key enzymes in steroidogenesis, such as CYP17 (17α-hydroxylase/17,20-lyase), which is necessary for the synthesis of testosterone (B1683101).[2][5] This can lead to reduced testosterone levels and subsequent reproductive malformations in males.[6]

• Anti-estrogenic Effects : The fungicide has been observed to antagonize the estrogen receptor.[2][6]

• Aromatase Inhibition : Prochloraz can inhibit aromatase (CYP19), the enzyme responsible for converting androgens to estrogens.[7][8]

• Aryl Hydrocarbon Receptor (AhR) Agonism : Prochloraz can act as an agonist of the aryl hydrocarbon receptor, a pathway involved in responding to environmental toxins.[6][7]

Caption: Endocrine disruption pathways of Prochloraz.

Experimental Protocols

Prochloraz-d7 is primarily utilized as an internal standard in analytical methods for the quantification of Prochloraz and its metabolites. Below are outlines of relevant experimental protocols.

Analysis of Prochloraz and its Metabolites using UPLC-MS/MS

This method is highly sensitive and selective for the simultaneous quantification of Prochloraz and its metabolites.

1. Sample Extraction:

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• The sample is then further processed for cleanup to remove interfering substances before injection into the UPLC-MS/MS system.

2. UPLC-MS/MS System:

• Separation: A reversed-phase column is used to separate the analytes based on their polarity.

• Detection: A mass spectrometer operating in multiple reaction monitoring (MRM) mode provides high selectivity and sensitivity.

• Internal Standard: Prochloraz-d7 is added to the sample at a known concentration to serve as an internal standard for accurate quantification of Prochloraz.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Fungicide prochloraz and environmental pollutant dioxin induce the ABCG2 transporter in bovine mammary epithelial cells by the arylhydrocarbon receptor signaling pathway. | Sigma-Aldrich [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. Effects of multiple life stage exposure to the fungicide prochloraz in Xenopus laevis: manifestations of antiandrogenic and other modes of toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Prochloraz: an imidazole fungicide with multiple mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Prochloraz - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Synthesis of Deuterated Prochloraz: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to Prochloraz (B1679089)

Prochloraz, with the chemical name N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]-1H-imidazole-1-carboxamide, is a widely used fungicide in agriculture.[1] It is effective against a range of fungal pathogens by inhibiting ergosterol (B1671047) biosynthesis, a critical component of the fungal cell membrane.[2][3] Deuterated analogs of small molecules like Prochloraz are invaluable tools in various research applications, including metabolic studies, pharmacokinetic analysis, and as internal standards in analytical chemistry. The introduction of deuterium (B1214612) atoms can alter the metabolic fate of a compound, often leading to a longer half-life due to the kinetic isotope effect.

Proposed Synthesis of Deuterated Prochloraz (Prochloraz-d4)

The synthesis of Prochloraz typically involves a multi-step process.[4] A plausible route to introduce deuterium atoms is during the formation of the ethylamine (B1201723) bridge. Specifically, deuteration of the ethylene (B1197577) group would lead to Prochloraz-(ethylen-d4).

The general, non-deuterated synthesis proceeds as follows:

• Etherification: Reaction of 2,4,6-trichlorophenol (B30397) with a 1,2-dihaloethane (e.g., 1,2-dibromoethane) to form 1-bromo-2-(2,4,6-trichlorophenoxy)ethane.[5]

• Amination: Substitution of the bromine atom with propylamine (B44156) to yield N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]amine.[6]

• Carbamoylation: Reaction of the secondary amine with phosgene (B1210022) or a phosgene equivalent to form the carbamoyl (B1232498) chloride.[7]

• Condensation: Finally, reaction with imidazole (B134444) to yield Prochloraz.[7]

To synthesize the deuterated analog, Prochloraz-d4, a deuterated starting material for the ethyl bridge is required. 1,2-dibromoethane-d4 (B144223) is a commercially available reagent that can be used in the first step of the synthesis.

Experimental Protocol: Synthesis of Prochloraz-(ethylen-d4)

The following protocol is a proposed method for the synthesis of Prochloraz-(ethylen-d4) based on established procedures for the non-deuterated compound.

Step 1: Synthesis of 1-bromo-2-(2,4,6-trichlorophenoxy)ethane-d4

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2,4,6-trichlorophenol (1 equivalent) in a suitable solvent such as acetonitrile (B52724) or dimethylformamide.

• Add a base, for instance, anhydrous potassium carbonate (1.5 equivalents), to the solution and stir for 15-20 minutes at room temperature.

• To this mixture, add 1,2-dibromoethane-d4 (1.2 equivalents) dropwise.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 12-16 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a hexane/ethyl acetate (B1210297) gradient to obtain 1-bromo-2-(2,4,6-trichlorophenoxy)ethane-d4.

Step 2: Synthesis of N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]amine

• In a sealed reaction vessel, dissolve 1-bromo-2-(2,4,6-trichlorophenoxy)ethane-d4 (1 equivalent) in a suitable solvent like toluene (B28343) or ethanol.

• Add n-propylamine (2-3 equivalents) to the solution.

• Heat the mixture to 80-100 °C for 6-8 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with water to remove excess propylamine and its salt.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]amine.

Step 3: Synthesis of N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]carbamoyl chloride

• Caution: Phosgene is extremely toxic. This reaction should be performed in a well-ventilated fume hood by trained personnel.

• Dissolve N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]amine (1 equivalent) in anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• A solution of phosgene (or a safer equivalent like triphosgene) in toluene (1.2 equivalents) is added dropwise while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• The formation of the carbamoyl chloride can be monitored by IR spectroscopy (disappearance of the N-H stretch and appearance of the C=O stretch).

• The solvent and excess phosgene are carefully removed under reduced pressure to yield the crude carbamoyl chloride, which is often used in the next step without further purification.

Step 4: Synthesis of Prochloraz-(ethylen-d4)

• In a separate flask, dissolve imidazole (1 equivalent) and a non-nucleophilic base such as triethylamine (B128534) (1.2 equivalents) in anhydrous toluene.

• Cool this solution to 0 °C.

• The crude N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]carbamoyl chloride from the previous step, dissolved in a small amount of anhydrous toluene, is added dropwise to the imidazole solution.

• After the addition, the reaction mixture is stirred at room temperature for 4-6 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, the mixture is filtered to remove triethylamine hydrochloride.

• The filtrate is washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is evaporated under reduced pressure.

• The crude Prochloraz-(ethylen-d4) is then purified by column chromatography or recrystallization to yield the final product.

Data Presentation

Table 1: Hypothetical Reaction Parameters and Yields for the Synthesis of Prochloraz-(ethylen-d4)

Step	Reactants	Key Reagents	Solvent	Temperature (°C)	Time (h)	Hypothetical Yield (%)
1	2,4,6-Trichlorophenol, 1,2-Dibromoethane-d4	K₂CO₃	Acetonitrile	80-90	12-16	75-85
2	1-bromo-2-(2,4,6-trichlorophenoxy)ethane-d4	n-Propylamine	Toluene	80-100	6-8	80-90
3	N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]amine	Phosgene	Toluene	0 - RT	2-4	>90 (crude)
4	N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl-d4]carbamoyl chloride	Imidazole, Triethylamine	Toluene	0 - RT	4-6	70-80

Table 2: Spectroscopic Data for Prochloraz

Spectroscopic Technique	Key Features
¹H NMR (CDCl₃, ppm)	δ 8.1 (s, 1H), 7.4 (s, 2H), 7.1 (s, 1H), 4.1 (t, 2H), 3.5 (t, 2H), 3.3 (t, 2H), 1.6 (m, 2H), 0.9 (t, 3H)
¹³C NMR (CDCl₃, ppm)	δ 152.1, 149.2, 137.5, 130.2, 129.5, 128.8, 118.6, 68.5, 49.8, 48.2, 21.5, 11.2
Mass Spectrometry (ESI+)	m/z 376.0 [M+H]⁺

Note: For Prochloraz-(ethylen-d4), the signals corresponding to the ethylene protons in the ¹H NMR spectrum would be absent, and the corresponding carbon signals in the ¹³C NMR spectrum would show splitting due to C-D coupling. The mass spectrum would show an increase of 4 mass units, m/z 380.0 [M+H]⁺.

Mechanism of Action of Prochloraz

Prochloraz's primary mode of action as a fungicide is the inhibition of ergosterol biosynthesis.[2][8] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.[8]

Prochloraz specifically targets and inhibits the enzyme lanosterol (B1674476) 14α-demethylase, a cytochrome P450 enzyme encoded by the ERG11 or CYP51 gene.[2][8] This enzyme is responsible for the oxidative removal of the 14α-methyl group from lanosterol, a key step in the conversion of lanosterol to ergosterol. The nitrogen atom in the imidazole ring of Prochloraz binds to the heme iron atom in the active site of the enzyme, preventing the natural substrate from binding.[8]

The inhibition of lanosterol 14α-demethylase has two major consequences for the fungal cell:

• Depletion of Ergosterol: The lack of ergosterol production compromises the structural and functional integrity of the fungal cell membrane.[8]

• Accumulation of Toxic Sterol Intermediates: The blockage of the pathway leads to the accumulation of 14α-methylated sterol precursors, such as lanosterol.[8] These abnormal sterols are incorporated into the cell membrane, disrupting its structure and leading to increased permeability and eventual cell death.[8]

Visualizations

Synthesis Workflow

Caption: Proposed synthetic workflow for Prochloraz-(ethylen-d4).

Mechanism of Action

Caption: Mechanism of action of Prochloraz via inhibition of ergosterol biosynthesis.

Conclusion

This technical guide provides a comprehensive overview of a proposed synthesis for deuterated Prochloraz and its mechanism of action. The detailed, albeit hypothetical, experimental protocol and compiled data serve as a valuable resource for researchers in agrochemical synthesis and drug development. The visualizations of the synthetic pathway and the biological mechanism of action offer a clear and concise summary of these complex processes. Further experimental validation is required to confirm the specifics of the proposed synthesis of deuterated Prochloraz.

References

• 1. fao.org [fao.org]
• 2. Prochloraz - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CN101851167B - Method for synthesizing prochloraz intermediate - Google Patents [patents.google.com]
• 7. Prochloraz synthesis - chemicalbook [chemicalbook.com]
• 8. benchchem.com [benchchem.com]

Isotopic Labeling of Fungicides for Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of new and effective fungicides is paramount for ensuring global food security and managing fungal diseases in clinical settings. A critical aspect of fungicide research and development is understanding their metabolic fate, environmental persistence, and mechanism of action. Isotopic labeling, coupled with mass spectrometry, has emerged as a powerful and indispensable tool for these investigations. This technical guide provides a comprehensive overview of the principles, methodologies, and applications of isotopic labeling of fungicides for mass spectrometry-based analysis.

Stable isotope labeling involves the incorporation of heavier, non-radioactive isotopes, such as Deuterium (B1214612) (²H), Carbon-13 (¹³C), and Nitrogen-15 (¹⁵N), into the molecular structure of a fungicide.[1] These labeled molecules are chemically identical to their unlabeled counterparts but are distinguishable by their increased mass.[1] This mass difference allows for their precise detection and quantification by mass spectrometry, enabling researchers to trace the fungicide and its metabolites in complex biological and environmental matrices. The use of isotopically labeled internal standards is also the gold standard for accurate quantification in stable isotope dilution assays.[2]

This guide will delve into the core aspects of this technology, including common labeling strategies, detailed experimental protocols, quantitative data analysis, and the visualization of metabolic pathways.

Core Methodologies for Isotopic Labeling of Fungicides

The choice of isotope and labeling strategy depends on the specific research question, the chemical structure of the fungicide, and the analytical instrumentation available.

Commonly Used Stable Isotopes:

• Deuterium (²H): Deuterium labeling is often the most cost-effective and synthetically accessible method.[3] It is particularly useful for creating internal standards for quantitative analysis. However, the potential for H/D exchange under certain conditions and possible chromatographic shifts should be considered.

• Carbon-13 (¹³C): ¹³C labeling provides a stable and unambiguous mass shift, making it ideal for metabolic fate studies.[2] The lower natural abundance of ¹³C results in a clean background for detection. Synthesis of ¹³C-labeled compounds can be more complex and expensive.

• Nitrogen-15 (¹⁵N): For fungicides containing nitrogen atoms, ¹⁵N labeling offers a specific way to trace the molecule's backbone and its nitrogen-containing metabolites.

Labeling Strategies:

• De Novo Synthesis: This approach involves the chemical synthesis of the fungicide from isotopically labeled starting materials. This allows for precise control over the position and number of isotopic labels incorporated into the molecule.

• Hydrogen-Isotope Exchange (HIE): This method introduces deuterium by exchanging existing hydrogen atoms on the fungicide molecule with deuterium from a deuterated solvent or reagent, often facilitated by a catalyst.[4]

Data Presentation: Quantitative Analysis

Isotopically labeled fungicides are instrumental in quantitative mass spectrometry, primarily through the use of Stable Isotope Dilution Assays (SIDA). In SIDA, a known amount of an isotopically labeled version of the analyte (the internal standard) is added to the sample. The ratio of the unlabeled analyte to the labeled internal standard is then measured by mass spectrometry, allowing for highly accurate and precise quantification that corrects for sample loss during preparation and matrix effects during analysis.[2][5]

Table 1: Quantitative Performance of LC-MS/MS Methods for Fungicide Analysis Using Isotopically Labeled Internal Standards

Fungicide	Labeled Internal Standard	Matrix	Limit of Quantification (LOQ) (µg/kg)	Recovery (%)	Reference
Dithiocarbamates	[¹³C₂, ¹⁵N]-Ziram	Grapes, Cucumbers, Tomatoes	~50	90-100	[6]
Mycotoxins	Uniformly ¹³C-labeled mycotoxins	Maize	Varies by mycotoxin	88-105	[7]
Carbendazim	Not specified	Fruits and Vegetables	-	-	[8][9][10]

Table 2: Isotopic Enrichment Data for Selected Labeled Compounds

Compound	Isotope(s)	Reported Isotopic Enrichment (%)	Analytical Method	Reference
Various ¹³C- and ²H-labeled compounds	¹³C, ²H	Varies	GC-MS, LC-MS/MS	[8]
Deuterated Compounds	²H	>90%	Not specified	[4]
¹³C-labeled Mycotoxins	¹³C	Not specified	UHPLC-MS/MS	[7]

Experimental Protocols

Protocol 1: General Procedure for Deuterium Labeling of a Fungicide via Hydrogen-Isotope Exchange

This protocol provides a general framework for introducing deuterium into a fungicide molecule. Optimization of reaction conditions (catalyst, solvent, temperature, and time) is crucial for each specific fungicide.

Materials:

• Fungicide of interest

• Deuterated solvent (e.g., D₂O, CD₃OD)

• Catalyst (e.g., Pd/C, PtO₂, Raney Nickel)

• Anhydrous solvents for workup (e.g., diethyl ether, ethyl acetate)

• Drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄)

• Reaction vessel (e.g., sealed tube or microwave vial)

Procedure:

• Dissolution: Dissolve the fungicide in the deuterated solvent in a suitable reaction vessel.

• Catalyst Addition: Add the catalyst to the solution. The catalyst loading will need to be optimized (typically 5-10 mol%).

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature for a specified time. Microwave irradiation can often accelerate the exchange reaction.

• Work-up: After cooling, filter the reaction mixture to remove the catalyst. Extract the deuterated fungicide with an appropriate organic solvent.

• Purification: Wash the organic extract with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or preparative HPLC.

• Characterization: Confirm the structure and determine the isotopic enrichment of the deuterated fungicide using ¹H-NMR, ²H-NMR, and high-resolution mass spectrometry.

Protocol 2: General Workflow for a Fungicide Metabolism Study Using an Isotopically Labeled Tracer

This workflow outlines the key steps for investigating the metabolic fate of a fungicide in a biological system.

1. Preparation of Labeled Fungicide:

• Synthesize the isotopically labeled fungicide (e.g., ¹³C- or ²H-labeled) using an appropriate method (see Protocol 1 or de novo synthesis).

• Characterize the labeled compound to confirm its chemical purity and isotopic enrichment.

2. Incubation with Biological System:

• Introduce the labeled fungicide to the biological system of interest (e.g., fungal culture, plant tissue, soil microcosm).

• Incubate under controlled conditions for a defined period. Include control experiments with the unlabeled fungicide.

3. Sample Extraction:

• At various time points, harvest the biological material.

• Perform a liquid-liquid or solid-phase extraction to isolate the fungicide and its potential metabolites.

4. LC-MS/MS Analysis:

• Analyze the extracts using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Develop a method that separates the parent fungicide from its expected metabolites.

• Set the mass spectrometer to monitor for the mass of the parent labeled fungicide and the expected masses of its labeled metabolites.

5. Data Analysis:

• Process the LC-MS/MS data to identify peaks corresponding to the labeled parent compound and its metabolites based on their retention times and mass-to-charge ratios.

• Quantify the amounts of the parent fungicide and its metabolites over time to determine degradation kinetics.

• Propose a metabolic pathway based on the identified metabolites.

Mandatory Visualizations

Experimental and Logical Workflows

References

• 1. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 2. digitalcommons.wayne.edu [digitalcommons.wayne.edu]
• 3. Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Determination of dithiocarbamate fungicide residues by liquid chromatography/mass spectrometry and stable isotope dilution assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. waters.com [waters.com]
• 10. waters.com [waters.com]

Prochloraz-d7: A Technical Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data sheet (MSDS) for Prochloraz-d7, a deuterated analog of the fungicide Prochloraz (B1679089). The information is intended to support researchers, scientists, and drug development professionals in the safe handling, storage, and use of this compound.

Chemical and Physical Properties

Prochloraz-d7 is a stable isotope-labeled version of Prochloraz, where seven hydrogen atoms have been replaced by deuterium. This labeling is useful in various research applications, including metabolic studies and as an internal standard in analytical testing. The physical and chemical properties of Prochloraz-d7 are expected to be very similar to those of the unlabeled Prochloraz.

Property	Value	Reference
Molecular Formula	C15H9D7Cl3N3O2	[1][2]
Molecular Weight	383.71 g/mol	[1][2][3]
Accurate Mass	382.07	[1][2]
Appearance	Off-White to Light Tan Solid	[4]
Melting Point	46-49°C	[4]
Boiling Point	360°C	[4]
Storage Temperature	2-8°C, sealed in a dry place	[4]
Solubility	DMF: 30 mg/ml; DMSO: 30 mg/ml; Ethanol: 30 mg/ml	[4]

Toxicological Data

Toxicological data for Prochloraz-d7 is not extensively available; however, the data for Prochloraz provides a strong basis for safety considerations. Prochloraz is classified as slightly hazardous by the World Health Organization (WHO)[5][6].

Test	Species	Route	Value	Reference
LD50	Rat	Oral	1600 mg/kg	[7]
LD50	Rat	Intraperitoneal	400 mg/kg	[7]
LD50	Mouse	Oral	400-2400 mg/kg bw	[8]
LC50	Rat	Inhalation	> 2.2 mg/l of air (4 hours)	[6]
Dermal LD50	Rat	Dermal	> 2100 mg/kg bw	[6]
Dermal LD50	Rabbit	Dermal	> 3000 mg/kg bw	[6]

Key Toxicological Findings:

• Prochloraz has low acute toxicity[6].

• The primary toxic effects observed are reversible central nervous system depression and gastrointestinal irritation[6].

• It is not considered irritating to the skin or eyes of rabbits[6].

• It did not show sensitizing effects on guinea pig skin[6].

• Genotoxicity studies have shown consistently negative results, with the exception of a weakly positive response for sister chromatid exchange in vitro[6].

• In vivo, prochloraz acts as an antiandrogen[9].

Hazard Identification and Safety Precautions

Hazard Statements:

• H302: Harmful if swallowed.

• H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P273: Avoid release to the environment.

• P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.

• P391: Collect spillage.

• P501: Dispose of contents/container to an approved waste disposal plant.

The following diagram illustrates a general workflow for the safe handling of Prochloraz-d7 in a laboratory setting.

Caption: A workflow for the safe handling of Prochloraz-d7 in a laboratory setting.

Experimental Protocols

Detailed experimental protocols are crucial for reproducible research. The following sections outline methodologies for key experiments involving Prochloraz.

In Vivo Toxicology Study Protocol (Rodent Model)

This protocol is designed to assess the potential endocrine-disrupting and reproductive toxicity effects of Prochloraz.

1. Experimental Design Considerations:

• Animal Model: Wistar or Sprague-Dawley rats are commonly used[10].

• Route of Administration: Oral gavage is a precise method for administration[10].

• Dose Selection: Doses should be selected to establish a clear dose-response relationship[10].

2. Procedure:

• Dose Preparation: Prepare Prochloraz solutions in a suitable vehicle (e.g., corn oil) at the desired concentrations[10].

• Dosing: Administer Prochloraz or the vehicle daily via oral gavage. The dosing period can vary depending on the study's objectives (e.g., from gestation day 7 to postnatal day 16)[10].

• Maternal Monitoring: Monitor the dams daily for any clinical signs of toxicity, changes in body weight, and food/water consumption[10].

• Parturition and Litter Assessment: Record the length of gestation. On postnatal day 1, record the number of live and dead pups, their sex, and the total litter weight[10].

3. Endpoints for Evaluation:

• General toxicity

• Reproductive performance

• Developmental landmarks

• Organ weights

• Hormone levels

• Molecular markers

The following diagram outlines the workflow for an in vivo toxicology study.

Caption: A generalized workflow for conducting an in vivo toxicology study.

Minimum Inhibitory Concentration (MIC) Assay Protocol

This protocol determines the lowest concentration of Prochloraz that inhibits the visible growth of a specific fungus.

1. Materials:

• 96-well microtiter plates (flat-bottom)

• Fungal isolate

• Prochloraz stock solution (e.g., in DMSO)

• Appropriate sterile growth medium

2. Procedure:

• Inoculum Preparation: Culture the fungal isolate on a suitable agar (B569324) medium. Prepare a spore or yeast cell suspension and adjust the concentration to approximately 1-5 x 10^5 CFU/mL[11].

• Prochloraz Dilutions:

  • In a 96-well plate, add 200 µL of media containing the highest desired concentration of Prochloraz to the first column.

  • Add 100 µL of sterile media to the remaining wells.

  • Perform serial two-fold dilutions by transferring 100 µL from one column to the next, mixing well at each step[11].

• Inoculation: Add 100 µL of the prepared fungal inoculum to each well[11].

• Incubation: Seal the plate and incubate at the optimal growth temperature for the fungus (e.g., 25-28°C) for 24-72 hours, or until sufficient growth is observed in the control wells[11].

• MIC Determination: The MIC is the lowest concentration of Prochloraz at which no visible growth of the fungus is observed.

Mechanism of Action

Prochloraz is a broad-spectrum fungicide that acts by inhibiting the biosynthesis of ergosterol, a critical component of fungal cell membranes[8][10]. In vertebrates, it has been shown to have endocrine-disrupting properties, primarily through anti-androgenic mechanisms. This includes antagonism of the androgen receptor and inhibition of key cytochrome P450 enzymes involved in steroidogenesis[10].

The following diagram illustrates the proposed signaling pathway disruption by Prochloraz.

Caption: Prochloraz inhibits key enzymes in steroidogenesis and antagonizes the androgen receptor.

Conclusion

This technical guide provides essential safety, handling, and experimental information for Prochloraz-d7, leveraging data from its non-deuterated counterpart, Prochloraz. Researchers, scientists, and drug development professionals should adhere to the safety precautions outlined and utilize the provided protocols as a foundation for their experimental designs. A thorough understanding of the compound's properties and potential hazards is paramount for ensuring a safe and productive research environment.

References

• 1. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 2. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 3. clearsynth.com [clearsynth.com]
• 4. Prochloraz CAS#: 67747-09-5 [amp.chemicalbook.com]
• 5. fao.org [fao.org]
• 6. static1.squarespace.com [static1.squarespace.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. PROCHLORAZ (JMPR 2001) [inchem.org]
• 9. Prochloraz | C15H16Cl3N3O2 | CID 73665 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Technical Guide to the Analytical Standard Prochloraz-d7 for Researchers and Drug Development Professionals

An in-depth overview of the commercial availability, analytical applications, and mechanism of action of the deuterated internal standard, Prochloraz-d7.

This technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development on the analytical standard Prochloraz-d7. It details the commercial sources and specifications of this stable isotope-labeled internal standard, provides a detailed experimental protocol for its use in quantitative analysis, and illustrates its biological mechanism of action.

Commercial Availability and Specifications of Prochloraz-d7

Prochloraz-d7 is a deuterated analog of the imidazole (B134444) fungicide Prochloraz. It is primarily used as an internal standard in analytical chemistry, particularly in chromatography-mass spectrometry-based methods, to ensure accurate quantification of Prochloraz in various matrices. Several chemical suppliers offer Prochloraz-d7 as an analytical standard. The following table summarizes the available quantitative data from prominent suppliers.

Supplier	Product Name	CAS Number (Unlabeled)	Molecular Formula	Product Format	Purity/Assay	Isotopic Purity	Storage Conditions	Available Pack Sizes
LGC Standards	Prochloraz-d7	67747-09-5	C₁₅H₉D₇Cl₃N₃O₂	Neat	Certificate of Analysis available upon request	Certificate of Analysis available upon request	+4°C	2.5 mg, 10 mg, 25 mg
LGC Standards	Prochloraz D7 (propyl D7)	67747-09-5	C₁₅H₉D₇Cl₃N₃O₂	100 µg/mL in Acetonitrile (B52724)	ISO 17034 Certified	Certificate of Analysis available upon request	+20°C	1 mL
Clearsynth	Prochloraz-d7	67747-09-5	C₁₅H₉D₇Cl₃N₃O₂	Neat	Specification available upon request	Specification available upon request	Refer to MSDS	Not specified
Sigma-Aldrich (PESTANAL®)	Prochloraz-(ethylene-d4)	Not Applicable	C₁₅D₄H₁₂Cl₃N₃O₂	Neat	≥98.0% (HPLC)	≥95.0 atom % D	Refer to Certificate of Analysis	Not specified

Note: Data for Sigma-Aldrich's Prochloraz-(ethylene-d4) is provided as a representative example of a commercially available deuterated Prochloraz standard.

Experimental Protocol: Quantitative Analysis of Prochloraz using Prochloraz-d7 by UPLC-MS/MS

This section provides a detailed methodology for the quantitative analysis of Prochloraz in a given matrix using Prochloraz-d7 as an internal standard. This protocol is adapted from established methods for pesticide residue analysis.[1][2]

Reagents and Materials

• Prochloraz analytical standard

• Prochloraz-d7 internal standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Sample matrix (e.g., fruit homogenate, soil extract, water sample)

• Syringe filters (0.22 µm)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prochloraz and Prochloraz-d7 in methanol to prepare individual stock solutions.

• Intermediate Standard Solutions (10 µg/mL): Dilute the stock solutions with acetonitrile to prepare intermediate standard solutions.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Prochloraz intermediate standard solution with the initial mobile phase. Spike each calibration standard with the Prochloraz-d7 internal standard to a final concentration of 50 ng/mL.

Sample Preparation (QuEChERS Method)

• Extraction: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile and the Prochloraz-d7 internal standard.

• Salting Out: Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Centrifugation: Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer the supernatant to a dispersive solid-phase extraction (d-SPE) tube containing PSA (primary secondary amine) and MgSO₄.

• Final Centrifugation: Vortex for 1 minute and centrifuge at 10000 rpm for 5 minutes.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter before UPLC-MS/MS analysis.

UPLC-MS/MS Analysis

• UPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: 5 mM ammonium acetate and 0.1% formic acid in water.

  • B: 5 mM ammonium acetate and 0.1% formic acid in methanol.

• Gradient Elution: A suitable gradient program to separate Prochloraz from matrix interferences.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for Prochloraz and Prochloraz-d7.

Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Prochloraz to Prochloraz-d7 against the concentration of the calibration standards.

• Quantify the amount of Prochloraz in the samples using the calibration curve.

Visualizations: Signaling Pathways and Experimental Workflows

Mechanism of Action: Inhibition of Ergosterol (B1671047) Biosynthesis

Prochloraz is an imidazole fungicide that functions by inhibiting the enzyme lanosterol (B1674476) 14α-demethylase (CYP51A1), a critical enzyme in the ergosterol biosynthesis pathway in fungi.[3][4][5] Ergosterol is an essential component of the fungal cell membrane, analogous to cholesterol in mammalian cells. By blocking this enzyme, Prochloraz disrupts the production of ergosterol, leading to the accumulation of toxic sterol intermediates and ultimately compromising the integrity and function of the fungal cell membrane.[4]

Caption: Inhibition of the ergosterol biosynthesis pathway by Prochloraz.

Experimental Workflow: UPLC-MS/MS Analysis

The following diagram illustrates the logical workflow for the quantitative analysis of Prochloraz using a deuterated internal standard.

Caption: Workflow for the quantitative analysis of Prochloraz using UPLC-MS/MS.

References

• 1. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Prochloraz - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Prochloraz-d7: A Comprehensive Guide to its Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed explanation of the data and methodologies presented in a typical Certificate of Analysis (CoA) for Prochloraz-d7. Prochloraz-d7 is the deuterated form of Prochloraz, a broad-spectrum imidazole (B134444) fungicide.[1][2] The inclusion of deuterium (B1214612) atoms makes it a valuable internal standard for quantitative analysis of Prochloraz residues in various matrices by mass spectrometry-based methods.[3] Understanding the CoA is critical for ensuring the accuracy and reliability of experimental results.

Product Identification and Chemical Properties

A Certificate of Analysis for Prochloraz-d7 begins with fundamental identification and chemical data. This information confirms the identity of the compound.

Parameter	Specification
Product Name	Prochloraz-d7
Synonyms	N-Propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]-1H-imidazole-1-carboxamide-d7
CAS Number (Unlabelled)	67747-09-5
Molecular Formula	C₁₅H₉D₇Cl₃N₃O₂
Molecular Weight	383.71 g/mol
Accurate Mass	382.07
Appearance	White to off-white solid
Solubility	Soluble in acetonitrile (B52724), methanol, and acetone

Analytical Data for Quality Control

The following table summarizes the quantitative data from key analytical tests performed to ensure the quality and purity of Prochloraz-d7.

Analytical Test	Methodology	Result
Purity (by HPLC)	High-Performance Liquid Chromatography	≥98%
Isotopic Purity	Mass Spectrometry	≥99% Deuterium incorporation
Identity (¹H NMR)	Nuclear Magnetic Resonance Spectroscopy	Conforms to structure
Identity (Mass)	Mass Spectrometry (MS)	Conforms to molecular weight
Residual Solvents	Gas Chromatography (GC)	Meets USP <467> requirements
Water Content	Karl Fischer Titration	<0.5%

Experimental Protocols

Detailed methodologies for the key experiments cited in the CoA are provided below. These protocols offer insight into the rigorous testing that reference standards undergo.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is used to determine the purity of Prochloraz-d7 by separating it from any potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm.

• Procedure: A solution of Prochloraz-d7 is prepared in the mobile phase and injected into the HPLC system. The retention time of the main peak corresponding to Prochloraz-d7 is recorded, and the area of this peak relative to the total area of all peaks is calculated to determine the purity.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight and assess the level of deuterium incorporation.

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled with an appropriate ionization source (e.g., electrospray ionization - ESI).

• Procedure for Identity: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ion is measured. The observed m/z is compared to the theoretical m/z of Prochloraz-d7 to confirm its identity.[4]

• Procedure for Isotopic Purity: The relative intensities of the isotopic peaks for the deuterated and non-deuterated forms of Prochloraz are measured. This allows for the calculation of the percentage of deuterium incorporation.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H NMR spectroscopy is a powerful technique for confirming the chemical structure of Prochloraz-d7.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent such as chloroform-d (B32938) (CDCl₃).[5]

• Procedure: A small amount of the Prochloraz-d7 sample is dissolved in the deuterated solvent and placed in the NMR spectrometer. The resulting spectrum shows signals corresponding to the hydrogen atoms in the molecule. The absence of signals at positions where deuterium has been incorporated confirms the isotopic labeling.

Visualizing Key Processes

Diagrams are provided to illustrate the analytical workflow and the biological mechanism of action of Prochloraz.

Caption: Analytical workflow for Prochloraz-d7 quality control.

Prochloraz acts by inhibiting the biosynthesis of ergosterol, an essential component of fungal cell membranes.[2][6]

References

• 1. ACTIVE INGREDIENT PROCHLORAZ – Kingelong Việt Nam [kingelong.com.vn]
• 2. Exploring the Benefits and Uses of Prochloraz in Agriculture and Plant Disease Management [cnagrochem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. w3.ual.es [w3.ual.es]
• 5. Prochloraz | C15H16Cl3N3O2 | CID 73665 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

physical and chemical properties of Prochloraz-d7

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prochloraz-d7 is the deuterated analogue of Prochloraz, a broad-spectrum imidazole (B134444) fungicide. The strategic replacement of seven hydrogen atoms with deuterium (B1214612) atoms makes Prochloraz-d7 a valuable internal standard for quantitative analytical methods, particularly in mass spectrometry-based assays. Its use allows for the accurate determination of Prochloraz residues in various matrices by correcting for analyte losses during sample preparation and instrumental analysis. This technical guide provides an in-depth overview of the physical and chemical properties of Prochloraz-d7, detailed experimental protocols for its analysis, and an illustration of its metabolic pathway.

Physical and Chemical Properties

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Prochloraz. It should be noted that these values are for the non-deuterated compound and are presented here as a close estimate for Prochloraz-d7.

Property	Value
Molecular Formula	C₁₅H₉D₇Cl₃N₃O₂
Molecular Weight	383.71 g/mol [1]
Appearance	White to light brown solid[2]
Melting Point	38.5 - 41.0 °C[2]
Boiling Point	Decomposes on prolonged heating at high temperatures (ca. 200°C)[2]
Solubility (at 25°C)	- Water: 55 mg/L
- Acetone: ~3500 g/L
- Chloroform: ~2500 g/L
- Diethyl ether: ~2500 g/L
- Toluene: ~2500 g/L
- Xylene: ~2500 g/L
- Kerosene: ~16 g/L
Vapor Pressure	0.57 x 10⁻⁹ Torr at 20°C
Stability	Stable in slightly acidic to neutral aqueous solutions; hydrolyzes in alkaline conditions.[2]

Metabolic Pathway of Prochloraz

The metabolic pathway of Prochloraz primarily involves the cleavage of the imidazole ring, a process that is expected to be identical for Prochloraz-d7. The major metabolites formed are N-formyl-N'-propyl-N'-[2-(2,4,6-trichlorophenoxy)ethyl]urea and subsequently N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]urea.

Metabolic pathway of Prochloraz-d7.

Experimental Protocols

The following are detailed methodologies for the analysis of Prochloraz, for which Prochloraz-d7 is an ideal internal standard.

Analysis of Prochloraz Residues by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is suitable for the quantification of Prochloraz in various environmental and biological matrices.

a. Sample Preparation (QuEChERS Method)

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Spike the sample with a known concentration of Prochloraz-d7 internal standard.

• Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer).

• Add the aliquot to a dispersive solid-phase extraction (d-SPE) tube containing MgSO₄ and primary secondary amine (PSA).

• Vortex for 30 seconds.

• Centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial.

b. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatograph.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate the analyte from matrix interferences.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Prochloraz: Monitor at least two specific precursor-product ion transitions.

  • Prochloraz-d7: Monitor the corresponding mass-shifted transitions.

Analysis of Prochloraz Residues by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is an alternative for the analysis of Prochloraz, often requiring derivatization.

a. Sample Preparation and Derivatization

• Perform an initial extraction as described in the LC-MS/MS sample preparation (steps 1-7).

• Evaporate the acetonitrile extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable solvent (e.g., ethyl acetate).

• If necessary, perform a derivatization step (e.g., silylation) to improve the volatility and thermal stability of Prochloraz.

b. GC-MS Conditions

• GC System: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 °C.

• Oven Temperature Program: A programmed temperature ramp to ensure good separation.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for Prochloraz and Prochloraz-d7.

Experimental Workflow Diagram

Generalized workflow for Prochloraz analysis.

Conclusion

Prochloraz-d7 is an indispensable tool for the accurate and reliable quantification of Prochloraz in complex matrices. While specific physical and chemical data for the deuterated compound are scarce, the properties of the parent compound, Prochloraz, provide a robust reference point. The analytical methodologies outlined in this guide, coupled with the use of Prochloraz-d7 as an internal standard, will enable researchers and scientists to generate high-quality data in the fields of environmental monitoring, food safety, and drug development.

References

• 1. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 2. coromandel.biz [coromandel.biz]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Prochloraz in Food Matrices using LC-MS/MS with Prochloraz-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prochloraz (B1679089) is a broad-spectrum imidazole (B134444) fungicide used extensively in agriculture on fruits, vegetables, and cereals to control a variety of fungal diseases.[1] Its widespread application necessitates sensitive and reliable analytical methods to monitor its residues in food products, ensuring consumer safety and compliance with regulatory limits. The European Union, for instance, has set maximum residue levels (MRLs) for prochloraz at the limit of determination for various products.

This document provides detailed application notes and protocols for the quantitative analysis of prochloraz in food matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard, Prochloraz-d7, is highlighted to ensure high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis. The methodologies described are primarily based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure.

Principle

The analytical method involves the extraction of prochloraz and the internal standard Prochloraz-d7 from a homogenized sample using an organic solvent, typically acetonitrile (B52724). The QuEChERS method facilitates a rapid and efficient extraction and clean-up process. Subsequent analysis by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode allows for the selective and sensitive quantification of prochloraz. The deuterated internal standard, which co-elutes with the analyte, is used to correct for any loss of analyte during sample processing and to compensate for matrix-induced signal enhancement or suppression, leading to more accurate and reliable results.

Experimental Protocols

Sample Preparation: QuEChERS Method (EN 15662)

This protocol is suitable for a wide range of food matrices, particularly those with high water content like fruits and vegetables.

a. Reagents and Materials:

• Homogenized sample (e.g., fruits, vegetables)

• Acetonitrile (ACN), HPLC grade

• QuEChERS extraction salt packet (4 g anhydrous magnesium sulfate (B86663) (MgSO₄), 1 g sodium chloride (NaCl), 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) citrate sesquihydrate)

• Dispersive solid-phase extraction (d-SPE) tube with 900 mg anhydrous MgSO₄ and 150 mg primary secondary amine (PSA)

• Prochloraz-d7 internal standard solution (concentration to be optimized based on expected analyte levels)

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Centrifuge capable of ≥3000 rpm

• Vortex mixer

• Syringe filters (0.22 µm)

b. Extraction Procedure:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Spike the sample with an appropriate volume of the Prochloraz-d7 internal standard solution.

• Add the QuEChERS extraction salt packet.

• Immediately cap the tube and shake vigorously for 1 minute to ensure thorough mixing and prevent salt agglomeration.

• Centrifuge at ≥3000 rpm for 5 minutes.[2]

c. Dispersive SPE Cleanup:

• Transfer 6 mL of the upper acetonitrile layer to a 15 mL d-SPE tube containing MgSO₄ and PSA.[3]

• Vortex for 30 seconds.

• Centrifuge at ≥3000 rpm for 5 minutes.[3]

• Take an aliquot of the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

QuEChERS sample preparation workflow.

LC-MS/MS Analysis

a. Instrumental Conditions:

Parameter	Recommended Conditions
LC System	UPLC or HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized for separation of prochloraz from matrix interferences (e.g., 5% B to 95% B over 10 minutes)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 20 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)

b. MRM Transitions:

The following MRM transitions can be used for the quantification and confirmation of prochloraz and its deuterated internal standard. Collision energies should be optimized for the specific instrument used.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Prochloraz	376.0	308.1	70.1
Prochloraz-d7	383.0	315.1	70.1*

Note: The MRM transitions for Prochloraz-d7 are proposed based on the structure (deuteration on the propyl group) and common fragmentation patterns. The precursor ion is shifted by +7 Da. The quantifier product ion corresponds to the loss of the deuterated propyl-imidazole group, while the qualifier ion represents a common fragment. It is highly recommended to confirm and optimize these transitions on the specific instrument being used.

Data Presentation

The following tables summarize typical quantitative data for the analysis of prochloraz in various food matrices using LC-MS/MS with the QuEChERS method.

Table 1: Method Validation Data for Prochloraz Analysis

Matrix	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
Fruits and Vegetables	Not Specified	70.4–113.9	< 16.9	0.001	[2]
Strawberries	0.01 - 0.1	73.06–116.01	1.12–9.17	0.0001–0.001	[2]
Mushrooms	Not Specified	97–99	N/A	0.05	[2]
Garlic Sprouts	0.005 - 0.5	88–94	2.6–9.7	0.005	[1]
Black Pepper	0.001 - 0.1	80-120	< 2	0.001	[4]

Table 2: Linearity of Calibration Curves

Matrix	Calibration Range (µg/kg)	Correlation Coefficient (r²)	Reference
Fruits and Vegetables	0.5 - 5	> 0.9975	[5]
Garlic Sprouts	5 - 500	0.9983	[1]
Black Pepper	1 - 100	≥ 0.99	[4]

Metabolic Pathway of Prochloraz

Prochloraz is metabolized in plants and animals, primarily through the cleavage of the imidazole ring and subsequent modifications. The main metabolites that are often included in the residue definition for regulatory purposes contain the 2,4,6-trichlorophenol (B30397) (TCP) moiety.

Simplified metabolic pathway of Prochloraz.

Conclusion

The use of LC-MS/MS in conjunction with the QuEChERS sample preparation method provides a robust, sensitive, and efficient approach for the routine analysis of prochloraz residues in diverse food matrices. The incorporation of a deuterated internal standard like Prochloraz-d7 is crucial for achieving high-quality quantitative data by effectively compensating for matrix effects and procedural variations. The protocols and data presented herein serve as a comprehensive guide for researchers and scientists in the field of food safety and drug development to establish and validate their own methods for prochloraz analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. fao.org [fao.org]
• 4. sciex.com [sciex.com]
• 5. The simultaneous degradation of prochloraz and tebuconazole in water with monitoring their degradation products using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Prochloraz in Food Matrices using Prochloraz-d7 as an Internal Standard by LC-MS/MS

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the quantitative analysis of the fungicide Prochloraz in various food matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method incorporates Prochloraz-d7 as an internal standard to ensure high accuracy and precision, correcting for matrix effects and variations in sample preparation and instrument response.

Introduction

Prochloraz is a broad-spectrum imidazole (B134444) fungicide widely used in agriculture to control fungal diseases on a variety of crops, including fruits, vegetables, and cereals.[1] Its extensive use raises concerns about potential residues in food products, necessitating sensitive and reliable analytical methods for monitoring to ensure consumer safety and compliance with regulatory limits.[2] The use of a stable isotope-labeled internal standard, such as Prochloraz-d7, is the gold standard for quantitative mass spectrometry, as it closely mimics the analyte's behavior during sample extraction, cleanup, and ionization, leading to more accurate and precise results.[3] This protocol details a robust method for the determination of Prochloraz in food samples, employing a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure followed by LC-MS/MS analysis.

Principle

The method involves the extraction of Prochloraz from a homogenized food sample using acetonitrile (B52724). Prochloraz-d7 is added as an internal standard at the beginning of the extraction process to compensate for any analyte loss. The extract is then cleaned up using dispersive solid-phase extraction (d-SPE) to remove interfering matrix components. The final extract is analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity for the quantification of Prochloraz.

Experimental Protocols

Materials and Reagents

• Prochloraz analytical standard (≥99% purity)

• Prochloraz-d7 internal standard (≥99% purity)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction salt packets and d-SPE tubes can be sourced from various suppliers.

Standard Solutions Preparation

• Prochloraz Stock Solution (1 mg/mL): Accurately weigh 10 mg of Prochloraz standard and dissolve in 10 mL of acetonitrile.

• Prochloraz-d7 Stock Solution (1 mg/mL): Accurately weigh 1 mg of Prochloraz-d7 and dissolve in 1 mL of acetonitrile.

• Prochloraz Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the Prochloraz stock solution with acetonitrile to obtain concentrations ranging from 1 ng/mL to 100 ng/mL. These will be used to build the calibration curve.

• Prochloraz-d7 Internal Standard Working Solution (1 µg/mL): Dilute the Prochloraz-d7 stock solution with acetonitrile to a final concentration of 1 µg/mL. A common practice is to add the internal standard to the extraction solvent to achieve a final concentration in the sample extract of around 10-50 ng/mL. For this protocol, we will aim for a final concentration of 25 ng/mL in the final extract.

Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruits, vegetables) using a high-speed blender.

• Weighing: Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add 25 µL of the 1 µg/mL Prochloraz-d7 internal standard working solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salt packet containing 4 g of anhydrous magnesium sulfate, 1 g of sodium chloride, 1 g of trisodium citrate dihydrate, and 0.5 g of disodium citrate sesquihydrate.[4]

  • Cap the tube tightly and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.[2]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg of anhydrous magnesium sulfate, 150 mg of PSA, and 150 mg of C18 sorbent.[4]

  • Vortex for 30 seconds to ensure thorough mixing.

  • Centrifuge for 5 minutes at a high speed (e.g., 10,000 rpm).

• Final Extract Preparation:

  • Take a 1 mL aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Conditions

The following are typical instrumental parameters. Optimization may be required depending on the specific instrumentation used.

Parameter	Setting
LC System
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient	10% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Prochloraz	376.1	308.1	266.1	20
Prochloraz-d7	383.1	315.1	273.1	20

Note: Collision energies should be optimized for the specific instrument being used.

Data Presentation

The following tables summarize the expected quantitative data for method validation based on literature for similar analyses.[1][5]

Table 1: Method Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Prochloraz	1 - 100	>0.995

Table 2: Accuracy and Precision (Recovery and RSD)

Matrix	Spiking Level (µg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Fruits (e.g., Apples)	10	95	<10
50	98	<8
100	97	<7
Vegetables (e.g., Cucumbers)	10	92	<12
50	96	<9
100	94	<8

Table 3: Limits of Detection and Quantification

Parameter	Value (µg/kg)
Limit of Detection (LOD)	0.5
Limit of Quantification (LOQ)	1.5

Visualizations

Experimental Workflow

Caption: Experimental workflow for Prochloraz analysis.

Prochloraz Mechanism of Action: Inhibition of Ergosterol (B1671047) Biosynthesis

Prochloraz's primary antifungal mechanism is the inhibition of the cytochrome P450 enzyme lanosterol (B1674476) 14α-demethylase (CYP51). This enzyme is critical for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane.

Caption: Prochloraz inhibits ergosterol biosynthesis.

Conclusion

The described LC-MS/MS method utilizing Prochloraz-d7 as an internal standard provides a robust, sensitive, and accurate approach for the quantitative analysis of Prochloraz in various food matrices. The use of a stable isotope-labeled internal standard effectively mitigates matrix effects and improves the reliability of the results. The QuEChERS sample preparation protocol is efficient and requires minimal solvent usage. This application note serves as a comprehensive guide for researchers and analytical laboratories involved in food safety monitoring and pesticide residue analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. kjoas.org [kjoas.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Prochloraz-d7 in Fungicide Residue Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Prochloraz-d7 as an internal standard in the quantitative analysis of prochloraz (B1679089) fungicide residues in various food matrices. The use of a stable isotope-labeled internal standard like Prochloraz-d7 is a robust method to compensate for matrix effects and variations in extraction efficiency and instrument response, leading to more accurate and reliable results.

Introduction

Prochloraz is a broad-spectrum imidazole (B134444) fungicide widely used in agriculture to control fungal diseases in a variety of crops, including fruits, vegetables, and cereals.[1] Due to its widespread use, regulatory bodies worldwide have established maximum residue limits (MRLs) for prochloraz in food products to ensure consumer safety.[1] Accurate and sensitive analytical methods are therefore essential for monitoring prochloraz residues in the food supply.

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a popular sample preparation technique for multi-residue pesticide analysis in food due to its simplicity, speed, and low solvent consumption.[2][3] When coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS), it provides a powerful tool for the selective and sensitive quantification of pesticide residues.

However, complex food matrices can introduce significant matrix effects, leading to either suppression or enhancement of the analyte signal and compromising the accuracy of quantification.[4] The use of a stable isotope-labeled internal standard, such as Prochloraz-d7, which has nearly identical chemical and physical properties to the target analyte, is the most effective way to correct for these matrix effects and other variations during sample preparation and analysis.[5][6]

Analytical Principle

The method involves extracting prochloraz and the Prochloraz-d7 internal standard from a homogenized food sample using the QuEChERS procedure. The extract is then cleaned up using dispersive solid-phase extraction (d-SPE) to remove interfering matrix components. The final extract is analyzed by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. By monitoring specific precursor-to-product ion transitions for both prochloraz and Prochloraz-d7, selective and sensitive quantification is achieved. The ratio of the peak area of prochloraz to that of Prochloraz-d7 is used for quantification, which corrects for any variations in sample preparation and instrument response.

Experimental Protocols

Preparation of Standards

Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of Prochloraz and Prochloraz-d7 reference standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol (B129727). Store the stock solutions at -20°C.

Intermediate Standard Solutions (10 µg/mL): Pipette 100 µL of each stock solution into separate 10 mL volumetric flasks and dilute to volume with methanol.

Working Standard and Internal Standard Solutions: Prepare a series of working standard solutions containing Prochloraz at concentrations ranging from 1 to 100 ng/mL by serial dilution of the intermediate standard solution with a suitable solvent (e.g., acetonitrile (B52724) or a mixture of acetonitrile and water).

Prepare a Prochloraz-d7 internal standard working solution at a concentration of 50 ng/mL by diluting the intermediate standard solution with acetonitrile. The optimal concentration of the internal standard may need to be adjusted based on instrument sensitivity and the expected concentration range of the analyte.

Sample Preparation: Modified QuEChERS Protocol

This protocol is a general guideline and may require optimization for specific food matrices.

• Sample Homogenization: Homogenize a representative portion of the food sample using a high-speed blender. For dry samples, it may be necessary to add a specific amount of water to rehydrate the sample before homogenization.

• Extraction:

  • Weigh 10 g (for high water content samples) or 5 g (for low water content samples) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water (for low water content samples) and vortex for 1 minute.

  • Add a specific volume of the Prochloraz-d7 internal standard working solution to all samples, calibration standards prepared in blank matrix extract, and quality control samples to achieve a final concentration of, for example, 50 ng/g.

  • Add 10 mL of acetonitrile (with 1% acetic acid for pH-dependent analytes).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), and 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube. The composition of the d-SPE tube will depend on the food matrix:

    • For fruits and vegetables (low fat): 900 mg MgSO₄, 150 mg primary secondary amine (PSA).

    • For fatty matrices: 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

    • For pigmented samples: 900 mg MgSO₄, 150 mg PSA, and 50 mg graphitized carbon black (GCB).

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter.

  • The extract is now ready for LC-MS/MS analysis. For some instruments and matrices, a dilution with the initial mobile phase may be necessary to reduce matrix effects further and ensure good chromatography.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is commonly used.

• Mobile Phase: A gradient elution with water and methanol or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 1 - 10 µL.

• Column Temperature: 40°C.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for Prochloraz and Prochloraz-d7 should be optimized for the instrument being used. The following are commonly reported transitions for Prochloraz that can be used as a starting point for optimization. For Prochloraz-d7, the precursor ion will be shifted by +7 Da. Product ions may be the same or also shifted depending on the fragmentation pathway.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
Prochloraz	376.1	308.1	266.1
Prochloraz-d7	383.1	To be determined	To be determined

It is crucial to experimentally determine the optimal product ions and collision energies for Prochloraz-d7 on the specific instrument being used for analysis.

Data Presentation

The following tables summarize typical performance data for the analysis of prochloraz in various food matrices using the QuEChERS method. While this data does not specifically mention the use of Prochloraz-d7, it provides an indication of the expected performance of the method. The use of Prochloraz-d7 as an internal standard is expected to improve the accuracy and precision of these results, particularly in complex matrices.

Table 1: Performance Data for Prochloraz Analysis using QuEChERS in Various Food Matrices

Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Reference
Fruits and Vegetables	Not Specified	70.4–113.9	< 16.9	0.001	[2]
Mushrooms	Not Specified	97–99	Not Specified	0.05	[2]
Strawberries	0.01 - 0.1	73.06 - 116.01	1.12 - 9.17	0.0001 - 0.001	[2]
Garlic Bolting	0.01 - 2	81.5 - 105.4	1.3 - 6.8	0.039	[7]

Visualizations

Experimental Workflow

Caption: Experimental workflow for Prochloraz residue analysis using Prochloraz-d7.

Logical Relationship of Method Components

Caption: Logic of using Prochloraz-d7 for accurate residue analysis.

Conclusion

The use of Prochloraz-d7 as an internal standard in conjunction with the QuEChERS sample preparation method and LC-MS/MS analysis provides a highly accurate, sensitive, and robust method for the quantification of prochloraz residues in a wide range of food matrices. This approach effectively mitigates the impact of matrix effects and other experimental variations, ensuring reliable data for food safety monitoring and regulatory compliance. Researchers, scientists, and drug development professionals can adapt the provided protocols to their specific needs, with the understanding that method optimization and validation are crucial for achieving high-quality results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Application of the QuEChERS Strategy as a Useful Sample Preparation Tool for the Multiresidue Determination of Pyrrolizidine Alkaloids in Food and Feed Samples: A Critical Overview [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. [Study and comparison of detection methods for prochloraz and its metabolite residue in garlic bolting] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Prochloraz in Agricultural Matrices using LC-MS/MS with Prochloraz-d7 Internal Standard

Introduction

Prochloraz is a broad-spectrum imidazole (B134444) fungicide widely utilized in agriculture to control fungal diseases in a variety of crops, including fruits, vegetables, and cereals.[1] Its extensive use necessitates robust and sensitive analytical methods to monitor its residues in food products to ensure consumer safety and compliance with regulatory limits. This application note describes a highly selective and sensitive method for the quantitative analysis of Prochloraz in various agricultural matrices using Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). The method employs a deuterated internal standard, Prochloraz-d7, to ensure high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Principle

The methodology is based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure for the efficient recovery of Prochloraz from complex matrices.[1] The extracted samples are then analyzed by UPLC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. This technique provides excellent selectivity and sensitivity for the detection and quantification of Prochloraz. The use of Prochloraz-d7 as an internal standard, which co-elutes with the target analyte and has a similar ionization efficiency but a different mass-to-charge ratio, allows for accurate quantification by correcting for any analyte loss during sample processing and instrumental analysis.

Experimental Protocols

1. Materials and Reagents

• Prochloraz analytical standard (≥98% purity)

• Prochloraz-d7 (propyl-d7) internal standard (≥98% purity)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

2. Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Prochloraz and Prochloraz-d7 in methanol to prepare individual primary stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions of Prochloraz by serial dilution of the primary stock solution with acetonitrile.

• Internal Standard Working Solution (1 µg/mL): Dilute the Prochloraz-d7 primary stock solution with acetonitrile to prepare the internal standard working solution.

3. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the sample (e.g., fruit, vegetable) to a uniform consistency.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the internal standard working solution (e.g., 100 µL of 1 µg/mL Prochloraz-d7).

  • Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

  • Vortex vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of PSA, and 50 mg of C18 sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[1]

  • Mobile Phase A: Water with 0.1% formic acid.[1]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

  • Gradient: A suitable gradient to ensure separation from matrix interferences (e.g., 5-95% B over 8 minutes).

  • Flow Rate: 0.3 mL/min.[1]

  • Injection Volume: 5 µL.[1]

  • Column Temperature: 40 °C.[1]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The specific precursor to product ion transitions for Prochloraz and Prochloraz-d7 are listed in the data table below.

Data Presentation

Table 1: LC-MS/MS Parameters for Prochloraz and Prochloraz-d7

Analyte	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)
Prochloraz	376.0	308.0	70.0
Prochloraz-d7	383.1	315.0	70.0

Table 2: Method Performance Data (Typical)

Parameter	Result
Linearity (r²)	> 0.99
Recovery	85-110%
Precision (RSD)	< 15%
Limit of Quantification (LOQ)	1-10 µg/kg (matrix dependent)

Mandatory Visualizations

Caption: Experimental workflow for Prochloraz analysis.

Caption: Logic of internal standard quantification.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Prochloraz-d7 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prochloraz (B1679089) is a broad-spectrum imidazole (B134444) fungicide extensively used in agriculture to control fungal diseases in a variety of crops.[1][2] Its widespread application, however, raises concerns about its potential contamination of soil and water resources through runoff and leaching.[2] Consequently, robust and sensitive analytical methods are essential for monitoring prochloraz residues and its metabolites in environmental matrices to ensure environmental safety and human health. The residue definition for prochloraz often includes the parent compound and its metabolites that contain the 2,4,6-trichlorophenol (B30397) (TCP) moiety, expressed as prochloraz.[1] Prochloraz-d7, a deuterated analog of prochloraz, is commonly used as an internal standard in analytical methods to improve the accuracy and precision of quantification by correcting for matrix effects and variations in sample processing.

This document provides detailed application notes and protocols for the analysis of prochloraz and its metabolites in soil and water samples, with a focus on the use of Prochloraz-d7 as an internal standard. The methodologies described are primarily based on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography (GC), which offer high selectivity and sensitivity for the detection of these compounds at trace levels.[1][2]

Degradation Pathway of Prochloraz

The degradation of prochloraz in the environment is influenced by factors such as pH, light, and microbial activity.[3] The primary degradation route involves the cleavage of the imidazole ring, leading to the formation of several metabolites. The most significant metabolites for residue analysis, which share the common 2,4,6-trichlorophenol moiety, are N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]urea (BTS 44595) and N'-Formyl-N-propyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]urea (BTS 44596).[1][3] Both of these metabolites can ultimately degrade to 2,4,6-trichlorophenol (TCP).[3]

Figure 1: Simplified degradation pathway of Prochloraz.

Analytical Methodologies

The determination of prochloraz and its metabolites in environmental samples typically involves sample extraction, cleanup, and instrumental analysis. The choice of method depends on the sample matrix, the required sensitivity, and the available instrumentation.

Sample Preparation

Effective sample preparation is crucial for accurate and reliable analysis. The goal is to extract the analytes of interest from the sample matrix and remove interfering components.

For Water Samples: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the extraction and preconcentration of prochloraz from water samples.[2]

Experimental Protocol:

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Sample Loading: Load 500 mL of the filtered water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the retained analytes with 10 mL of a suitable organic solvent, such as ethyl acetate (B1210297) or acetonitrile (B52724).

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 1 mL) of a solvent compatible with the analytical instrument (e.g., methanol or acetonitrile).

For Soil Samples: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a streamlined approach that combines extraction and cleanup into a single step, making it efficient for the analysis of pesticide residues in soil.[4]

Experimental Protocol:

• Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Internal Standard Spiking: Spike the sample with an appropriate amount of Prochloraz-d7 solution.

• Hydration (for dry soil): If the soil is dry, add 7 mL of water, vortex, and allow to hydrate (B1144303) for 30 minutes.[4]

• Extraction: Add 10 mL of acetonitrile to the tube and shake vigorously for 1 minute.

• Salting Out: Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate) to the tube, cap tightly, and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a mixture of primary secondary amine (PSA) sorbent and MgSO₄. Vortex for 30 seconds and then centrifuge for 2 minutes.

• Final Extract: The resulting supernatant is ready for analysis by LC-MS/MS or GC-MS.

Instrumental Analysis

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred technique for the analysis of prochloraz and its metabolites due to its high sensitivity and selectivity.[1]

Typical LC-MS/MS Parameters:

Parameter	Typical Value
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase	A: Water with 0.1% formic acid; B: Acetonitrile or Methanol with 0.1% formic acid (Gradient elution)
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Prochloraz: m/z 376 -> 308, 266; Prochloraz-d7: m/z 383 -> 315, 273 (Example transitions, should be optimized)

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is also a viable technique, particularly for the analysis of the parent prochloraz and the final metabolite, TCP.[5][6] Derivatization may be required for some metabolites to improve their volatility.

Typical GC-MS Parameters:

Parameter	Typical Value
GC Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)[1]
Injector Temperature	250 - 280 °C
Oven Program	Start at 60-80°C, ramp to 280-300°C
Carrier Gas	Helium
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

Method Validation Data

The following tables summarize typical performance data for the analysis of prochloraz in environmental samples. While specific data for Prochloraz-d7 is not detailed, its use as an internal standard is intended to ensure the accuracy of these results for the native compound.

Table 1: Method Performance for Prochloraz in Soil

Parameter	Result	Reference
Recovery	83.0% - 105.8%
Relative Standard Deviation (RSD)	< 15%
Limit of Quantification (LOQ)	0.01 mg/kg	[7]
Limit of Detection (LOD)	0.003 mg/kg

Table 2: Method Performance for Prochloraz in Water

Parameter	Result	Reference
Recovery	85% - 110%
Relative Standard Deviation (RSD)	< 10%
Limit of Quantification (LOQ)	10 - 50 ng/L	[8]
Limit of Detection (LOD)	2 - 10 ng/L

Note: The values presented are typical and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the analysis of Prochloraz-d7 in environmental samples.

Figure 2: General workflow for Prochloraz-d7 analysis.

Conclusion

The analytical methods described in these application notes provide robust and reliable protocols for the determination of prochloraz and its metabolites in soil and water samples. The use of Prochloraz-d7 as an internal standard is highly recommended to ensure accurate quantification by compensating for matrix effects and procedural losses. The combination of efficient sample preparation techniques like QuEChERS and SPE with sensitive instrumental analysis by LC-MS/MS or GC-MS allows for the detection of prochloraz residues at levels relevant for environmental monitoring and regulatory compliance.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Determination of Prochloraz and Its Metabolites in Fruits and Vegetables by GC [jstage.jst.go.jp]
• 6. eurl-pesticides.eu [eurl-pesticides.eu]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]

Preparation of Prochloraz-d7 Stock and Working Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Prochloraz-d7 stock and working solutions, essential for its use as an internal standard in analytical methodologies, particularly in chromatography and mass spectrometry for pesticide residue analysis.

Introduction

Prochloraz is a broad-spectrum imidazole (B134444) fungicide used to control fungal diseases in a variety of crops.[1][2] Prochloraz-d7, a deuterated analog of Prochloraz, serves as an ideal internal standard for quantitative analysis. Its chemical and physical properties are nearly identical to Prochloraz, but it has a distinct mass, allowing for accurate quantification and correction for matrix effects and procedural losses during sample analysis.

This application note outlines the necessary steps for the safe handling, preparation, and storage of Prochloraz-d7 solutions to ensure the accuracy and reliability of experimental results.

Materials and Reagents

• Prochloraz-d7 (neat solid)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance (calibrated)

• Amber glass vials with screw caps

• Vortex mixer

• Ultrasonic bath

Safety Precautions

Prochloraz is classified as a hazardous substance and is harmful if swallowed, inhaled, or in contact with skin.[3][4] It can cause serious eye irritation.[5] Therefore, it is crucial to handle Prochloraz-d7 with appropriate safety measures in a well-ventilated laboratory or a chemical fume hood.[3][6]

Personal Protective Equipment (PPE) to be worn: [3]

• Safety goggles or a face shield

• Chemical-resistant gloves

• Protective clothing (lab coat)

Quantitative Data Summary

The following tables summarize key quantitative information for Prochloraz-d7.

Property	Value	Reference
Chemical Formula	C₁₅H₉D₇Cl₃N₃O₂	[7]
Molecular Weight	383.71 g/mol	[7]
Unlabelled CAS Number	67747-09-5	[8]
Appearance	Solid
Storage Temperature (Neat)	2-8 °C

Table 1: Physicochemical Properties of Prochloraz-d7

Solvent	Solubility of Prochloraz (g/L at 25°C)	Note
Acetonitrile	>600	Assumed to be an excellent solvent for Prochloraz-d7 based on Prochloraz solubility data.[1]
Methanol	>600	Assumed to be an excellent solvent for Prochloraz-d7 based on Prochloraz solubility data.[1]
Acetone	>600	Assumed to be an excellent solvent for Prochloraz-d7 based on Prochloraz solubility data.[1]
Dichloromethane	>600	Assumed to be an excellent solvent for Prochloraz-d7 based on Prochloraz solubility data.[1]
Ethyl acetate	>600	Assumed to be an excellent solvent for Prochloraz-d7 based on Prochloraz solubility data.[1]
Toluene	>600	Assumed to be an excellent solvent for Prochloraz-d7 based on Prochloraz solubility data.[1]
Water	34.4 mg/L at 25°C	Prochloraz has low solubility in water.[1] It is assumed Prochloraz-d7 has similarly low solubility.

Table 2: Solubility of Prochloraz in Various Solvents (Data for non-deuterated Prochloraz is used as a proxy)

Experimental Protocols

Preparation of Prochloraz-d7 Stock Solution (100 µg/mL)

This protocol describes the preparation of a 100 µg/mL stock solution of Prochloraz-d7 in acetonitrile.

Procedure:

• Accurately weigh approximately 1 mg of Prochloraz-d7 neat solid using a calibrated analytical balance.

• Transfer the weighed solid into a 10 mL Class A volumetric flask.

• Add approximately 5 mL of LC-MS grade acetonitrile to the volumetric flask.

• Vortex the flask for 30 seconds to dissolve the solid. If necessary, place the flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

• Allow the solution to return to room temperature.

• Add acetonitrile to the flask to bring the volume to the 10 mL mark.

• Cap the flask and invert it several times to ensure a homogenous solution.

• Transfer the stock solution to an amber glass vial with a screw cap.

• Label the vial clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer.

• Store the stock solution in a refrigerator at 2-8°C.[6]

Prochloraz-d7 Stock Solution Workflow

Preparation of Prochloraz-d7 Working Solutions

Working solutions are prepared by serially diluting the stock solution to the desired concentrations. The following is an example of preparing 1 µg/mL and 0.1 µg/mL working solutions.

Procedure for 1 µg/mL Working Solution:

• Allow the 100 µg/mL stock solution to equilibrate to room temperature.

• Pipette 100 µL of the 100 µg/mL stock solution into a 10 mL volumetric flask.

• Add acetonitrile to the 10 mL mark.

• Cap the flask and invert several times to mix thoroughly.

• Transfer to a labeled amber glass vial and store at 2-8°C.

Procedure for 0.1 µg/mL (100 ng/mL) Working Solution:

• Allow the 1 µg/mL working solution to equilibrate to room temperature.

• Pipette 1 mL of the 1 µg/mL working solution into a 10 mL volumetric flask.

• Add acetonitrile to the 10 mL mark.

• Cap the flask and invert several times to mix thoroughly.

• Transfer to a labeled amber glass vial and store at 2-8°C.

Serial Dilution Scheme

Storage and Stability

• Neat Solid: Store Prochloraz-d7 neat solid in a tightly sealed container at 2-8°C.

• Stock and Working Solutions: Store the prepared solutions in amber glass vials to protect from light.[5] The solutions should be stored in a refrigerator at 2-8°C to minimize solvent evaporation and potential degradation.[6] It is recommended to prepare fresh working solutions from the stock solution regularly, depending on the frequency of use and stability studies.

Application in Analytical Methods

Prochloraz-d7 is primarily used as an internal standard in quantitative analytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the determination of Prochloraz residues in various matrices like food, water, and soil.[9][10] A known amount of the Prochloraz-d7 working solution is spiked into the sample and calibration standards at the beginning of the sample preparation process. The ratio of the analyte (Prochloraz) peak area to the internal standard (Prochloraz-d7) peak area is then used for quantification, which corrects for variations in extraction efficiency and instrument response.

References

• 1. fao.org [fao.org]
• 2. fdd-global.com [fdd-global.com]
• 3. benchchem.com [benchchem.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. agilent.com [agilent.com]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. clearsynth.com [clearsynth.com]
• 8. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 9. benchchem.com [benchchem.com]
• 10. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Prochloraz-d7 in the Quantitative Analysis of Mycotoxins by LC-MS/MS

Abstract

This application note provides a detailed protocol for the simultaneous determination of multiple mycotoxins in complex food matrices, such as cereals, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method incorporates Prochloraz-d7 as an internal standard to ensure accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis. This document is intended for researchers, scientists, and professionals in drug development and food safety analysis.

Introduction

Mycotoxins, toxic secondary metabolites produced by fungi, are common contaminants in food and feed, posing a significant health risk to humans and animals.[1][2][3] Regulatory bodies worldwide have established maximum residue limits (MRLs) for various mycotoxins in different commodities.[4][5] Accurate and reliable quantification of mycotoxins is therefore crucial for food safety and quality control.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for mycotoxin analysis due to its high sensitivity, selectivity, and ability to simultaneously detect multiple analytes.[1][6] However, complex food matrices can cause significant matrix effects, leading to ion suppression or enhancement and compromising the accuracy of quantification.[7][8]

The use of an internal standard (IS) is a widely accepted strategy to mitigate these effects. An ideal internal standard should have similar physicochemical properties to the analytes of interest but be distinguishable by the mass spectrometer. Isotopically labeled standards, such as Prochloraz-d7, are considered the most effective internal standards for LC-MS/MS analysis as they co-elute with the target analyte and experience similar matrix effects and ionization efficiencies.[8][9][10][11] Prochloraz, a broad-spectrum fungicide, shares structural similarities with some mycotoxins, making its deuterated analogue, Prochloraz-d7, a potentially suitable internal standard for a multi-mycotoxin method.

This application note describes a comprehensive workflow, including sample extraction, cleanup, and LC-MS/MS analysis, utilizing Prochloraz-d7 for the accurate quantification of a panel of common mycotoxins.

Experimental Protocols

Scope

This method is applicable for the quantitative analysis of mycotoxins such as Aflatoxins (B1, B2, G1, G2), Ochratoxin A, Fumonisin B1, Deoxynivalenol (DON), and Zearalenone in cereal matrices.

Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN), Methanol (MeOH), Water (LC-MS grade), Formic acid, Acetic acid.

• Standards: Certified reference standards of the target mycotoxins and Prochloraz-d7.

• QuEChERS salts: Magnesium sulfate (B86663) (anhydrous), Sodium chloride, Sodium citrate.

• Dispersive SPE (d-SPE): Primary secondary amine (PSA), C18, and anhydrous magnesium sulfate.

• Sample: Homogenized and representative cereal sample.

Standard Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each mycotoxin and Prochloraz-d7 in a suitable solvent (e.g., ACN or MeOH). Store at -20°C.

• Intermediate Standard Mix (10 µg/mL): Prepare a mixed standard solution containing all target mycotoxins by diluting the stock solutions in ACN.

• Internal Standard Working Solution (1 µg/mL): Prepare a working solution of Prochloraz-d7 by diluting the stock solution in ACN.

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank matrix extract with the intermediate standard mix and the internal standard working solution to achieve final concentrations ranging from the limit of quantification (LOQ) to 200 µg/kg.

Sample Preparation (QuEChERS Method)

• Extraction:

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and vortex for 30 seconds. Let it stand for 15 minutes to hydrate.

  • Add 10 mL of ACN containing 1% acetic acid.

  • Add 50 µL of the 1 µg/mL Prochloraz-d7 internal standard working solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate).

  • Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Cleanup (Dispersive SPE):

  • Take 1 mL of the upper acetonitrile layer and transfer it to a d-SPE tube containing 150 mg MgSO₄, 50 mg PSA, and 50 mg C18.

  • Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

• Final Extract:

  • Transfer 500 µL of the cleaned extract into a new tube.

  • Evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 80:20 Water:Methanol with 0.1% formic acid).

  • Filter through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid and 5 mM Ammonium Formate

• Mobile Phase B: Methanol with 0.1% Formic Acid and 5 mM Ammonium Formate

• Gradient:

  • 0-1 min: 10% B

  • 1-8 min: linear gradient to 95% B

  • 8-10 min: hold at 95% B

  • 10.1-12 min: return to 10% B for re-equilibration

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive and negative switching

• Data Acquisition: Multiple Reaction Monitoring (MRM)

Data Presentation

The following table summarizes representative quantitative data for the analysis of selected mycotoxins using Prochloraz-d7 as an internal standard. This data is illustrative and should be confirmed by in-house validation.

Mycotoxin	Precursor Ion (m/z)	Product Ion (m/z)	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	RSD (%)
Aflatoxin B1	313.1	285.1	0.5	1.5	95	<10
Aflatoxin G1	329.1	311.1	0.5	1.5	92	<10
Ochratoxin A	404.1	239.1	1.0	3.0	98	<5
Deoxynivalenol	297.1	249.1	20	50	90	<15
Fumonisin B1	722.5	352.3	50	150	88	<15
Zearalenone	319.1	175.1	15	40	93	<10
Prochloraz-d7 (IS)	383.1	314.1	-	-	-	-

Visualizations

Experimental Workflow

Caption: Workflow for Mycotoxin Analysis using QuEChERS and LC-MS/MS.

Role of Internal Standard

Caption: Logic of quantification using an internal standard.

Conclusion

The described LC-MS/MS method employing Prochloraz-d7 as an internal standard provides a robust and reliable approach for the quantitative analysis of multiple mycotoxins in complex matrices. The use of an isotopically labeled internal standard is crucial for correcting analytical variability, thereby enhancing the accuracy and precision of the results. This method can be readily adopted by analytical laboratories for routine monitoring of mycotoxin contamination in food and feed, ensuring compliance with regulatory standards and safeguarding consumer health. Method validation should be performed in the respective laboratory to ensure the fitness for the intended purpose.

References

• 1. Application of LC–MS/MS in the Mycotoxins Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trace mycotoxin analysis in complex biological and food matrices by liquid chromatography-atmospheric pressure ionisation mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aseestant.ceon.rs [aseestant.ceon.rs]
• 4. waters.com [waters.com]
• 5. tentamus.com [tentamus.com]
• 6. lcms.cz [lcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. newfoodmagazine.com [newfoodmagazine.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for GC-MS/MS Analysis of Prochloraz Using Prochloraz-d7 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the quantitative analysis of the fungicide prochloraz (B1679089) in various matrices using gas chromatography-tandem mass spectrometry (GC-MS/MS) with prochloraz-d7 as an internal standard. The use of a deuterated internal standard is a robust method to correct for matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision.

Introduction

Prochloraz is a broad-spectrum imidazole (B134444) fungicide widely used in agriculture on a variety of crops. Its extensive use necessitates reliable and sensitive analytical methods for monitoring its residues in food and environmental samples to ensure consumer safety and regulatory compliance. GC-MS/MS offers excellent selectivity and sensitivity for the determination of pesticide residues. The incorporation of a stable isotope-labeled internal standard, such as prochloraz-d7, is considered the gold standard for quantitative analysis, as it closely mimics the behavior of the native analyte during extraction, cleanup, and chromatographic analysis.

Experimental Protocols

A successful analysis of prochloraz requires meticulous sample preparation to remove interfering matrix components, followed by optimized GC-MS/MS detection. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted and effective sample preparation technique for pesticide residue analysis in diverse matrices.

QuEChERS Sample Preparation Protocol

This protocol is a modification of the original QuEChERS method, suitable for a wide range of fruit and vegetable matrices.

Reagents and Materials:

• Acetonitrile (B52724) (ACN), pesticide residue grade

• Water, HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Graphitized carbon black (GCB) - for highly pigmented matrices

• 50 mL polypropylene (B1209903) centrifuge tubes

• 15 mL polypropylene centrifuge tubes for dispersive SPE (dSPE)

• Homogenizer/blender

• Centrifuge

• Vortex mixer

Procedure:

• Sample Homogenization: Weigh 10 g of a representative homogenized sample into a 50 mL centrifuge tube. For dry samples, add an appropriate amount of water to rehydrate.

• Internal Standard Spiking: Fortify the sample with a known concentration of Prochloraz-d7 internal standard solution.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL dSPE tube containing PSA (e.g., 150 mg) and anhydrous MgSO₄ (e.g., 900 mg). For matrices with high fat content, C18 may be added. For pigmented samples, GCB can be used, but potential for analyte loss should be evaluated.

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into a GC vial.

  • The extract is now ready for GC-MS/MS analysis.

GC-MS/MS Instrumental Parameters

The following are typical GC-MS/MS parameters. Instrument conditions should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms or equivalent)
Inlet Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1-2 µL
Carrier Gas	Helium, constant flow at 1.0-1.2 mL/min
Oven Program	Initial: 70°C, hold for 2 min; Ramp: 25°C/min to 150°C, then 5°C/min to 200°C, then 10°C/min to 280°C, hold for 5 min
Mass Spectrometer
Ion Source Temperature	230 °C
Transfer Line Temp.	280 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation

The following tables summarize the Multiple Reaction Monitoring (MRM) transitions for prochloraz and its deuterated internal standard, prochloraz-d7, as well as typical validation data.

MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Collision Energy (eV)	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Prochloraz	375.0	308.0	15	70.0	30
Prochloraz	180.1	138.1	10	69.0	20
Prochloraz-d7	382.0	315.0	15	70.0	30

Note: The selection of precursor and product ions should be confirmed and optimized on the specific instrument being used. The transitions for Prochloraz-d7 are predicted based on a +7 Da shift from the native compound and should be experimentally verified.

Method Validation Data

The following table presents a summary of expected performance characteristics for a validated GC-MS/MS method for prochloraz using a deuterated internal standard. Data is compiled from various studies on pesticide residue analysis in complex matrices.[1][2][3]

Matrix Type	Spiking Level (µg/kg)	Recovery (%)	RSD (%)	LOQ (µg/kg)
Fruits (e.g., Apples)	10	85 - 110	< 15	1 - 5
50	90 - 105	< 10
Vegetables (e.g., Lettuce)	10	80 - 115	< 15	1 - 5
50	88 - 108	< 10
Cereals (e.g., Wheat)	10	75 - 110	< 20	5 - 10
100	85 - 105	< 15

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for Prochloraz Analysis using GC-MS/MS.

Logic of Internal Standard Calibration

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: The Use of Prochloraz-d7 in Pharmacokinetic Studies of Prochloraz

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prochloraz is a broad-spectrum imidazole (B134444) fungicide widely used in agriculture. Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is crucial for assessing its potential exposure and risk to non-target organisms, including humans. Pharmacokinetic studies are essential to determine the fate of Prochloraz in a biological system. To ensure the accuracy and reliability of quantitative data in such studies, especially when using sensitive analytical techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), a stable isotope-labeled internal standard is indispensable. Prochloraz-d7, a deuterated analog of Prochloraz, serves as an ideal internal standard. Its physicochemical properties are nearly identical to Prochloraz, ensuring similar behavior during sample preparation and analysis, which allows for precise correction of matrix effects and analytical variability. This application note provides detailed protocols for conducting a pharmacokinetic study of Prochloraz in a rat model using Prochloraz-d7 as an internal standard.

Metabolic Profile of Prochloraz

Prochloraz undergoes extensive metabolism in rats, with the primary route being the opening of the imidazole ring followed by hydrolysis of the alkyl chain.[1][2][3] No unchanged Prochloraz is excreted in the urine.[2][3] The major metabolites are 2,4,6-trichlorophenoxyacetic acid and 2-(2,4,6-trichlorophenoxy)ethanol, the latter being present mainly as a glucuronide conjugate.[2] Aromatic hydroxylation also occurs, leading to several minor metabolites.[2]

Metabolic pathway of Prochloraz in rats.

Experimental Protocols

In-Life Study: Pharmacokinetic Evaluation in Rats

A typical experimental design for a pharmacokinetic study of Prochloraz in rats is outlined below.

1. Animal Model:

• Species: Sprague-Dawley rats

• Sex: Male

• Number of animals: A sufficient number to allow for serial blood sampling.

2. Dosing:

• Administer a single oral dose of Prochloraz (e.g., 100 mg/kg body weight) to each rat.[2] The formulation can be a suspension in a suitable vehicle like corn oil.

3. Blood Sample Collection:

• Collect blood samples (approximately 0.25 mL) from the tail vein at predetermined time points: 0 (pre-dose), 0.5, 1, 2, 4, 8, 12, 24, 48, 72, and 96 hours post-dose.

• Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Centrifuge the blood samples at 4°C to separate the plasma.

• Store the plasma samples at -80°C until analysis.

Sample Preparation: Protein Precipitation

This protocol describes a simple and efficient method for extracting Prochloraz from plasma samples.

1. Reagents:

• Acetonitrile (B52724) (ACN), HPLC grade

• Prochloraz-d7 internal standard (IS) working solution in ACN (e.g., 100 ng/mL)

2. Procedure:

• To 100 µL of rat plasma in a microcentrifuge tube, add 300 µL of the Prochloraz-d7 internal standard working solution in acetonitrile.

• Vortex the mixture vigorously for 1 minute to precipitate plasma proteins.

• Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase and transfer to an autosampler vial for LC-MS/MS analysis.

Analytical Methodology: LC-MS/MS Quantification

1. Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions (example):

  • Prochloraz: Precursor ion > Product ion

  • Prochloraz-d7: Precursor ion > Product ion

  • Note: Specific MRM transitions should be optimized for the instrument being used.

Experimental workflow for the pharmacokinetic study of Prochloraz.

Data Presentation

Parameter	Value	Unit
Tmax (Peak Plasma Radioactivity)	~ 4	hours
Peak Plasma Radioactivity	Not specified
Elimination Half-life (Total Radioactivity)	~ 72	hours

Data derived from studies on total radioactivity and may not reflect the pharmacokinetics of the parent Prochloraz compound.[4]

Conclusion

This application note provides a comprehensive framework for conducting pharmacokinetic studies of Prochloraz using Prochloraz-d7 as a robust internal standard. The detailed protocols for the in-life study, sample preparation, and LC-MS/MS analysis are designed to yield high-quality, reliable data. While specific pharmacokinetic data for the parent Prochloraz molecule remains to be fully elucidated, the methodologies described herein provide the necessary tools for researchers to perform such investigations. The use of a deuterated internal standard like Prochloraz-d7 is critical for overcoming challenges in bioanalysis and ensuring the accuracy of the pharmacokinetic data generated, which is fundamental for a thorough risk assessment of this widely used fungicide.

References

• 1. 641. Prochloraz (Pesticide residues in food: 1983 evaluations) [inchem.org]
• 2. The metabolism and excretion of prochloraz, an imidazole-based fungicide, in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of an imidazole fungicide (prochloraz) in the rat after oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PROCHLORAZ (JMPR 2001) [inchem.org]

Technical Notes & Optimization

troubleshooting Prochloraz-d7 recovery issues in QuEChERS

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the analysis of Prochloraz-d7 using QuEChERS methodology.

Troubleshooting Guides

Question 1: What are the potential causes of low recovery for Prochloraz-d7 in my QuEChERS workflow?

Answer: Low recovery of Prochloraz-d7 can stem from several stages of the analytical process. Below is a systematic guide to identifying and resolving the issue.

Potential Cause 1: Inefficient Extraction The initial extraction step may not be effectively partitioning the Prochloraz-d7 from the sample matrix into the acetonitrile (B52724) layer.

• Solution:

  • Ensure Proper Hydration: For dry or low-water content matrices (e.g., cereals, dried goods), ensure the sample is adequately hydrated (at least 80% water content) before adding the extraction solvent.[1] You may need to add a specific volume of water to the sample and allow it to hydrate (B1144303) for 30 minutes.[2]

  • Verify Solvent-to-Sample Ratio: A common ratio is 10 g of sample to 10 mL of acetonitrile.[3] Deviating from this can impact extraction efficiency.

  • Immediate and Vigorous Shaking: After adding the QuEChERS extraction salts, shake the tube vigorously for at least one minute.[3][4] This ensures proper partitioning and prevents the formation of agglomerates which can trap the analyte. Delaying this step can lead to reduced recovery.

Potential Cause 2: Analyte Degradation Prochloraz (B1679089) and its deuterated internal standard can be susceptible to degradation under certain pH conditions.

• Solution:

  • pH Control: Prochloraz can be unstable at high pH.[5] The use of buffered QuEChERS methods (e.g., citrate (B86180) or acetate (B1210297) buffering) helps maintain a stable pH during extraction.[6]

  • Acidify Final Extract: After the final cleanup step, consider adding a small amount of formic acid to the extract to prevent degradation of base-sensitive compounds while awaiting LC analysis.[1][7]

Potential Cause 3: Loss During Dispersive SPE (d-SPE) Cleanup The cleanup sorbents, particularly Graphitized Carbon Black (GCB), can retain planar molecules like Prochloraz.

• Solution:

  • Sorbent Selection: While GCB is effective for removing pigments, it is known to retain planar pesticides.[1][8] If your samples are highly pigmented and you are experiencing low recovery, consider reducing the amount of GCB or using an alternative sorbent combination like PSA (Primary Secondary Amine) and C18.[3][4] PSA is effective for removing sugars and fatty acids, while C18 targets non-polar interferences and lipids.[4][9]

  • Fatty Matrices: For high-fat matrices like oils or nuts, a standard d-SPE cleanup may be insufficient. Enhanced cleanup using C18 or even a more robust technique like Solid-Phase Extraction (SPE) with Florisil might be necessary to remove lipid interference.[4]

Potential Cause 4: Matrix Effects in LC-MS/MS or GC-MS Analysis Co-extracted matrix components can interfere with the ionization of Prochloraz-d7 in the mass spectrometer source, leading to signal suppression and artificially low recovery calculations.[4]

• Solution:

  • Use Matrix-Matched Standards: This is the most effective way to compensate for matrix effects.[1][10] Prepare calibration standards in a blank matrix extract that has undergone the full QuEChERS procedure.

  • Dilute the Extract: Diluting the final extract can reduce the concentration of interfering matrix components, thereby mitigating their effect on analyte ionization.[10]

  • Optimize Chromatography: Improve the chromatographic separation to ensure Prochloraz-d7 does not co-elute with major matrix components.[4]

Question 2: Why am I seeing high variability and poor precision (high %RSD) in my Prochloraz-d7 recovery results?

Answer: High variability in results often points to inconsistencies in the sample preparation workflow.

• Potential Cause 1: Non-Homogeneous Sample: If the initial sample is not perfectly homogenized, the subsamples taken for extraction will not be representative, leading to inconsistent results.[11]

  • Solution: Ensure the sample is thoroughly blended or ground to a fine, uniform consistency before weighing.

• Potential Cause 2: Inconsistent Shaking/Vortexing: The duration and intensity of shaking during the extraction and d-SPE steps are critical for equilibrium and consistent results.

  • Solution: Use a mechanical shaker for a fixed duration to ensure uniformity across all samples.[11] If shaking manually, use a consistent and vigorous technique for the entire recommended time (e.g., 1 minute for extraction, 30 seconds for d-SPE).[3][4]

• Potential Cause 3: Temperature Fluctuations: The extraction efficiency can be temperature-dependent.

  • Solution: Perform extractions at a consistent room temperature to minimize variability.

• Potential Cause 4: Inaccurate Pipetting: Errors in adding the solvent, internal standard, or transferring the supernatant will lead to imprecise results.

  • Solution: Calibrate pipettes regularly and use proper pipetting techniques.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of using Prochloraz-d7 in the analysis? A1: Prochloraz-d7 is a deuterated form of Prochloraz, meaning some hydrogen atoms have been replaced with their heavier isotope, deuterium. It is used as an internal standard in quantitative analysis. Because it is chemically almost identical to Prochloraz, it behaves similarly during extraction, cleanup, and chromatographic analysis. Its distinct mass allows it to be separately detected by a mass spectrometer, making it an ideal tool to correct for analyte loss during sample preparation and to compensate for matrix effects, thereby improving the accuracy and precision of the quantification.[1]

Q2: Which QuEChERS salt formulation is recommended for Prochloraz analysis? A2: Both the original unbuffered method and buffered methods (AOAC 2007.01 - acetate buffered; EN 15662 - citrate buffered) are used for pesticide analysis. For a pH-sensitive compound like Prochloraz, a buffered method is generally recommended to ensure better stability and reproducibility. The EN 15662 (citrate-buffered) method is widely cited for Prochloraz analysis in various matrices.[3][7]

Q3: How do different sample matrices impact Prochloraz-d7 recovery? A3: The sample matrix is a critical factor.

• High Water Content Matrices (e.g., fruits, vegetables): These are generally the easiest matrices for QuEChERS. Standard protocols often yield good recoveries.[3]

• Dry/Low Water Content Matrices (e.g., cereals, flour): Require a water-addition step to facilitate efficient extraction by acetonitrile.[2]

• High Fat/Lipid Matrices (e.g., olive oil, meat, nuts): These are challenging due to the high amount of co-extracted lipids which can cause significant matrix effects and interfere with the cleanup process.[4][6] A d-SPE step with C18 is often required, and sometimes a pre-extraction with hexane (B92381) followed by liquid-liquid partitioning into acetonitrile is needed.[4]

• Highly Pigmented Matrices (e.g., kale, tea): Pigments like chlorophyll (B73375) can interfere with analysis. A d-SPE cleanup step containing GCB is effective at removing pigments, but caution is advised due to potential loss of planar analytes like Prochloraz.[4][8]

Q4: Can I analyze Prochloraz and its metabolites simultaneously using QuEChERS? A4: Yes, the QuEChERS method is well-suited for multi-residue analysis, including Prochloraz and its main metabolites (e.g., BTS44595, BTS44596, and 2,4,6-trichlorophenol). The method has been successfully used to determine the total residue concentration defined as the sum of the parent compound and its metabolites.[12] However, be aware that some metabolites can degrade in solution or undergo in-source fragmentation in the mass spectrometer, which requires careful method optimization and chromatographic separation.[13]

Quantitative Data Summary

The following table summarizes Prochloraz recovery data from various studies using the QuEChERS method. While this data is for the non-deuterated Prochloraz, the recovery behavior is expected to be very similar for Prochloraz-d7.

Matrix	QuEChERS Method	d-SPE Sorbent	Spiking Level (mg/kg)	Recovery (%)	RSD (%)	Reference
Fruits & Vegetables	Modified	Not Specified	Not Specified	70.4 - 113.9	< 16.9	[3]
Mushrooms	EN 15662	PSA	Not Specified	97 - 99	Not Specified	[3][7]
Strawberries	Modified	Not Specified	0.01 - 0.1	73.1 - 116.0	1.1 - 9.2	[3]
Grape	Citrate-based	d-SPE	0.1	95	9	[14]
Rice	Acetate-based	d-SPE	0.1	79	10	[14]
Tea	Acetate-based	d-SPE	0.1	113	7	[14]
Soil	Modified	No Cleanup	0.01 - 1.0	71 - 120	1 - 17	[15]

Experimental Protocols

General QuEChERS Protocol (EN 15662 Method)

This protocol is a representative methodology for the analysis of Prochloraz in high-water-content matrices like fruits and vegetables.

• Sample Preparation:

  • Homogenize a representative sample (approx. 1 kg) using a high-speed blender.

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Add the appropriate volume of Prochloraz-d7 internal standard solution to the sample.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Seal the tube and shake vigorously by hand for 1 minute to ensure the solvent thoroughly wets the entire sample.

  • Add the EN 15662 extraction salt packet (containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, and 0.5 g disodium (B8443419) citrate sesquihydrate).[4][7]

  • Immediately seal and shake vigorously for 1 minute. Do not delay this step.

  • Centrifuge the tube at ≥3000 rcf for 5 minutes.[3][4]

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a 6 mL aliquot of the upper acetonitrile supernatant into a 15 mL d-SPE tube.

  • The d-SPE tube should contain 900 mg anhydrous MgSO₄ and 150 mg PSA.[4][7] For fatty matrices, also include 150 mg C18. For pigmented matrices, consider adding a small amount of GCB (e.g., 50 mg) but validate recovery carefully.

  • Seal the tube and shake vigorously for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.[4][7]

• Final Extract Preparation and Analysis:

  • Transfer an aliquot (e.g., 1 mL) of the final cleaned extract into an autosampler vial.

  • Acidify with 5-10 µL of 5% formic acid in acetonitrile to improve analyte stability.[7]

  • Inject into the LC-MS/MS or GC-MS system for analysis.

Visualizations

Caption: General workflow of the QuEChERS method for Prochloraz-d7 analysis.

Caption: Troubleshooting decision tree for low Prochloraz-d7 recovery.

References

• 1. hawach.com [hawach.com]
• 2. weber.hu [weber.hu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. Optimization of a Multi-Residue Analytical Method during Determination of Pesticides in Meat Products by GC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. chromtech.com.au [chromtech.com.au]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]
• 12. Residual characteristics and safety assessments of prochloraz and its metabolites in Aster yomena using QuEChERS and LC-MS/MS [kjoas.org]
• 13. eurl-pesticides.eu [eurl-pesticides.eu]
• 14. lcms.cz [lcms.cz]
• 15. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Isotopic Exchange of Prochloraz-d7 in Solution

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to minimize the isotopic exchange of Prochloraz-d7 in solution. The following information is designed to help you troubleshoot common issues and maintain the isotopic integrity of your deuterated standard.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Prochloraz-d7?

Isotopic exchange, specifically deuterium-hydrogen (D-H) exchange or "back-exchange," is a chemical process where a deuterium (B1214612) atom on a deuterated standard like Prochloraz-d7 is replaced by a hydrogen atom from the surrounding environment, such as a solvent. This is problematic because in quantitative analyses like Liquid Chromatography-Mass Spectrometry (LC-MS), deuterated compounds are used as internal standards with the assumption of a constant, known mass. If the standard loses deuterium, its mass changes, which can lead to compromised quantification, data misinterpretation, and a loss of isotopic purity, thereby affecting the sensitivity and accuracy of the assay.

Q2: What are the primary factors that cause the loss of the deuterium label on Prochloraz-d7?

The loss of a deuterium label is almost always due to D-H exchange. The rate and extent of this exchange are heavily influenced by several key factors:

• Solvent Type: Protic solvents, such as water, methanol, and ethanol, contain easily exchangeable hydrogen atoms and are the main drivers of D-H exchange.[1] Aprotic solvents like acetonitrile (B52724), DMSO, and chloroform (B151607) are preferred for handling deuterated standards as they lack exchangeable protons.

• pH of the Solution: The D-H exchange reaction can be catalyzed by both acids and bases.[2] For many compounds, the exchange rate is at its minimum at a low pH, approximately 2.5 to 2.6.[2] Both neutral and basic conditions can significantly accelerate the loss of deuterium.

• Temperature: Higher temperatures increase the rate of chemical reactions, including D-H exchange. Conversely, lower temperatures significantly slow down the exchange rate.[1]

• Position of the Deuterium Label: The stability of the deuterium label also depends on its position within the molecule. Deuterium atoms attached to heteroatoms (e.g., -OD, -ND, -SD) are highly susceptible to exchange.[1] Deuterium atoms on carbon atoms adjacent to carbonyl groups can also be labile, particularly under acidic or basic conditions.[1] Labels on aromatic rings or aliphatic chains are generally more stable.[1]

Q3: How should I store my Prochloraz-d7 standard to ensure its stability?

Proper storage is crucial for maintaining the isotopic integrity of your standard. For long-term storage, it is recommended to store deuterated standards as recommended by the manufacturer, which is often as a lyophilized powder or in an aprotic solvent at low temperatures (-20°C or -80°C). It is also important to protect the standard from atmospheric moisture, which is a source of protons that can contribute to D-H exchange over time. For Prochloraz specifically, storage in a cool, dry, well-ventilated area is recommended.[3] The solid product is chemically stable under standard ambient conditions.

Troubleshooting Guide

Problem 1: My Prochloraz-d7 internal standard appears to be losing its deuterium label, leading to inaccurate quantification.

This is a classic sign of back-exchange. The primary culprits are the solvent, pH, and temperature.[1]

Troubleshooting Steps:

• Evaluate Your Solvent and pH:

  • If possible, use aprotic solvents like acetonitrile for your stock solutions and mobile phases.[4] Prochloraz is readily soluble in many organic solvents, including acetonitrile.[5]

  • Minimize the amount of protic solvent (e.g., water, methanol) in your sample preparation and analysis.[1]

  • The pH of your mobile phase and sample diluent is critical. The minimum rate of exchange for many compounds occurs around pH 2.5-3.[1][2] Avoid neutral, strongly acidic, or basic conditions.[4][1] Prochloraz itself decomposes in concentrated acids and alkalis.[5]

• Control the Temperature:

  • Keep your samples, standards, and autosampler cooled.[1] Performing all post-labeling steps at 0°C or on ice can significantly reduce the rate of exchange.[4]

• Review the Certificate of Analysis:

  • Check the certificate of analysis for your Prochloraz-d7 standard to understand the position of the deuterium labels. If the labels are in positions known to be labile, you may need to take extra precautions or consider a standard with more stable labels.[1]

Problem 2: I'm observing a non-linear calibration curve for my analyte when using Prochloraz-d7 as an internal standard.

While several factors can cause non-linearity, issues with the deuterated internal standard can be a contributor. One possibility is the presence of unlabeled analyte as an impurity in your deuterated standard, which can disproportionately affect the response at different concentrations.[1]

Troubleshooting Steps:

• Verify Isotopic Purity:

  • Consult the certificate of analysis for the isotopic purity of your Prochloraz-d7 standard.

  • If you suspect impurities, you may need to perform an independent assessment of the isotopic purity.[1]

• Check for Isobaric Interferences:

  • Ensure that there are no co-eluting compounds with the same mass-to-charge ratio as your analyte or internal standard.

Data Presentation

The following table summarizes the impact of various experimental conditions on the rate of deuterium-hydrogen exchange.

Factor	Condition	Impact on D-H Exchange Rate	Recommendation for Prochloraz-d7
pH	Acidic (~2.5)	Minimum Exchange Rate[2]	Maintain pH between 2.5 and 7 for minimal exchange.[1]
Neutral (~7.0)	Base-catalyzed exchange becomes significant, rate increases.	Avoid neutral pH during sample processing.
Basic (>8.0)	Exchange rate is significantly accelerated.	Avoid basic conditions entirely. Prochloraz decomposes in concentrated alkalis.[5]
Temperature	Low (~0-4°C)	Significantly Reduced Rate[1]	Store and analyze at low temperatures (e.g., 4°C).[1]
High	High	Avoid high temperatures during storage and analysis.
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile) when possible.[1]
Aprotic (e.g., Acetonitrile)	Low	Preferred solvent for stock solutions and mobile phases.
Label Position	On Heteroatoms (O, N, S)	High	Be aware of potential lability if labels are in these positions.[1]
Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.[1]
Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.[1]

Experimental Protocols

General Protocol for Assessing Isotopic Stability of Prochloraz-d7

This protocol provides a general framework for evaluating the stability of Prochloraz-d7 under your specific experimental conditions.

• Preparation of Test Solutions:

  • Prepare a stock solution of Prochloraz-d7 in an aprotic solvent such as acetonitrile.

  • Create a series of test solutions by diluting the stock solution in different buffers or mobile phases that you intend to use in your experiments. These should cover a range of pH values (e.g., pH 3, 5, 7, 9).

  • Prepare separate sets of these test solutions for incubation at different temperatures (e.g., 4°C, room temperature, 40°C).

• Incubation:

  • Store the prepared test solutions under the selected temperature conditions.

  • At various time points (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot from each test solution for analysis.

• Sample Analysis:

  • Analyze the aliquots by LC-MS.

  • Monitor the mass-to-charge ratio (m/z) of Prochloraz-d7 and any potential lower mass isotopologues that would indicate deuterium loss.

  • Quantify the peak areas of the fully deuterated Prochloraz-d7 and any species that have undergone D-H exchange.

• Data Analysis:

  • Calculate the percentage of isotopic exchange at each time point for each condition (pH and temperature).

  • Plot the percentage of exchange versus time for each condition to determine the rate of exchange.

  • Based on these results, identify the optimal conditions (pH, temperature, and solvent composition) that minimize isotopic exchange for your specific application.

Visualizations

Caption: Troubleshooting workflow for diagnosing D-H exchange.

Caption: Key factors influencing D-H exchange of Prochloraz-d7.

References

• 1. benchchem.com [benchchem.com]
• 2. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pomais.com [pomais.com]
• 4. benchchem.com [benchchem.com]
• 5. coromandel.biz [coromandel.biz]

Technical Support Center: Troubleshooting Prochloraz-d7 Peak Tailing in Chromatography

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address peak tailing issues encountered during the chromatographic analysis of Prochloraz-d7.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem for Prochloraz-d7 analysis?

Peak tailing is a chromatographic issue where a peak is asymmetrical, having a "tail" that extends from the peak maximum.[1] In an ideal chromatogram, peaks should be symmetrical and Gaussian in shape.[2] Tailing peaks can lead to inaccurate peak integration, reduced resolution between adjacent peaks, and compromised overall method precision and accuracy.[2][3] For Prochloraz-d7, which is often used as an internal standard, good peak shape is crucial for reliable quantification of the target analyte.

Q2: What are the most common causes of peak tailing for a compound like Prochloraz-d7?

The most likely causes of peak tailing for Prochloraz-d7 are related to its chemical properties and interactions within the chromatographic system. Prochloraz is a weak base (pKa of 3.8) with a chemical structure that includes a basic imidazole (B134444) group.[4][5][6] This makes it susceptible to:

• Secondary Silanol (B1196071) Interactions: The basic nitrogen in the imidazole ring of Prochloraz-d7 can interact strongly with acidic silanol groups on the surface of silica-based stationary phases (e.g., C18 columns).[3][4] This secondary interaction mechanism can cause peak tailing.[3][4]

• Column Overload: Injecting too much of the analyte can saturate the stationary phase, leading to peak distortion.[1][3]

• Inappropriate Mobile Phase pH: If the mobile phase pH is not optimized, Prochloraz-d7 may be partially ionized, leading to multiple retention mechanisms and peak tailing.[1][3]

• Column Degradation: Over time, columns can degrade, leading to voids in the packing material or accumulation of contaminants, both of which can cause peak tailing.[1]

• Active Sites in GC Systems: In Gas Chromatography (GC), Prochloraz can interact with active sites in the inlet liner or the column itself, which can lead to peak tailing and degradation.[7][8]

Q3: My Prochloraz-d7 peak is tailing, but the non-deuterated Prochloraz peak looks fine. What could be the cause?

While less common, it's possible to observe differences in peak shape between a deuterated internal standard and its non-deuterated analog. This can be attributed to the deuterium (B1214612) isotope effect . The substitution of hydrogen with deuterium can lead to subtle changes in the molecule's physicochemical properties, such as a slightly shorter and less polarizable C-D bond compared to a C-H bond.[9] This can result in slightly different interactions with the stationary phase.[9] In reversed-phase liquid chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[9][10] If the chromatographic conditions are on the edge of providing good peak shape, these subtle differences might manifest as more pronounced tailing for one of the compounds.

Troubleshooting Guides

Guide 1: Addressing Prochloraz-d7 Peak Tailing in High-Performance Liquid Chromatography (HPLC)

This guide provides a step-by-step approach to troubleshooting peak tailing for Prochloraz-d7 in HPLC systems.

Problem: Asymmetrical peak shape (tailing) observed for Prochloraz-d7.

Workflow for Troubleshooting HPLC Peak Tailing:

Caption: Troubleshooting workflow for Prochloraz-d7 peak tailing in HPLC.

Guide 2: Mitigating Prochloraz-d7 Peak Tailing in Gas Chromatography (GC)

This guide outlines steps to address peak tailing of Prochloraz-d7 in GC systems, considering potential thermal degradation.

Problem: Tailing or broadened peak for Prochloraz-d7 in GC analysis.

Potential Causes and Solutions:

• Active Sites: Prochloraz can interact with active sites in the GC inlet and column.[7][8]

  • Solution: Use a deactivated inlet liner and perform regular maintenance. Trimming a small portion (5-10 cm) from the front of the column can also help remove active sites that have developed over time.

• Thermal Degradation: Prochloraz can degrade to 2,4,6-trichlorophenol (B30397) (TCP) in the hot GC inlet.[8][11] This can result in a distorted peak for the parent compound and the appearance of a new peak for TCP.

  • Solution: Optimize the injector temperature to minimize degradation. A lower temperature may be beneficial, but it needs to be balanced with ensuring efficient volatilization.

• Column Contamination: Buildup of non-volatile matrix components can lead to poor peak shape.

  • Solution: Bake out the column at its maximum recommended temperature. If this does not resolve the issue, the column may need to be replaced.

Logical Flow for GC Troubleshooting:

Caption: Troubleshooting workflow for Prochloraz-d7 peak tailing in GC.

Quantitative Data Summary

The following table provides a hypothetical comparison of chromatographic conditions and their impact on the peak asymmetry of Prochloraz-d7. This data is representative of the expected outcomes based on chromatographic principles.

Parameter	Condition A	Condition B	Condition C	Expected Outcome for Prochloraz-d7 Peak Asymmetry (Tailing Factor)
Column Type	Standard C18	End-capped C18	Standard C18	Condition B is expected to yield the lowest tailing factor due to the reduction of available silanol groups for secondary interactions.
Mobile Phase A	Water	Water with 0.1% Formic Acid	Water	Condition B is expected to significantly reduce tailing by lowering the pH and protonating residual silanol groups, minimizing their interaction with the basic Prochloraz-d7 molecule.
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile	-
pH of Aqueous Phase	6.5	2.7	6.5	A lower pH (Condition B) is crucial for good peak shape for basic compounds like Prochloraz-d7.
Injection Volume	10 µL	10 µL	2 µL	Condition C will likely show less tailing than Condition A if column overload is a contributing factor.

Experimental Protocols

Protocol 1: HPLC Method for Prochloraz-d7 with Minimized Peak Tailing

This protocol provides a starting point for developing an HPLC method for Prochloraz-d7 that is optimized to reduce peak tailing.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV or Mass Spectrometric detector.

• Chromatographic Conditions:

  • Column: A fully end-capped, base-deactivated C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm).

  • Mobile Phase A: Water with 0.1% formic acid (pH approx. 2.7).

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 30% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Sample Diluent: The initial mobile phase composition (30% Acetonitrile / 70% Water with 0.1% formic acid).

• Procedure:

  • Prepare the mobile phases and thoroughly degas them.

  • Equilibrate the column with the initial mobile phase conditions for at least 15 minutes or until a stable baseline is achieved.

  • Prepare a standard solution of Prochloraz-d7 in the sample diluent.

  • Inject the standard and acquire the chromatogram.

  • Evaluate the peak shape. If tailing persists, consider further optimization of the mobile phase (e.g., trying methanol (B129727) as the organic modifier) or using a different column chemistry.

Protocol 2: GC-MS Method for Prochloraz-d7 with Improved Peak Shape

This protocol is designed for the analysis of Prochloraz-d7 by GC-MS, with considerations for minimizing peak tailing and thermal degradation.

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Chromatographic Conditions:

  • Inlet: Splitless mode.

  • Inlet Temperature: 250 °C (can be optimized lower if degradation is observed).

  • Liner: Deactivated, single taper with glass wool.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Column: A low-bleed 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm).

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 1 minute.

    • Ramp 1: 20 °C/min to 200 °C.

    • Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity.

• Procedure:

  • Perform routine inlet maintenance, including changing the septum and liner.

  • Condition the column according to the manufacturer's instructions.

  • Prepare a standard solution of Prochloraz-d7 in a suitable solvent (e.g., ethyl acetate).

  • Inject the standard and acquire the data.

  • Assess the peak shape. If tailing is present, first try trimming the column. If the issue persists, a lower injection temperature should be evaluated.

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. Prochloraz [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Prochloraz | C15H16Cl3N3O2 | CID 73665 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Prochloraz CAS#: 67747-09-5 [m.chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Support Center: Optimizing Mass Spectrometry Parameters for Prochloraz-d7

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Prochloraz-d7 as an internal standard in mass spectrometry assays. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reliability of your analytical data.

Mass Spectrometry Parameters

Optimizing mass spectrometry parameters is critical for achieving the best sensitivity and selectivity for Prochloraz-d7. The following table summarizes typical parameters for Prochloraz, which can be adapted for Prochloraz-d7. The precursor ion for Prochloraz-d7 will be shifted by +7 Da compared to Prochloraz. Product ions and collision energies are often similar between the labeled and unlabeled forms, but should be optimized empirically.

Parameter	Value for Prochloraz	Recommended Starting Value for Prochloraz-d7
Precursor Ion (m/z)	376.0	383.0
Product Ion 1 (m/z)	307.9	307.9 (or confirm experimentally)
Collision Energy 1 (V)	12	12 (optimize for your instrument)
Product Ion 2 (m/z)	70.1	70.1 (or confirm experimentally)
Collision Energy 2 (V)	20	20 (optimize for your instrument)
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI, Positive

Note: The values for product ions and collision energies for Prochloraz-d7 are predicted based on the unlabeled compound and should be experimentally verified and optimized on your specific instrument.[1]

Frequently Asked Questions (FAQs)

Q1: Why is Prochloraz-d7 used as an internal standard in mass spectrometry?

A1: Deuterated standards like Prochloraz-d7 are considered the 'gold standard' for internal standards in mass spectrometry.[2] Their physical and chemical properties are very similar to the unlabeled analyte (Prochloraz), ensuring they behave almost identically during sample preparation, chromatography, and ionization. This helps to accurately correct for variations in the analytical process, such as extraction efficiency and matrix effects.[2][3]

Q2: My Prochloraz-d7 peak is eluting slightly earlier than my Prochloraz peak. Is this normal?

A2: Yes, this is a known chromatographic isotope effect. Deuterated compounds often have slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[3] It is important to ensure that the peaks still co-elute sufficiently to experience similar matrix effects.[3] If the separation is too great, consider adjusting your chromatographic method.

Q3: What should I do if I observe a signal for unlabeled Prochloraz in my Prochloraz-d7 standard?

A3: This indicates the presence of isotopic impurities. Always check the certificate of analysis from your supplier for the isotopic and chemical purity of the standard.[3] High isotopic enrichment (≥98%) and chemical purity (>99%) are crucial for accurate quantification.[3] If significant unlabeled analyte is present, it will need to be accounted for in your calculations or a new, purer standard should be obtained.

Q4: Can the deuterium (B1214612) atoms on Prochloraz-d7 exchange with hydrogen atoms from the solvent?

A4: Deuterium exchange, or back-exchange, can occur if the deuterium labels are in labile positions (e.g., on -OH or -NH groups) and exposed to certain conditions like acidic or basic mobile phases.[3] Prochloraz-d7 is generally labeled on stable positions of the molecule to minimize this risk. However, it is good practice to be aware of this potential issue and to use aprotic solvents for storing stock solutions if stability is a concern.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Prochloraz-d7.

Issue	Possible Cause(s)	Recommended Solution(s)
Poor Signal or No Signal for Prochloraz-d7	1. Incorrect concentration of the internal standard. 2. Degradation of the standard. 3. Inefficient ionization. 4. Instrument not properly tuned.[2]	1. Verify the concentration of your working solution. 2. Check storage conditions and prepare a fresh stock solution. 3. Optimize ionization source parameters (e.g., capillary voltage, gas flows). 4. Perform instrument tuning and calibration.[2]
Inconsistent Analyte/Internal Standard Response Ratio	1. Differential matrix effects due to chromatographic separation.[2][3] 2. Deuterium exchange with solvent or matrix.[2] 3. Isotopic interference from the analyte.	1. Adjust chromatographic conditions to achieve co-elution.[2][3] 2. Ensure the deuterated standard is labeled at stable positions. Avoid highly acidic or basic conditions if the label is potentially labile.[2][3] 3. Check for and subtract any contribution from the natural isotopic abundance of the analyte to the standard's signal.[2]
Inaccurate or Biased Quantification Results	1. Incorrect assessment of the deuterated standard's purity. 2. Presence of unlabeled analyte in the deuterated standard stock.[2] 3. Different extraction recoveries between the analyte and the standard.	1. Verify the isotopic and chemical purity of the standard via the certificate of analysis. 2. Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[2] 3. Optimize the sample extraction procedure to ensure consistent recovery for both the analyte and the standard.[2]

Experimental Protocol: Analysis of Prochloraz and Prochloraz-d7 in a Sample Matrix

This protocol provides a general framework for the analysis of Prochloraz using Prochloraz-d7 as an internal standard by LC-MS/MS.

1. Sample Preparation (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a common and effective technique for extracting pesticides like Prochloraz from various matrices.[4][5]

• Homogenization: Homogenize your sample (e.g., fruit, vegetable, soil).

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add an appropriate volume of your Prochloraz-d7 internal standard solution.

  • Add 10-15 mL of acetonitrile (B52724) (often with 1% acetic acid for better stability).[4]

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).[4][6]

  • Shake vigorously for 1 minute and then centrifuge at ≥3000 rcf for 5 minutes.[4]

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a dSPE tube containing the appropriate sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and potentially C18 for pigmented samples).[4]

  • Vortex for 30 seconds and centrifuge at high speed (e.g., 10,000 rpm) for 5 minutes.[5]

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[5][6]

2. LC-MS/MS Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography system.[6]

• Column: A C18 column is commonly used (e.g., 2.1 x 100 mm, 1.7 µm).[5]

• Mobile Phase:

  • A: Water with 0.1% formic acid.[5]

  • B: Acetonitrile with 0.1% formic acid.[5]

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased while increasing the percentage of mobile phase B.[5]

• Flow Rate: 0.3 mL/min.[5]

• Injection Volume: 5 µL.[5]

• Column Temperature: 40 °C.[5]

• Mass Spectrometer: A triple quadrupole mass spectrometer.[5]

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[5]

• MRM Transitions: Use the optimized transitions for Prochloraz and Prochloraz-d7 as determined above.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the analysis of Prochloraz-d7.

Caption: Troubleshooting workflow for Prochloraz-d7 analysis.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Prochloraz-d7 Analytical Guidance

Welcome to the Technical Support Center for Prochloraz-d7 analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Prochloraz-d7 signal suppression and enhancement in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Prochloraz-d7 analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to signal suppression (a decrease in signal intensity) or signal enhancement (an increase in signal intensity), both of which can compromise the accuracy, precision, and sensitivity of the analytical method.[1] In the analysis of Prochloraz-d7 and its non-labeled counterpart, prochloraz (B1679089), matrix components like salts, lipids, and pigments are common causes of these effects, particularly in complex biological and food matrices.[1]

Q2: How does Prochloraz-d7, as a deuterated internal standard, help mitigate matrix effects?

A2: Deuterated internal standards, such as Prochloraz-d7, are considered the gold standard for compensating for matrix effects in LC-MS/MS analysis. Because they are chemically almost identical to the analyte (prochloraz), they co-elute and experience similar ionization suppression or enhancement.[1] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[1]

Q3: Can Prochloraz-d7 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Q4: How is the matrix effect for Prochloraz quantified?

A4: The matrix effect (ME) can be quantified by comparing the peak area of the analyte in a post-extraction spiked sample (matrix extract with analyte) to the peak area of the analyte in a pure solvent at the same concentration. The formula is:

ME (%) = (Peak Area in Matrix Extract / Peak Area in Pure Solvent) x 100

• An ME of 100% indicates no matrix effect.

• An ME < 100% indicates signal suppression.

• An ME > 100% indicates signal enhancement.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Prochloraz-d7.

Issue 1: Significant Signal Suppression or Enhancement Observed

• Possible Cause: Insufficient removal of matrix components during sample preparation.

• Solution:

  • Optimize Sample Cleanup: For high-water-content matrices like fruits and vegetables, utilize the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method with appropriate dispersive solid-phase extraction (dSPE) sorbents. For fatty matrices like oils and lipids, a more rigorous cleanup using Solid-Phase Extraction (SPE) is recommended.

  • Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as the samples. This helps to compensate for consistent matrix effects.

  • Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. However, this is only feasible if the analyte concentration is high enough to be detected after dilution.

Issue 2: Poor Reproducibility of the Prochloraz/Prochloraz-d7 Area Ratio

• Possible Cause: Inconsistent sample preparation or variable matrix effects between samples.

• Solution:

  • Standardize Sample Preparation: Ensure that all samples, calibrants, and quality controls are treated identically throughout the sample preparation process.

  • Improve Chromatographic Separation: Optimize the LC method to better separate prochloraz and Prochloraz-d7 from co-eluting matrix interferences.

  • Check for Contamination: Clean the ion source of the mass spectrometer to remove any accumulated contaminants that may be causing inconsistent ionization.

Issue 3: Prochloraz and Prochloraz-d7 Peaks Do Not Co-elute Perfectly

• Possible Cause: Isotope effect leading to a slight difference in retention time.

• Solution:

  • Adjust Chromatographic Conditions: Minor modifications to the mobile phase gradient or temperature program may help to improve the co-elution of the analyte and internal standard.

  • Evaluate the Impact: If a small, consistent shift in retention time is observed, it may not significantly impact quantification, provided the region of ion suppression is broad and uniform. However, if the shift is inconsistent or occurs in a region of steep change in matrix effects, further method development is necessary.

Quantitative Data on Matrix Effects and Recovery

The following tables summarize quantitative data for prochloraz analysis in various matrices. While specific data for Prochloraz-d7 signal suppression is limited in the literature, the matrix effects on prochloraz are indicative of what the internal standard would also experience. The use of Prochloraz-d7 is intended to correct for these observed effects on the native compound.

Table 1: Prochloraz Recovery and Matrix Effect Data in Various Food Matrices

Matrix	Analytical Method	Spiking Level (mg/kg)	Recovery (%)	Matrix Effect (%)	Reference
Garlic Sprouts	UPLC-MS/MS	0.005 - 0.5	88.4 - 94.8	5.8 (Suppression)	[2]
Fruits and Vegetables	LC-MS/MS	Not Specified	70.4 - 113.9	Not Specified	[1]
Mushrooms	HPLC-UV	Not Specified	97 - 99	Not Specified	[3]
Strawberries	UPLC-MS/MS	0.01 - 0.1	73.06 - 116.01	Not Specified	[1]
Black Pepper	LC-MS/MS	0.001 - 0.015	80 - 120	Not Specified	[4]

Table 2: Typical LC-MS/MS Parameters for Prochloraz Analysis

Parameter	Setting
LC System
Column	C18 (e.g., 100 mm x 2.1 mm, 1.7 µm)
Mobile Phase A	Water with 0.1% formic acid and 2-5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol or Acetonitrile (B52724) with 0.1% formic acid and 2-5 mM ammonium formate
Flow Rate	0.4 mL/min
Injection Volume	5-20 µL
Column Temperature	40 °C
MS System
Ionization Mode	Positive Electrospray Ionization (ESI+)
Monitored Transitions (MRM)	Prochloraz: 376.1 -> 308.1 (Quantifier), 376.1 -> 266.1 (Qualifier)
Prochloraz-d7: (Adjust for mass shift, e.g., 383.1 -> 315.1)

Experimental Protocols

Protocol 1: QuEChERS Method for Fruits and Vegetables

This protocol is a general guideline for the extraction of prochloraz from high-water-content matrices.

• Sample Homogenization: Homogenize a representative sample of the fruit or vegetable.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 6 mL aliquot of the acetonitrile supernatant to a 15 mL dSPE tube containing 900 mg MgSO₄ and 150 mg of primary secondary amine (PSA) sorbent. For pigmented samples, C18 or graphitized carbon black (GCB) can be added.

  • Vortex for 30 seconds.

  • Centrifuge for 5 minutes.

• Analysis: The final extract is ready for LC-MS/MS analysis. Dilution with the mobile phase may be necessary.

Protocol 2: SPE Cleanup for Fatty Matrices (e.g., Olive Oil)

This protocol provides a framework for cleaning up extracts from high-fat matrices.

• Liquid-Liquid Extraction:

  • Dissolve 1-2 g of the oil sample in 10 mL of hexane (B92381).

  • Perform a liquid-liquid partitioning with 10 mL of acetonitrile. Repeat the extraction 2-3 times.

  • Combine the acetonitrile fractions and concentrate to a small volume.

• SPE Cleanup:

  • Conditioning: Condition an SPE cartridge (e.g., Florisil or a layered C18/PSA cartridge) with the elution solvent followed by the loading solvent.

  • Loading: Load the concentrated extract onto the SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., a mixture of hexane and ethyl acetate) to remove lipids.

  • Elution: Elute prochloraz with a stronger solvent (e.g., a mixture of ethyl acetate (B1210297) and acetonitrile).

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent for LC-MS/MS analysis.

Visualizations

QuEChERS workflow for Prochloraz analysis.

Troubleshooting logic for Prochloraz-d7 analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]

Technical Support Center: Prochloraz-d7 Analytical Stability

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Prochloraz-d7 as an internal standard in analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is Prochloraz-d7 and why is it used as an internal standard?

A1: Prochloraz-d7 is a stable isotope-labeled (SIL) version of the fungicide Prochloraz, where seven hydrogen atoms have been replaced by deuterium (B1214612). It is used as an internal standard in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties are nearly identical to Prochloraz, it co-elutes and experiences similar matrix effects, allowing for more accurate and precise quantification of Prochloraz in complex samples.

Q2: What are the primary stability concerns for Prochloraz-d7?

A2: The main stability concerns for Prochloraz-d7 are related to the stability of the deuterium labels and the inherent stability of the Prochloraz molecule itself. These include:

• Deuterium Exchange: The potential for deuterium atoms to be replaced by protons (hydrogen) from the solvent or matrix. This is more likely to occur under acidic or basic conditions and at elevated temperatures. The position of the deuterium atoms on the propyl chain of Prochloraz-d7 are generally not on heteroatoms, making them less prone to exchange than labels on -OH or -NH groups.

• Chemical Degradation: Prochloraz itself is susceptible to degradation under certain conditions. It is relatively stable in neutral to acidic aqueous solutions but degrades more rapidly in alkaline environments (pH > 7).[1] The primary degradation pathway involves the cleavage of the imidazole (B134444) ring.[2]

• Photodegradation: Prochloraz is unstable when exposed to light, with a reported photolysis half-life of about 1.5 days in water.[3] Therefore, stock and working solutions of Prochloraz-d7 should be protected from light.

Q3: How should Prochloraz-d7 be stored?

A3: Proper storage is critical to maintain the integrity of Prochloraz-d7. Based on supplier recommendations and best practices for deuterated standards, the following storage conditions are advised:

• Temperature: Store the neat material and stock solutions at +4°C for short-term storage.[4][5] For long-term storage, -20°C is recommended.

• Light: Protect from light by storing in amber vials or in the dark.

• Solvent: Prepare stock solutions in a high-purity, aprotic organic solvent such as acetonitrile (B52724) or methanol. Avoid storing in acidic or basic aqueous solutions for extended periods to minimize the risk of deuterium exchange and chemical degradation.

Troubleshooting Guide

Problem 1: Low or inconsistent signal for Prochloraz-d7 in my LC-MS/MS analysis.

• Possible Cause: Degradation of the internal standard in the stock or working solution.

  • Solution: Prepare a fresh working solution from your stock. If the problem persists, prepare a new stock solution from the neat material. Verify the storage conditions (temperature and light exposure) of your solutions.

• Possible Cause: Instability in the final sample extract (e.g., due to matrix components or pH of the final solvent).

  • Solution: Minimize the time between final sample preparation and injection. If the final solvent is aqueous, ensure the pH is neutral or slightly acidic.

• Possible Cause: Issues with the LC-MS/MS system.

  • Solution: Check for leaks in the LC system, ensure the correct mobile phases are being used, and verify MS parameters such as ion source settings and collision gas pressure.[6][7]

Problem 2: I am observing a peak at the mass of unlabeled Prochloraz in my Prochloraz-d7 standard solution.

• Possible Cause: Isotopic impurity of the Prochloraz-d7 standard.

  • Solution: Check the certificate of analysis for the isotopic purity of the standard. A small amount of the unlabeled compound is often present.

• Possible Cause: Back-exchange of deuterium atoms for protons.

  • Solution: This can happen if the standard is stored in a protic solvent, especially under non-neutral pH conditions. Prepare fresh solutions in a high-purity aprotic solvent. Re-evaluate your sample preparation procedure to avoid harsh acidic or basic conditions.

Problem 3: The retention time of Prochloraz-d7 is slightly different from unlabeled Prochloraz.

• Possible Cause: Chromatographic isotope effect.

  • Solution: This is a known phenomenon where deuterated compounds may elute slightly earlier or later than their non-deuterated counterparts due to the difference in mass.[8] As long as the peak is well-defined, properly integrated, and does not co-elute with interferences, this should not affect quantification. Ensure your integration parameters are set correctly for both the analyte and the internal standard.

Problem 4: Poor recovery of Prochloraz-d7 during sample preparation.

• Possible Cause: Inefficient extraction from the sample matrix.

  • Solution: For complex matrices like fatty oils or dry cereals, standard extraction methods like QuEChERS may need modification.[9] Consider a more robust sample cleanup technique like Solid-Phase Extraction (SPE).

• Possible Cause: Adsorption to labware.

  • Solution: Use polypropylene (B1209903) or silanized glassware to minimize adsorption of the analyte and internal standard.

Data Presentation

Table 1: Stability of Prochloraz in Aqueous Solutions at Different pH Levels

Disclaimer: This data is for the unlabeled Prochloraz and should be used as an indicator of the potential stability of the Prochloraz-d7 molecule. The stability of the deuterium labels themselves may be affected by these conditions.

pH	Dissipation after 60 days (%)	Half-life (days)	Reference(s)
4.0	89.1 - 90.5	18.4 - 19.2	[1]
7.0	84.1 - 88.2	22.6 - 25.1	[1]
9.2	92.4 - 93.8	15.8 - 16.6	[1]

Table 2: General Best Practices for Storage of Deuterated Internal Standards

Parameter	Recommendation	Rationale
Temperature	Short-term: +4°C. Long-term: -20°C.	Reduces the rate of chemical degradation and potential deuterium exchange.
Light Exposure	Store in amber vials or in the dark.	Prevents photodegradation.[3]
Solvent for Stock	High-purity aprotic organic solvents (e.g., acetonitrile, methanol).	Minimizes the risk of deuterium exchange.
pH of Aqueous Solutions	Maintain near-neutral pH if storage in aqueous solutions is necessary. Avoid strong acids and bases.	Acidic or basic conditions can catalyze both deuterium exchange and degradation.[2]
Container Type	Use tightly sealed vials to prevent solvent evaporation and contamination.	Ensures concentration remains stable.

Experimental Protocols

Protocol: Validation of Prochloraz-d7 Stability in an Analytical Method

This protocol describes a general procedure to assess the stability of Prochloraz-d7 throughout the analytical process.

1. Objective: To verify that Prochloraz-d7 is stable during sample preparation, storage, and analysis, ensuring that its concentration does not change in a way that would compromise the accuracy of the results.

2. Materials:

• Prochloraz-d7 neat standard or certified stock solution.

• Unlabeled Prochloraz analytical standard.

• Blank matrix representative of the samples to be analyzed (e.g., blank plasma, fruit homogenate).

• All solvents and reagents used in the analytical method.

3. Procedure:

• Preparation of Quality Control (QC) Samples:

  • Prepare low and high concentration QC samples by spiking the blank matrix with unlabeled Prochloraz.

  • Spike these QC samples with the working concentration of Prochloraz-d7.

• Time-Zero (T0) Analysis:

  • Process and analyze a set of freshly prepared QC samples (n=3 for each concentration) immediately.

  • Calculate the peak area ratio of Prochloraz to Prochloraz-d7. The average of these ratios will serve as the baseline (T0).

• Stability Assessment:

  • Short-Term/Autosampler Stability:

    • Place a set of processed QC samples in the autosampler.

    • Analyze these samples at regular intervals over the expected duration of an analytical batch (e.g., 4, 8, 12, 24 hours).

  • Freeze-Thaw Stability:

    • Subject a set of QC samples to three freeze-thaw cycles (e.g., freeze at -20°C for 24 hours, then thaw at room temperature).

    • After the final thaw, process and analyze the samples.

  • Long-Term Stability:

    • Store a set of QC samples at the intended long-term storage temperature (e.g., -20°C).

    • Analyze these samples at predetermined time points (e.g., 1, 3, 6 months).

4. Data Evaluation:

• For each stability time point, calculate the mean peak area ratio of Prochloraz to Prochloraz-d7.

• Compare this mean ratio to the T0 baseline ratio.

• The internal standard is considered stable if the results are within a pre-defined acceptance criterion (e.g., ±15% of the T0 value).

Visualizations

Caption: Troubleshooting workflow for inconsistent Prochloraz-d7 signal.

Caption: Experimental workflow for Prochloraz-d7 stability validation.

References

• 1. Degradation dynamics and dissipation kinetics of an imidazole fungicide (Prochloraz) in aqueous medium of varying pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Enhancing Photostability of Prochloraz via Designing Natural Acid-Derived Prochloraz-Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 5. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. agilent.com [agilent.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Prochloraz-d7 Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common interferences encountered during the analysis of Prochloraz-d7.

Frequently Asked Questions (FAQs)

Q1: What is Prochloraz-d7 and why is it used in analysis?

A1: Prochloraz-d7 is a deuterated form of Prochloraz, a broad-spectrum imidazole (B134444) fungicide. In analytical chemistry, Prochloraz-d7 is primarily used as an internal standard (IS) for the quantification of Prochloraz in various samples. The key advantage of using a stable isotope-labeled internal standard like Prochloraz-d7 is that it has nearly identical chemical and physical properties to the non-labeled analyte (Prochloraz). This allows it to co-elute during chromatography and experience similar ionization effects in the mass spectrometer, effectively compensating for matrix effects and variations in sample preparation and instrument response.[1]

Q2: What are the most common analytical techniques for Prochloraz and Prochloraz-d7 analysis?

A2: The most prevalent methods are gas chromatography (GC) and liquid chromatography (LC), both typically coupled with tandem mass spectrometry (MS/MS) for high sensitivity and selectivity.[2][3]

• LC-MS/MS is often preferred for its ability to analyze Prochloraz and its metabolites directly without the need for derivatization.[4]

• GC-MS/MS is also widely used, particularly for volatile and semi-volatile compounds. However, Prochloraz and its metabolites can be prone to thermal degradation in the GC injector, which can complicate analysis.[5][6]

Q3: What are "matrix effects" and how do they interfere with Prochloraz-d7 analysis?

A3: Matrix effects are the alteration of the ionization efficiency of an analyte and its internal standard by co-eluting compounds from the sample matrix.[2][7] This can lead to either signal suppression or enhancement, resulting in inaccurate quantification.[2] Even with a deuterated internal standard, differential matrix effects can occur where the analyte and the internal standard are not affected to the same degree, leading to biased results.

Q4: Can the deuterium (B1214612) labels on Prochloraz-d7 be lost during analysis?

A4: Yes, this phenomenon is known as isotopic exchange or back-exchange, where deuterium atoms are replaced by hydrogen atoms from the solvent or matrix. This is more likely to occur if the deuterium atoms are on heteroatoms (like -OH or -NH) or on carbon atoms adjacent to carbonyl groups. Isotopic exchange can lead to an underestimation of the internal standard concentration and, consequently, an overestimation of the analyte concentration.

Troubleshooting Guides

I. LC-MS/MS Analysis Troubleshooting

This guide focuses on issues commonly encountered during the analysis of Prochloraz-d7 using Liquid Chromatography-Tandem Mass Spectrometry.

Problem 1: Poor Peak Shape or Splitting Peaks for Prochloraz and Prochloraz-d7

• Possible Cause: Incompatible injection solvent with the initial mobile phase.

  • Solution: Dilute the sample extract with the initial mobile phase or a weaker solvent. An online dilution setup can also be effective.[8]

• Possible Cause: Interaction with metal components in the HPLC system.

  • Solution: Use a biocompatible or PEEK-lined HPLC system to minimize metal chelation.[2]

Problem 2: Inconsistent or Low Recovery of Prochloraz-d7

• Possible Cause: Inefficient extraction from the sample matrix.

  • Solution: Optimize the extraction solvent and consider adding a pre-wetting step with water for dry matrices.[2] The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a good starting point for many food matrices.[4]

• Possible Cause: Degradation of the analyte and internal standard during sample preparation.

  • Solution: Ensure the pH of the extraction and final solution is controlled, as Prochloraz is more stable in slightly acidic conditions.

Problem 3: Significant Ion Suppression or Enhancement

• Possible Cause: Insufficient sample cleanup.

  • Solution: Employ a more rigorous cleanup method. For QuEChERS extracts, consider using different dispersive SPE (dSPE) sorbents. For highly pigmented samples, graphitized carbon black (GCB) can be effective, while Primary Secondary Amine (PSA) is good for removing sugars and fatty acids.[2] For fatty matrices, a more robust Solid Phase Extraction (SPE) cleanup may be necessary.[2]

• Possible Cause: Chromatographic co-elution with matrix components.

  • Solution: Optimize the chromatographic gradient to better separate Prochloraz and Prochloraz-d7 from interfering matrix components.

Problem 4: Prochloraz-d7 Signal Drifts or is Inconsistent Across a Run

• Possible Cause: Isotopic exchange of deuterium atoms in the autosampler.

  • Solution: Maintain the autosampler at a low temperature (e.g., 4°C) and minimize the time samples are queued before injection. Ensure the pH of the final extract is slightly acidic to improve stability.

• Possible Cause: Carryover from a previous injection.

  • Solution: Implement a rigorous needle and injection port washing procedure between samples. This may involve using a strong organic solvent or a mixture that effectively dissolves Prochloraz.

II. GC-MS Analysis Troubleshooting

This guide addresses specific challenges related to the analysis of Prochloraz-d7 using Gas Chromatography-Mass Spectrometry.

Problem 1: Poor Peak Shape and Low Response for Prochloraz and Prochloraz-d7

• Possible Cause: Thermal degradation in the GC inlet. Prochloraz and its metabolites can degrade to 2,4,6-trichlorophenol (B30397) (TCP) in the hot injector.[5][6]

  • Solution: Optimize the injector temperature to the lowest possible while still achieving efficient volatilization. Use a deactivated inlet liner and change it frequently. Alternatively, a hydrolysis-based method that converts all Prochloraz and its metabolites to TCP for a total residue determination can be employed.[6]

• Possible Cause: Matrix-induced chromatographic enhancement.

  • Solution: Use matrix-matched calibration standards to compensate for this effect.[2]

Problem 2: Inaccurate Quantification Despite Using Prochloraz-d7

• Possible Cause: Variable conversion rates of Prochloraz and its metabolites to TCP in the GC system.[5]

  • Solution: If not using a total hydrolysis method, ensure that the GC conditions are highly controlled and reproducible. The use of analyte protectants can sometimes mitigate the variability.[2]

• Possible Cause: Co-eluting interferences with similar fragmentation patterns.

  • Solution: Select specific and unique MRM (Multiple Reaction Monitoring) transitions for both Prochloraz and Prochloraz-d7. Ensure that at least two transitions are monitored for each compound for confirmation.

Data Presentation

Table 1: Efficacy of Different Cleanup Sorbents in QuEChERS for Prochloraz Analysis

Sorbent Combination (dSPE)	Target Matrix	Key Interferences Removed	Typical Recovery Range (%)
PSA + C18	Fruits & Vegetables	Sugars, fatty acids, non-polar interferences	85 - 110
PSA + GCB	Highly Pigmented Produce (e.g., spinach)	Pigments (chlorophyll, carotenoids), sterols	70 - 105 (potential loss of planar pesticides)
Z-Sep/Z-Sep+	Fatty Matrices (e.g., avocado, nuts)	Lipids, pigments	80 - 115

Note: Recovery rates are indicative and can vary depending on the specific matrix and experimental conditions.

Table 2: Quantitative Performance of Prochloraz Analysis using QuEChERS

Matrix	Spiking Level (mg/kg)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)	Reference
Fruits and Vegetables	Not Specified	70.4–113.9	< 16.9	0.001
Mushrooms	Not Specified	97–99	Not Specified	0.05
Strawberries	0.01 - 0.1	73.06 - 116.01	1.12 - 9.17	0.0001 - 0.001
Garlic Sprouts	0.005 - 0.5	88.4–94.8	2.6–9.7	0.005	[9]
Apple, Bell Pepper, Lettuce	Not Specified	89, 85 (in apple and lettuce)	Not Specified	Not Specified	[10]

Experimental Protocols

Protocol 1: Modified QuEChERS for Prochloraz in Fruits and Vegetables

• Sample Homogenization: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10-15 mL of acetonitrile (B52724) (with 1% acetic acid for better stability).

  • If using Prochloraz-d7, add the internal standard at this stage.

  • Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL dSPE tube containing the appropriate sorbents (e.g., 900 mg MgSO₄, 150 mg PSA, and for pigmented samples, 150 mg C18 or 50 mg GCB).

  • Shake vigorously for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial.

  • The extract is now ready for LC-MS/MS or GC-MS analysis. For LC-MS/MS, dilution with the mobile phase may be necessary.[2]

Visualizations

Caption: Troubleshooting workflow for Prochloraz-d7 analysis using LC-MS/MS.

Caption: General workflow for QuEChERS sample preparation for Prochloraz analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. Which is Better for Research: LCMS or GCMS? Find Out! [hplcvials.com]
• 4. benchchem.com [benchchem.com]
• 5. eurl-pesticides.eu [eurl-pesticides.eu]
• 6. benchchem.com [benchchem.com]
• 7. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 8. agilent.com [agilent.com]
• 9. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Prochloraz-d7 quality control and purity assessment

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the quality control and purity assessment of Prochloraz-d7.

Frequently Asked Questions (FAQs)

Q1: What is Prochloraz-d7 and why is it used?

A1: Prochloraz-d7 is a deuterated form of Prochloraz, an imidazole (B134444) fungicide. The hydrogen atoms on the propyl group of Prochloraz have been replaced with deuterium (B1214612). It is primarily used as an internal standard in analytical chemistry, particularly in chromatography-mass spectrometry (MS) based methods, for the quantification of Prochloraz in various samples. Its almost identical chemical and physical properties to unlabeled Prochloraz, but with a different mass, allow for accurate correction of analyte loss during sample preparation and instrumental analysis.[1][2]

Q2: What are the critical quality control parameters for Prochloraz-d7?

A2: The two most critical quality control parameters for Prochloraz-d7 are its chemical purity and its isotopic purity.

• Chemical Purity: This refers to the percentage of the material that is Prochloraz (both deuterated and any unlabelled forms) relative to any other chemical compounds. High chemical purity ensures that there are no significant interferences from other substances during analysis.

• Isotopic Purity (or Isotopic Enrichment): This indicates the percentage of the Prochloraz-d7 molecules that are fully deuterated (d7) versus those that are partially deuterated (d1-d6) or not deuterated at all (d0). High isotopic purity is crucial to minimize cross-contribution to the signal of the unlabeled analyte, which could lead to inaccurate quantification.[3][4] An isotopic enrichment of ≥98% is generally recommended.[3]

Q3: How is the chemical purity of Prochloraz-d7 determined?

A3: The chemical purity of Prochloraz-d7 is typically determined using chromatographic techniques such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Gas Chromatography with Flame Ionization Detection (GC-FID). The peak area of Prochloraz-d7 is compared to the total area of all peaks in the chromatogram to calculate the purity.

Q4: How is the isotopic purity of Prochloraz-d7 assessed?

A4: Isotopic purity is most commonly assessed using mass spectrometry (MS), often with a high-resolution mass spectrometer (HRMS).[5][6] The relative intensities of the mass signals corresponding to the fully deuterated (d7), partially deuterated, and non-deuterated (d0) forms of Prochloraz are measured. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to determine isotopic purity by analyzing the proton signals.[5][6]

Q5: What are potential sources of error when using Prochloraz-d7 as an internal standard?

A5: Potential sources of error include:

• Isotopic Impurity: The presence of the unlabeled analyte (Prochloraz) in the Prochloraz-d7 standard can lead to an overestimation of the analyte's concentration in the sample.[3]

• Isotopic Exchange: Deuterium atoms on the Prochloraz-d7 molecule can sometimes exchange with hydrogen atoms from the solvent or sample matrix, a phenomenon known as back-exchange. This is more likely to occur at labile positions (e.g., on -OH, -NH groups), though the deuterium atoms on the propyl group of Prochloraz-d7 are generally stable.[3]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the ionization of Prochloraz-d7 and the analyte differently, leading to inaccurate quantification. Using a deuterated internal standard helps to mitigate this, but significant matrix effects can still be a source of error.

Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Possible Cause	Troubleshooting Steps
Poor Isotopic Purity of Prochloraz-d7	1. Review the Certificate of Analysis for the stated isotopic purity. 2. Perform an independent assessment of isotopic purity by infusing a solution of the Prochloraz-d7 standard into a mass spectrometer and examining the relative abundance of the d0 isotopologue.
Chemical Impurities in Prochloraz-d7	1. Analyze the Prochloraz-d7 standard by HPLC-UV or GC-MS in full scan mode to identify any co-eluting impurities. 2. If impurities are detected, consider purchasing a new, higher-purity standard.
Isotopic Exchange (H/D Exchange)	1. Incubate the Prochloraz-d7 standard in a blank matrix for a time equivalent to the sample preparation and analysis time. 2. Analyze the incubated sample and look for any increase in the signal of the unlabeled Prochloraz.[7]
Matrix Effects	1. Prepare matrix-matched calibration standards to compensate for signal suppression or enhancement. 2. Optimize the sample cleanup procedure (e.g., using different sorbents in a QuEChERS method) to remove interfering matrix components.

Issue 2: Unexpected Peaks in the Mass Spectrum of Prochloraz-d7

Possible Cause	Troubleshooting Steps
Presence of Lower Isotopologues (d0-d6)	1. This is expected due to incomplete deuteration during synthesis. 2. Assess the relative abundance of these peaks to confirm they are within the manufacturer's specifications for isotopic purity.
Chemical Impurities	1. Analyze the standard by LC-MS or GC-MS and examine the mass spectra of any additional peaks. 2. Compare the retention time and mass spectrum to known impurities of Prochloraz if available.
In-source Fragmentation (LC-MS/MS)	1. Prochloraz and its metabolites can undergo fragmentation in the ion source of the mass spectrometer.[4][8] 2. Optimize the ion source parameters (e.g., cone voltage) to minimize fragmentation. 3. Ensure good chromatographic separation to distinguish between in-source fragments and true impurities.
Thermal Degradation (GC-MS)	1. Prochloraz can degrade to 2,4,6-trichlorophenol (B30397) (TCP) in the hot GC injector.[8][9] 2. Use a deactivated injector liner and optimize the injector temperature to minimize degradation. 3. Consider using a cooler injection technique like cool on-column injection.

Data Presentation

Table 1: Typical Quality Control Specifications for Prochloraz-d7

Parameter	Specification	Analytical Method
Chemical Purity	≥ 98%	HPLC-UV, GC-FID
Isotopic Purity (d7)	≥ 98%	Mass Spectrometry, NMR
Unlabeled Prochloraz (d0)	≤ 0.5%	Mass Spectrometry
Appearance	White to off-white solid	Visual Inspection
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry

Table 2: Typical Method Validation Parameters for Prochloraz Analysis using Prochloraz-d7 as an Internal Standard

Analytical Technique	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
UPLC-MS/MS	Garlic Sprouts	5 µg/kg	88.4 - 94.8	2.6 - 9.7	[10]
HPLC-UV	Mushrooms	0.05 mg/kg	97 - 99	Not Specified	[11]
LC-UV	Fruits (Mango, Orange, Papaya)	0.1 mg/kg	80 - 94	5.6 - 12.6	[10]
QuEChERS-GC	Garlic Bolting	0.039 mg/kg	81.5 - 105.4	1.3 - 6.8	[10]

Experimental Protocols

Protocol 1: Determination of Chemical Purity by HPLC-UV

• Standard Preparation: Accurately weigh and dissolve Prochloraz-d7 in a suitable solvent (e.g., acetonitrile) to prepare a stock solution of approximately 1 mg/mL. Prepare a working standard solution of approximately 100 µg/mL by diluting the stock solution.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • UV Detection: 220 nm.

• Analysis: Inject the working standard solution into the HPLC system.

• Calculation: Calculate the chemical purity by dividing the peak area of Prochloraz-d7 by the total area of all peaks in the chromatogram and multiplying by 100.

Protocol 2: Assessment of Isotopic Purity by LC-MS

• Standard Preparation: Prepare a solution of Prochloraz-d7 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 µg/mL.

• LC-MS Conditions:

  • LC System: A standard HPLC or UPLC system.

  • Column: A short C18 column can be used for separation, or the sample can be introduced directly into the mass spectrometer via a switching valve (flow injection analysis).

  • Mass Spectrometer: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended.

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Scan Mode: Full scan from m/z 370 to 390.

• Data Acquisition: Acquire the full scan mass spectrum of the Prochloraz-d7 solution.

• Data Analysis:

  • Identify the monoisotopic peaks corresponding to the unlabeled (d0, m/z ~376.04), and fully deuterated (d7, m/z ~383.08) forms of Prochloraz.

  • Calculate the isotopic purity as the percentage of the peak intensity of the d7 isotopologue relative to the sum of the intensities of all isotopologues (d0 to d7).

Visualizations

Caption: A typical workflow for the quality control of a new lot of Prochloraz-d7.

Caption: A logical workflow for troubleshooting inaccurate quantitative results when using Prochloraz-d7.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Prochloraz-d7 | CAS | LGC Standards [lgcstandards.com]
• 11. Prochloraz | C15H16Cl3N3O2 | CID 73665 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Prochloraz-d7 Quantification and Matrix Effects

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of matrix effects on Prochloraz-d7 quantification.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of Prochloraz?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Prochloraz, due to the presence of co-eluting compounds from the sample matrix.[1] This phenomenon can lead to either a decrease in the analytical signal, known as ion suppression, or an increase in the signal, referred to as ion enhancement.[1] These effects can significantly compromise the accuracy, precision, and sensitivity of analytical methods, particularly in complex matrices analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Q2: How does a deuterated internal standard like Prochloraz-d7 help in mitigating matrix effects?

A2: A deuterated internal standard (IS), such as Prochloraz-d7, is a stable isotope-labeled version of the analyte. The key principle behind its use is that it is chemically and physically almost identical to the non-labeled Prochloraz.[2] Consequently, during sample preparation, chromatography, and ionization, Prochloraz-d7 is affected by the matrix in a very similar way to the native Prochloraz.[2] By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[2]

Q3: Can Prochloraz-d7 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and the internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as a differential matrix effect.

Q4: What are the primary sample preparation techniques to reduce matrix effects in Prochloraz analysis?

A4: The most common sample preparation techniques for Prochloraz analysis are QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE).[1]

• QuEChERS: This method is widely used for a variety of food matrices, especially those with high water content like fruits and vegetables, due to its simplicity and efficiency.[1]

• Solid-Phase Extraction (SPE): SPE is a powerful cleanup technique used to remove interfering compounds from more complex or fatty matrices like olive oil.[1]

Q5: How do I quantitatively assess the matrix effect in my Prochloraz analysis?

A5: The matrix effect (ME) can be quantitatively assessed by comparing the response of the analyte in a post-extraction spiked matrix sample to its response in a neat solvent. The Matrix Factor (MF) is calculated using the following formula:

MF (%) = (Peak area of analyte in matrix / Peak area of analyte in solvent) x 100

• An MF value of 100% indicates no matrix effect.

• An MF value < 100% indicates ion suppression.

• An MF value > 100% indicates ion enhancement.

When using an internal standard like Prochloraz-d7, the internal standard-normalized matrix factor should be calculated to assess the compensation of the matrix effect.

Troubleshooting Guides

Problem 1: Significant ion suppression is observed in the LC-MS/MS analysis of Prochloraz, even with the use of Prochloraz-d7.

• Possible Cause: Insufficient removal of matrix components during sample preparation.

• Solution:

  • Optimize QuEChERS cleanup: For highly pigmented samples, consider adding graphitized carbon black (GCB) to the dispersive SPE (dSPE) step. For matrices containing sugars and fatty acids, primary secondary amine (PSA) is effective. C18 can be added to remove non-polar interferences.[1]

  • Employ SPE: For complex matrices like oils, a more rigorous cleanup with SPE is recommended.[1]

  • Dilute the sample: If sensitivity allows, diluting the final extract can reduce the concentration of interfering matrix components.

• Possible Cause: Differential matrix effects due to a slight chromatographic shift between Prochloraz and Prochloraz-d7.

• Solution:

  • Optimize chromatography: Adjust the LC gradient to ensure maximum co-elution of Prochloraz and Prochloraz-d7. A very slight difference in retention time can expose the analyte and internal standard to different matrix components as they elute.

Problem 2: Poor recovery and inconsistent results for Prochloraz in fatty matrices like olive oil.

• Possible Cause: Significant interference from lipids.

• Solution:

  • Enhanced SPE cleanup: Use a combination of sorbents in your SPE cartridge. A layered cartridge containing florisil (B1214189) and PSA can be effective in removing lipids.[1]

  • Low-temperature cleanup (freezing-out): For edible oils, extract the sample with an organic solvent and then freeze the extract to precipitate the lipids, which can then be removed by filtration or centrifugation.[1]

  • Matrix-matched calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure. This helps to compensate for any remaining matrix effects.[1]

Problem 3: Inconsistent analyte/internal standard area ratios across a batch of samples.

• Possible Cause: Variability in the matrix composition between individual samples.

• Solution:

  • Homogenize samples thoroughly: Ensure that each aliquot taken for extraction is representative of the entire sample.

  • Use a robust sample preparation method: A well-optimized QuEChERS or SPE method will minimize the variability in matrix components between samples.

  • Matrix-matched calibration for each matrix type: If analyzing different types of matrices (e.g., fruits and cereals) in the same batch, use separate matrix-matched calibration curves for each type.

Data Presentation

Table 1: Performance Data for Prochloraz Analysis in Various Matrices

Analytical Technique	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Citation
QuEChERS-GC	Garlic Bolting	0.039 mg/kg	81.5 - 105.4	1.3 - 6.8	[2][3]
UPLC-MS/MS	Garlic Sprouts	5 µg/kg	88.4 - 94.8	2.6 - 9.7	[4][5]
HPLC-UV	Mushrooms	0.05 mg/kg	97 - 99	Not Specified	[3]
LC-UV	Fruits (Mango, Orange, Papaya)	0.1 mg/kg	80 - 94	5.6 - 12.6	[3][6]
UPLC-MS/MS	Soil	0.5 - 5 µg/kg	80 - 105	< 15	[3]

Table 2: Example of Matrix Effect Calculation for Prochloraz in Garlic Sprouts

Analyte	Spiking Level (µg/kg)	Mean Recovery (%)	RSD (%)	Matrix Effect (%)	Citation
Prochloraz	5	88.4	9.7	5.8	[4]
50	94.8	2.6	[4]
500	90.5	3.1	[4]

Experimental Protocols

Protocol 1: Modified QuEChERS for Prochloraz in Fruits and Vegetables

This protocol is a general guideline and may require optimization based on the specific matrix.

• Sample Preparation: Homogenize a representative portion of the fruit or vegetable sample.

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (B52724) (containing 1% acetic acid for better stability of certain pesticides).

  • If used, add the internal standard solution (Prochloraz-d7).

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquohydrate).

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the supernatant (e.g., 6 mL) to a 15 mL dSPE tube containing the appropriate sorbents (e.g., 900 mg MgSO₄, 150 mg PSA). For pigmented samples, 150 mg C18 or 50 mg GCB can be added.

  • Shake vigorously for 30 seconds.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter.

  • The extract is now ready for LC-MS/MS analysis. Dilution with the mobile phase may be necessary.[1]

Protocol 2: Solid-Phase Extraction (SPE) for Prochloraz in Olive Oil (General Guideline)

• Sample Preparation and Extraction:

  • Dissolve 1-2 g of olive oil in 10 mL of a suitable solvent like hexane (B92381).

  • Add the internal standard solution (Prochloraz-d7).

  • Extract the Prochloraz from the hexane using liquid-liquid partitioning with acetonitrile (repeat 2-3 times).

  • Combine the acetonitrile fractions and concentrate to a small volume.

• SPE Cleanup:

  • Conditioning: Condition an appropriate SPE cartridge (e.g., C18 or Florisil) with the elution solvent followed by the loading solvent.

  • Loading: Load the concentrated extract onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent to remove interferences.

  • Elution: Elute Prochloraz with a stronger solvent.

• Final Extract Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent for LC-MS/MS analysis.[1]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. scidar.kg.ac.rs [scidar.kg.ac.rs]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Prochloraz-d7 Analytical Method Robustness

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the robustness of Prochloraz-d7 analytical methods.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of Prochloraz-d7, providing potential causes and recommended solutions.

Issue 1: Poor Peak Shape and Inconsistent Retention Time

Possible Cause	Recommended Solution
Column Degradation	Over time, analytical columns can degrade, leading to poor peak shape. Try regenerating the column according to the manufacturer's instructions. If performance does not improve, replace the column.[1]
Contamination	Contamination from the sample, mobile phase, or system can affect peak shape. Prepare fresh mobile phase and flush the system and column.[1] Use of a guard column is recommended to protect the analytical column.[1]
Inappropriate Sample Solvent	Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[1] If possible, dissolve the sample in the initial mobile phase.[1]
Temperature Fluctuations	Inconsistent column temperature can lead to retention time shifts.[1] Ensure a stable, thermostatically controlled column compartment is used.[1]

Issue 2: Low or Inconsistent Recoveries

Possible Cause	Recommended Solution
Inefficient Extraction	The extraction solvent and technique may not be optimal for the sample matrix. Optimize the extraction procedure; the QuEChERS method is a good starting point for many matrices.[2] Ensure proper pH control if the analyte is pH-sensitive.[2]
Analyte Degradation	Prochloraz and its analogs can be susceptible to degradation during sample preparation. Minimize sample processing time and keep samples cool.
Significant Matrix Effects	Co-extracted matrix components can suppress or enhance the analyte signal.[2][3] Employ strategies to mitigate matrix effects such as matrix-matched calibration or the use of a stable isotope-labeled internal standard like Prochloraz-d7.[2]

Issue 3: High Signal Suppression or Enhancement (Matrix Effects)

Possible Cause	Recommended Solution
Insufficient Sample Cleanup	The presence of co-eluting matrix components is a primary cause of matrix effects.[3] Enhance sample cleanup using techniques like Solid-Phase Extraction (SPE) or dispersive SPE (dSPE) with different sorbents (e.g., PSA, C18, GCB).[3]
Chromatographic Co-elution	The analyte is eluting at the same time as a major matrix component.[3] Adjust the chromatographic method (e.g., gradient, column chemistry) to separate the analyte from interfering compounds.
Calibration Strategy	Using solvent-based calibration in the presence of significant matrix effects will lead to inaccurate quantification.[3] Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed (matrix-matched calibration).[2]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of Prochloraz-d7?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[3] This can lead to signal suppression or enhancement, resulting in inaccurate quantification.[3] Since Prochloraz-d7 is used as an internal standard to compensate for these effects, understanding and minimizing them is crucial for method robustness.

Q2: Which analytical technique is generally preferred for Prochloraz analysis, LC-MS/MS or GC-MS/MS?

A2: LC-MS/MS is often the preferred method as it allows for the simultaneous determination of the parent compound and its metabolites without the need for derivatization.[2] However, challenges with LC-MS/MS can include in-source fragmentation of some metabolites.[2] GC-MS/MS is also frequently used, but can be complicated by the partial conversion of Prochloraz and its metabolites to 2,4,6-trichlorophenol (B30397) (TCP) in the hot injector, which can complicate quantification.[3][4]

Q3: What is the QuEChERS method and why is it commonly used for Prochloraz analysis?

A3: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a sample preparation technique that involves an extraction and cleanup step.[2] It is widely used for pesticide residue analysis in various matrices because it is a simple and effective way to remove many interfering matrix components.[2]

Q4: How can I minimize ion suppression when analyzing Prochloraz-d7 in complex matrices like fruits and vegetables?

A4: To minimize ion suppression, consider the following strategies:

• Optimize Sample Cleanup: Use dSPE with sorbents like PSA to remove sugars and fatty acids, and C18 for non-polar interferences.[3] For highly pigmented samples, graphitized carbon black (GCB) can be effective.[3]

• Dilute the Sample Extract: Diluting the final extract can reduce the concentration of matrix components, thereby lessening their impact on the ionization of the analyte.

• Modify Chromatographic Conditions: Altering the LC gradient or using a different column can help separate Prochloraz-d7 from co-eluting matrix interferences.

Experimental Protocols

Modified QuEChERS Sample Preparation for Fruits and Vegetables

This protocol is a general guideline for the extraction and cleanup of Prochloraz and its internal standard, Prochloraz-d7, from fruit and vegetable samples.[2]

• Homogenization: Homogenize 10 g of the sample.

• Extraction:

  • Add 10 mL of acetonitrile (B52724) to the homogenized sample in a 50 mL centrifuge tube.

  • Shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquhydrate).

  • Shake for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Add d-SPE cleanup powder (e.g., 150 mg MgSO₄, 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at ≥10000 rpm for 5 minutes.

• Final Extract: Filter the supernatant through a 0.22 µm filter into an autosampler vial for analysis.[2]

Data Presentation

Table 1: Performance Parameters of Different Analytical Methods for Prochloraz

Analytical Technique	Matrix	LOQ	Recovery (%)	RSD (%)
QuEChERS-GC	Garlic Bolting	0.039 mg/kg (Prochloraz), 0.003 mg/kg (2,4,6-trichlorophenol)	81.5 - 105.4	1.3 - 6.8
UPLC-MS/MS	Garlic Sprouts	5 µg/kg	88.4 - 94.8	2.6 - 9.7
LC-UV	Fruits (Mango, Orange, Papaya)	0.1 mg/kg	80 - 94	5.6 - 12.6
HPLC-UV	Mushrooms	0.05 mg/kg	97 - 99	Not Specified
GC-MSD	Mushrooms	0.05 mg/kg	88 - 94	Not Specified

Source: Adapted from a comparative guide on Prochloraz analytical methods.[5]

Visualizations

Caption: A logical workflow for troubleshooting common issues in Prochloraz-d7 analysis.

Caption: A diagram illustrating the key steps of the QuEChERS sample preparation method.

References

• 1. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Prochloraz-d7 Method Validation: A Comparative Guide for Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of the fungicide Prochloraz, with a focus on the use of its deuterated internal standard, Prochloraz-d7, for accurate analysis in complex matrices. The information herein is compiled from various scientific studies to assist in selecting the most suitable method for specific research applications.

The Challenge: Matrix Effects in Complex Samples

The analysis of Prochloraz in complex matrices such as fruits, vegetables, and soil is often hampered by "matrix effects." These effects are caused by co-extracting compounds from the sample that can either suppress or enhance the analyte's signal during analysis by techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). This interference can lead to inaccurate quantification, compromising the reliability of the results.[1][2]

The Solution: QuEChERS Sample Preparation and Isotope Dilution Mass Spectrometry

A widely adopted sample preparation method to minimize matrix effects is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach. This technique involves a simple extraction and cleanup process that effectively removes a significant portion of interfering matrix components.[3][4]

For the most accurate and precise quantification, the use of an isotopically labeled internal standard, such as Prochloraz-d7 , is highly recommended.[2][5] This internal standard is chemically identical to Prochloraz but has a different mass due to the deuterium (B1214612) atoms. By adding a known amount of Prochloraz-d7 to the sample at the beginning of the extraction process, any loss of analyte or signal fluctuation during sample preparation and analysis can be corrected for, leading to highly reliable results. The use of such standards can significantly improve the accuracy of quantification compared to external standard calibration methods.[6]

Performance Comparison: Prochloraz Analysis with and without Internal Standard

Table 1: Performance of LC-MS/MS Methods for Prochloraz Analysis in Fruit and Vegetable Matrices

Analytical Method	Matrix	Internal Standard	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)
UPLC-MS/MS	Garlic Sprouts	Not Specified	5 µg/kg	88.4 - 94.8	2.6 - 9.7
HPLC-MS/MS	Strawberries	Not Specified	1 µg/kg (for Prochloraz)	73.06 - 116.01	1.12 - 9.17
LC-MS/MS with Isotope Dilution	Wheat (for Ochratoxin A)	Isotopically Labeled	Not specified	Within certified range	Not specified

Note: The data for the LC-MS/MS with Isotope Dilution method for Ochratoxin A in wheat is included to demonstrate the accuracy of isotope dilution methods in complex matrices, as directly comparable data for Prochloraz-d7 was not available in the cited sources.

Experimental Protocols

Modified QuEChERS Protocol for Prochloraz in Fruits and Vegetables (e.g., Strawberries)

This protocol is based on methodologies described for the analysis of pesticides in high-water-content matrices.[3][4][7][8]

a. Sample Preparation:

• Homogenize a representative sample of the fruit or vegetable (e.g., 20 g of strawberries) in a blender.

b. Extraction:

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Prochloraz-d7 internal standard solution.

• Add 10 mL of acetonitrile (B52724).

• Shake vigorously for 1 minute.

• Add the QuEChERS extraction salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

• Centrifuge at ≥3000 rpm for 5 minutes.

c. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer an aliquot of the upper acetonitrile layer (e.g., 6 mL) to a 15 mL d-SPE tube.

• The d-SPE tube should contain a mixture of sorbents to remove interfering substances (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA) for removing sugars and fatty acids, and 150 mg C18 for non-polar interferences). For highly pigmented samples, graphitized carbon black (GCB) may be used, but potential retention of planar pesticides should be considered.

• Vortex for 30 seconds.

• Centrifuge for 5 minutes.

d. Final Extract Preparation:

• Take an aliquot of the cleaned extract.

• Filter through a 0.22 µm syringe filter.

• The extract is now ready for LC-MS/MS analysis. Dilution with the initial mobile phase may be necessary.

LC-MS/MS Analysis

The final extract is analyzed using a liquid chromatography system coupled to a tandem mass spectrometer. The specific parameters for the LC-MS/MS system, such as the column, mobile phase, and mass spectrometer settings, should be optimized for the detection of Prochloraz and Prochloraz-d7.

Visualizations

The following diagrams illustrate the key workflows in the analysis of Prochloraz.

Caption: QuEChERS workflow for Prochloraz analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. lcms.cz [lcms.cz]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. shimadzu.com [shimadzu.com]

A Comparative Guide to Prochloraz-d7 and ¹³C-Prochloraz as Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the fungicide Prochloraz, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of two commonly used isotopically labeled internal standards, Prochloraz-d7 and ¹³C-Prochloraz, supported by established principles in mass spectrometry and representative experimental data.

Stable isotope-labeled (SIL) internal standards are considered the gold standard in quantitative mass spectrometry as they closely mimic the analyte of interest throughout sample preparation and analysis, effectively compensating for variations in extraction recovery, matrix effects, and instrument response.[1][2] The two primary isotopes used for labeling Prochloraz are deuterium (B1214612) (²H or D) and carbon-13 (¹³C). While both serve the same fundamental purpose, their physicochemical properties can lead to notable differences in analytical performance.

Theoretical Comparison

Feature	Prochloraz-d7 (Deuterium-Labeled)	¹³C-Prochloraz (Carbon-13-Labeled)
Chemical Identity	Chemically similar to Prochloraz, but the C-D bond is stronger and can alter lipophilicity.	Chemically identical to Prochloraz in terms of reactivity and polarity.
Chromatographic Behavior	May exhibit a slight shift in retention time compared to the unlabeled analyte (isotopic effect), potentially leading to differential matrix effects.[3][4]	Co-elutes perfectly with the unlabeled analyte, ensuring exposure to the same matrix components at the same time.[4]
Ionization Efficiency	Generally similar to the analyte, but can be influenced by the isotopic effect, especially in complex matrices.	Identical ionization efficiency to the analyte, providing the most accurate correction for ion suppression or enhancement.[5]
Potential for Isotope Exchange	Deuterium atoms, particularly those on heteroatoms or activated carbon atoms, can be susceptible to back-exchange with protons from the solvent, leading to a loss of the label and inaccurate quantification.[3]	Carbon-13 atoms are integrated into the stable carbon backbone of the molecule and are not susceptible to exchange.
Cost	Generally less expensive to synthesize.	Typically more expensive due to the higher cost of ¹³C-labeled starting materials and more complex synthesis.
Interference	Naturally occurring isotopes of Prochloraz can potentially interfere with the signal of a deuterated internal standard, particularly with low-resolution mass spectrometers.[6][7]	Less prone to interference from naturally occurring isotopes of the analyte due to a larger mass difference.

Performance Comparison: A Data-Driven Perspective

Performance Metric	Expected Outcome with Prochloraz-d7	Expected Outcome with ¹³C-Prochloraz
Accuracy	Good, but may be compromised by isotopic effects on chromatography and ionization, and potential for isotope exchange.	Excellent, as it behaves identically to the analyte, providing the most reliable correction.
Precision	Generally high, but can be affected by variability in chromatographic shifts and matrix effects between the analyte and internal standard.	Excellent, due to the identical behavior of the analyte and internal standard, leading to highly reproducible analyte/internal standard ratios.
Matrix Effect Compensation	Effective in many cases, but incomplete compensation can occur if the analyte and internal standard experience different degrees of ion suppression or enhancement due to chromatographic separation.[3]	Highly effective, as both compounds are subjected to the same matrix effects at the same retention time.[5]
Robustness	May be less robust in methods with varying chromatographic conditions or in the analysis of diverse and complex matrices.	Highly robust across different matrices and analytical conditions.[4]

Experimental Protocols

The following are generalized experimental protocols for the analysis of Prochloraz using an internal standard. The choice of Prochloraz-d7 or ¹³C-Prochloraz would be incorporated by adding a known amount of the selected standard to the sample at the beginning of the extraction process.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is widely used for the extraction of pesticide residues from food matrices.[1][8]

• Homogenization: Homogenize a representative portion of the sample (e.g., 10-15 g of a fruit or vegetable).

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add a known amount of the internal standard (Prochloraz-d7 or ¹³C-Prochloraz).

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a d-SPE tube containing a cleanup sorbent mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

UPLC-MS/MS Analysis

This method provides high sensitivity and selectivity for the quantification of Prochloraz.[2][9]

• UPLC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.7 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol (B129727) or acetonitrile with 0.1% formic acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Prochloraz: e.g., 376.0 > 308.0 (quantifier), 376.0 > 70.0 (qualifier)[10]

  • Prochloraz-d7: The precursor and product ions would be shifted by +7 m/z.

  • ¹³C-Prochloraz: The precursor and product ions would be shifted according to the number of ¹³C atoms.

Visualizing the Workflow and Rationale

Caption: Workflow for Prochloraz analysis using an internal standard.

Signaling Pathway and Mode of Action

Prochloraz is a demethylation inhibitor (DMI) fungicide. Its primary mode of action is the inhibition of sterol biosynthesis in fungi, specifically the C14-demethylation of lanosterol (B1674476) or 24-methylene dihydrolanosterol, which is a critical step in the formation of ergosterol, an essential component of fungal cell membranes.

References

• 1. benchchem.com [benchchem.com]
• 2. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. waters.com [waters.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. akjournals.com [akjournals.com]
• 9. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]

Prochloraz-d7 in Residue Analysis: A Guide to Enhanced Accuracy and Precision

For researchers, scientists, and drug development professionals engaged in residue analysis, the choice of an appropriate internal standard is paramount to achieving reliable and defensible results. This guide provides a comparative overview of the use of Prochloraz-d7 as an internal standard in the analysis of the fungicide Prochloraz, highlighting its impact on accuracy and precision when compared to other analytical approaches.

The widespread use of Prochloraz in agriculture necessitates robust analytical methods to monitor its residues in various food and environmental matrices.[1][2][3] Matrix effects, the interference of co-extracted compounds with the analyte signal, are a significant challenge in residue analysis, potentially leading to inaccurate quantification.[4][5][6] The use of a stable isotope-labeled internal standard, such as Prochloraz-d7, is a widely recognized strategy to mitigate these effects and enhance the accuracy and precision of analytical methods.[7][8]

The Role of Prochloraz-d7 in Isotope Dilution Mass Spectrometry

Prochloraz-d7 is a deuterated form of the Prochloraz molecule. In isotope dilution mass spectrometry (IDMS), a known amount of the labeled standard (Prochloraz-d7) is added to the sample prior to extraction and analysis. Because Prochloraz-d7 is chemically identical to the native Prochloraz, it experiences the same losses during sample preparation and the same ionization suppression or enhancement in the mass spectrometer. By measuring the ratio of the native analyte to the labeled internal standard, accurate quantification can be achieved, as the ratio remains constant regardless of variations in sample workup or matrix effects.[8][9] This approach is particularly advantageous for complex matrices where significant signal suppression or enhancement is common.[4][5][6]

Performance Comparison of Analytical Methods

The following table summarizes the performance of different analytical methods for Prochloraz residue analysis. While specific data for methods explicitly using Prochloraz-d7 is not always detailed in publicly available literature, the data presented for methods employing internal standards, particularly LC-MS/MS, generally reflects the high accuracy and precision achievable with such techniques. For comparison, data from methods that may not have utilized a stable isotope-labeled internal standard are also included.

Analytical Technique	Matrix	Internal Standard	Recovery (%)	Relative Standard Deviation (RSD) (%)
LC-MS/MS with Deuterated Internal Standard (e.g., Prochloraz-d7)	Various Food Matrices	Prochloraz-d7 (assumed)	Typically 80-120%	< 15%
UPLC-MS/MS	Garlic Sprouts	Not Specified	88.4 - 94.8	2.6 - 9.7
LC-MS/MS	Soil	Carbofuran-D3	89.7	< 12.11
QuEChERS-GC	Garlic Bolting	Not Specified	81.5 - 105.4	1.3 - 6.8
Hydrolysis-GC	Garlic Bolting	Not Specified	81.5 - 105.4	1.3 - 6.8
GC-ECD	Apple	Not Specified	82.9 - 114.4	0.7 - 8.6

Note: The data for "LC-MS/MS with Deuterated Internal Standard" is a typical performance expectation based on the principles of isotope dilution analysis. Specific validation data for Prochloraz-d7 was not available in the searched literature. The other entries represent published data where the use of a deuterated internal standard was not explicitly stated.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. Below are representative experimental protocols for Prochloraz residue analysis.

Protocol 1: QuEChERS Extraction and LC-MS/MS Analysis (with Internal Standard)

This method is suitable for a wide range of fruit and vegetable matrices and demonstrates the incorporation of an internal standard like Prochloraz-d7.

1. Sample Preparation and Extraction (QuEChERS):

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• Spike with a known amount of Prochloraz-d7 internal standard solution.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge.

• Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (d-SPE) tube containing cleanup sorbents (e.g., PSA, C18, MgSO₄).

• Vortex and centrifuge.

• Filter the supernatant into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase: Gradient elution with water and acetonitrile, both containing 0.1% formic acid.

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization: Electrospray ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) of precursor and product ions for both Prochloraz and Prochloraz-d7.

Protocol 2: Hydrolysis Method for Total Prochloraz Residue Analysis (GC-based)

This method is often used for regulatory purposes where the residue definition includes Prochloraz and its metabolites containing the 2,4,6-trichlorophenol (B30397) (TCP) moiety.[1][10][11]

1. Sample Preparation and Hydrolysis:

• Extract a homogenized sample with a suitable solvent (e.g., acetone).

• Concentrate the extract.

• Add pyridine (B92270) hydrochloride and heat to hydrolyze Prochloraz and its metabolites to 2,4,6-TCP.

• Perform a liquid-liquid extraction to isolate the 2,4,6-TCP.

• Concentrate the final extract for GC analysis.

2. GC Conditions:

• GC System: Gas chromatograph with an Electron Capture Detector (ECD) or Mass Spectrometer (MS).

• Column: A non-polar or semi-polar capillary column (e.g., DB-5ms).

• Injector: Splitless injection.

• Oven Program: A temperature program to achieve separation of 2,4,6-TCP from matrix components.

Visualizing the Analytical Workflow

To illustrate the logical flow of a modern residue analysis workflow incorporating an internal standard, the following diagram is provided.

A generalized workflow for Prochloraz residue analysis using an internal standard.

Conclusion

The use of Prochloraz-d7 as an internal standard in conjunction with LC-MS/MS offers a robust and reliable approach for the quantification of Prochloraz residues in complex matrices. By effectively compensating for matrix effects and variations in sample preparation, this isotope dilution technique significantly enhances the accuracy and precision of the analysis. While other methods can provide acceptable results, the use of a stable isotope-labeled internal standard is the gold standard for achieving the highest quality data in residue analysis, ensuring regulatory compliance and consumer safety.

References

• 1. fao.org [fao.org]
• 2. fao.org [fao.org]
• 3. fao.org [fao.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. lcms.cz [lcms.cz]
• 9. Stable isotope dilution assay for the accurate determination of mycotoxins in maize by UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]
• 11. eurl-pesticides.eu [eurl-pesticides.eu]

Prochloraz Detection: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate quantification of Prochloraz is critical for ensuring food safety, environmental monitoring, and conducting toxicological studies. This guide provides an objective comparison of various analytical methods for Prochloraz detection, with a special focus on the benefits of using a deuterated internal standard, Prochloraz-d7. The information is supported by experimental data from published studies to aid in the selection of the most appropriate method for specific research needs.

The use of a stable isotope-labeled internal standard, such as Prochloraz-d7, in conjunction with mass spectrometry is a powerful technique to enhance the accuracy and precision of quantification. This approach, known as isotope dilution mass spectrometry (IDMS), effectively compensates for variations in sample preparation and matrix effects, which can significantly impact analytical results.

Performance Comparison of Analytical Methods

The following tables summarize the key performance characteristics of different analytical methods for the determination of Prochloraz. While specific data for a method validated with Prochloraz-d7 was not available in the reviewed literature, the inclusion of a deuterated internal standard is widely recognized to improve method robustness and accuracy. The expected advantages are discussed in the subsequent sections.

Table 1: Linearity and Range of Prochloraz Detection Methods

Analytical Technique	Matrix	Linear Range	Correlation Coefficient (r) or Coefficient of Determination (r²)	Internal Standard Used
UPLC-MS/MS[1]	Garlic Sprouts	5 - 500 µg/kg	0.9983	Not specified
RRLC-MS/MS	Apple and Soil	5 - 100 µg/L	≥ 0.9958	Not specified
GC-ECD[2]	Mushrooms	52.9 - 1000 µg/L	0.999	Not specified
LC-MS/MS	Fruits and Vegetables	Not specified	> 0.9975	Not specified[2]
LC-MS/MS	Soil	0.01 - 0.2 µg/mL	0.9992	Carbofuran-d3 (typo in original, likely a non-related IS)[3]

Table 2: Recovery and Precision Data for Prochloraz Detection Methods

Analytical Technique	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)
UPLC-MS/MS[1]	Garlic Sprouts	88 - 94	2.6 - 9.7
RRLC-MS/MS	Apple and Soil	83 - 101	< 9.6
GC-ECD[2]	Mushrooms	100.6 - 105.6	< 20
LC-MS/MS[2]	Fruits and Vegetables	80 - 105	< 15
LC-MS/MS[3]	Soil	89.7	9.81

The Advantage of Using Prochloraz-d7 as an Internal Standard

The use of a deuterated internal standard like Prochloraz-d7 is the gold standard for quantitative analysis by mass spectrometry. Prochloraz-d7 is chemically identical to Prochloraz, with the only difference being the presence of seven deuterium (B1214612) atoms in place of hydrogen atoms. This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

Key benefits include:

• Correction for Matrix Effects: Complex sample matrices can suppress or enhance the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification. Since Prochloraz-d7 has the same physicochemical properties as Prochloraz, it will be affected by the matrix in the same way. By measuring the ratio of the analyte to the internal standard, these matrix effects are effectively canceled out.

• Compensation for Sample Loss: During the multi-step process of sample extraction and cleanup, some of the analyte may be lost. By adding a known amount of Prochloraz-d7 at the beginning of the sample preparation, any losses of the analyte will be accompanied by a proportional loss of the internal standard. This allows for accurate correction of the final calculated concentration.

• Improved Precision and Accuracy: By accounting for variations in sample preparation and instrument response, the use of a deuterated internal standard significantly improves the precision (reproducibility) and accuracy of the analytical method.

Experimental Protocols

Detailed methodologies for the cited experiments are provided below.

Method 1: UPLC-MS/MS for Prochloraz in Garlic Sprouts

• Sample Preparation:

  • Homogenize 10 g of garlic sprouts with 20 mL of acetonitrile.

  • Add 4 g of anhydrous magnesium sulfate (B86663) and 1 g of sodium chloride.

  • Vortex for 1 min and centrifuge at 4000 rpm for 5 min.

  • Take a 1.5 mL aliquot of the supernatant and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of methanol (B129727) and filter through a 0.22 µm membrane.

• UPLC-MS/MS Conditions:

  • Column: ACQUITY UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm).

  • Mobile Phase: (A) Water with 0.1% formic acid, (B) Acetonitrile with 0.1% formic acid.

  • Gradient: 5% B to 95% B over 5 min.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole with electrospray ionization (ESI) in positive mode.

  • MRM Transitions: Optimized for Prochloraz.

Method 2: RRLC-MS/MS for Prochloraz in Apple and Soil

• Sample Preparation (QuEChERS):

  • Weigh 10 g of homogenized apple or soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 min and centrifuge.

  • Take an aliquot of the supernatant for dispersive solid-phase extraction (dSPE) cleanup with PSA and C18 sorbents.

  • Centrifuge and collect the supernatant for analysis.

• RRLC-MS/MS Conditions:

  • Column: Zorbax Eclipse Plus C18 (2.1 × 100 mm, 1.8 µm).

  • Mobile Phase: (A) 5 mM ammonium (B1175870) formate (B1220265) in water, (B) 5 mM ammonium formate in methanol.

  • Gradient: Optimized for the separation of Prochloraz.

  • Mass Spectrometer: Triple quadrupole with ESI in positive mode.

  • MRM Transitions: Specific precursor and product ions for Prochloraz.

Method 3: GC-ECD for Prochloraz in Mushrooms

• Sample Preparation (QuEChERS):

  • Homogenize 10 g of mushroom sample with 10 mL of acetonitrile.

  • Add QuEChERS salts and centrifuge.

  • Perform dSPE cleanup on the supernatant using appropriate sorbents.

  • The final extract is concentrated and solvent-exchanged into hexane (B92381) for GC analysis.

• GC-ECD Conditions:

  • Column: DB-5ms (30 m × 0.25 mm, 0.25 µm).

  • Injector Temperature: 280 °C.

  • Oven Program: Start at 150 °C, ramp to 280 °C.

  • Detector: Electron Capture Detector (ECD) at 300 °C.

  • Carrier Gas: Nitrogen.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the key steps in the experimental workflows.

Caption: Generalized experimental workflow for Prochloraz analysis.

Caption: Advantage of using Prochloraz-d7 as an internal standard.

References

• 1. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scidar.kg.ac.rs [scidar.kg.ac.rs]

A Comparative Guide to the Limit of Detection and Quantification for Prochloraz Utilizing Prochloraz-d7

This guide provides a comparative overview of the analytical performance for the detection and quantification of the fungicide Prochloraz, with a focus on the benefits of using its deuterated internal standard, Prochloraz-d7. The information is intended for researchers, scientists, and professionals in drug development and food safety who are engaged in the analysis of pesticide residues.

The use of stable isotope-labeled internal standards, such as Prochloraz-d7, is a widely accepted strategy in quantitative mass spectrometry to enhance accuracy and precision. By mimicking the chemical behavior of the analyte of interest, Prochloraz, the internal standard helps to compensate for variations during sample preparation and analysis, thereby reducing matrix effects and improving the reliability of the results.

Quantitative Data Summary

The limit of detection (LOD) and limit of quantification (LOQ) for Prochloraz can vary significantly depending on the analytical methodology, the complexity of the sample matrix, and the specific instrumentation used. While direct comparative studies detailing the LOD and LOQ of Prochloraz with and without the use of Prochloraz-d7 are not extensively published in single reports, the following table summarizes the reported performance characteristics from various validated methods for Prochloraz in different food matrices. The inclusion of an isotope-labeled internal standard like Prochloraz-d7 is generally considered to improve the robustness and reliability of these methods, particularly at low concentration levels.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
LC-Ion Trap-MS/MS	Fruit-based baby food	0.7 µg/kg	Not explicitly stated, but linearity was evaluated from 1 µg/kg	[1]
LC-MS/MS	Fruits and Vegetables	0.1 - 1 µg/kg	0.5 - 5 µg/kg	[2]
UPLC-MS/MS	Garlic Sprouts	Not explicitly stated	Linearity from 5 µg/kg	[3][4]
LC-UV	Mango and Papaya	0.05 mg/kg	0.1 mg/kg	[2]
GC-MS	Orange Juice	0.0032 mg/kg	0.0108 mg/kg	[5]

It is important to note that for multi-residue methods in complex matrices, a validated limit of quantitation of 0.01 mg/kg is often achieved for a majority of pesticides, including Prochloraz, when using robust analytical techniques like LC-MS/MS with internal standards[6].

Experimental Protocols

A detailed methodology for the analysis of Prochloraz residues in food matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Prochloraz-d7 as an internal standard is provided below. This protocol is a representative example based on commonly used and validated methods such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation procedure.

1. Sample Preparation (QuEChERS Method)

• Extraction:

  • Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Add a known amount of Prochloraz-d7 internal standard solution.

  • Add appropriate salting-out agents, such as magnesium sulfate (B86663) and sodium chloride, to induce phase separation[5].

  • Cap the tube and shake vigorously for 1 minute to ensure thorough extraction of Prochloraz into the acetonitrile layer[5].

  • Centrifuge the tube to separate the acetonitrile layer.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Take an aliquot of the acetonitrile supernatant.

  • Transfer it to a d-SPE tube containing a mixture of sorbents like primary secondary amine (PSA) to remove sugars and fatty acids, and C18 to remove non-polar interferences.

  • Vortex the tube for 30 seconds.

  • Centrifuge to pellet the sorbent material.

  • The resulting supernatant is the final extract for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.7 µm particle size)[3].

  • Mobile Phase: A gradient of water with 0.1% formic acid and methanol (B129727) or acetonitrile.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Example):

    • Prochloraz: Precursor ion > Product ion 1 (for quantification), Precursor ion > Product ion 2 (for confirmation).

    • Prochloraz-d7: Corresponding precursor ion > product ion for the deuterated standard.

  • Instrument Parameters: Optimize source temperature, gas flows, and collision energies for maximum sensitivity.

3. Quantification

• Prepare matrix-matched calibration standards containing known concentrations of Prochloraz and a constant concentration of Prochloraz-d7.

• Generate a calibration curve by plotting the ratio of the peak area of Prochloraz to the peak area of Prochloraz-d7 against the concentration of Prochloraz.

• Quantify the amount of Prochloraz in the samples by using the response ratio from the sample and interpolating from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the analytical procedure for the determination of Prochloraz residues using an internal standard.

Caption: Experimental workflow for Prochloraz residue analysis.

References

• 1. utm.mx [utm.mx]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Quantitative Ultra-Performance Liquid Chromatography Tandem Mass Spectrometry Method for Comparison of Prochloraz Residue on Garlic Sprouts after Soaking and Spraying Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. agilent.com [agilent.com]

A Head-to-Head Battle: Prochloraz-d7 Versus Structural Analog Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This is particularly true in complex matrices such as food, environmental samples, and biological fluids, where matrix effects can significantly impact analytical measurements. This guide provides an objective comparison of the performance of Prochloraz-d7, a deuterated internal standard, against a structural analog internal standard for the quantification of the fungicide Prochloraz.

Prochloraz is a widely used imidazole (B134444) fungicide, and its monitoring is crucial for ensuring food safety and environmental protection. In quantitative mass spectrometry-based methods, an internal standard (IS) is added to samples and calibration standards to correct for variations in sample preparation, injection volume, and instrument response. The ideal internal standard should mimic the analyte's behavior throughout the analytical process.

The two main types of internal standards are isotopically labeled standards, such as Prochloraz-d7, and structural analogs. Prochloraz-d7 is chemically identical to Prochloraz, with seven hydrogen atoms replaced by deuterium. This results in a higher mass, allowing it to be distinguished from the native analyte by a mass spectrometer, while exhibiting nearly identical physicochemical properties. In contrast, a structural analog is a compound with a similar chemical structure and properties to the analyte but is not isotopically labeled and has a different molecular weight. For the purpose of this guide, we will consider the imidazole fungicide Imazalil as a representative structural analog for Prochloraz.

Performance Comparison: Prochloraz-d7 vs. Structural Analog

The general consensus in the scientific community is that stable isotope-labeled internal standards (SIL-IS), like Prochloraz-d7, offer superior performance in quantitative analysis compared to structural analogs.[1][2] This is because a SIL-IS co-elutes with the analyte and experiences the same matrix effects, leading to more effective compensation for signal suppression or enhancement.[1]

The following table summarizes the expected performance characteristics of Prochloraz analysis using Prochloraz-d7 versus a structural analog internal standard, based on data from various analytical method validation studies.

Performance Parameter	Prochloraz-d7 (Isotopically Labeled IS)	Imazalil (Structural Analog IS)	References
Limit of Quantification (LOQ)	0.5 - 5 µg/kg	0.8 - 10 µg/kg	[3][4][5]
Recovery	80 - 110%	70 - 120%	[3][4]
Relative Standard Deviation (RSD)	< 15%	< 20%	[3][4]
Matrix Effect Compensation	High	Moderate to High	[1]

While a structural analog like Imazalil can provide acceptable results, especially when a deuterated standard is unavailable or cost-prohibitive, it may not perfectly mimic the ionization behavior of Prochloraz in all matrices. This can lead to less accurate correction for matrix effects and potentially higher variability in the results.[6]

Experimental Protocols

Detailed methodologies for the analysis of Prochloraz using both types of internal standards are presented below. The protocols are based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[7]

Protocol 1: Prochloraz Analysis using Prochloraz-d7 Internal Standard

1. Sample Preparation (QuEChERS)

• Weigh 10 g of a homogenized sample (e.g., fruit, vegetable) into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add a known amount of Prochloraz-d7 internal standard solution.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

• Shake vigorously for 1 minute and centrifuge at ≥3000 rcf for 5 minutes.

• Transfer an aliquot of the supernatant to a dispersive solid-phase extraction (dSPE) tube containing PSA (primary secondary amine) and MgSO₄ for cleanup.

• Vortex for 30 seconds and centrifuge.

• The final extract is then ready for LC-MS/MS analysis.[8]

2. LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase: A gradient of water with 0.1% formic acid and methanol (B129727) or acetonitrile.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Prochloraz and Prochloraz-d7.

Protocol 2: Prochloraz Analysis using Imazalil (Structural Analog) Internal Standard

The experimental protocol is similar to that for Prochloraz-d7, with the key difference being the use of Imazalil as the internal standard.

1. Sample Preparation (QuEChERS)

• Follow the same QuEChERS procedure as described in Protocol 1, but add a known amount of Imazalil internal standard solution instead of Prochloraz-d7.

2. LC-MS/MS Analysis

• The LC-MS/MS conditions would be optimized to ensure good chromatographic separation of Prochloraz and Imazalil, although their similar properties may lead to close elution.

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Prochloraz and Imazalil.

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: A generalized experimental workflow for the analysis of Prochloraz in various matrices.

Caption: A decision-making diagram for selecting an appropriate internal standard for quantitative analysis.

Conclusion

References

• 1. lcms.cz [lcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. LC–MS-MS Analysis of Urinary Biomarkers of Imazalil Following Experimental Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dwl_clicks [fda.gov.tw]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Prochloraz-d7: A Guide to Validation for Regulatory Compliance Testing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation of Prochloraz-d7 as an internal standard for the quantitative analysis of Prochloraz in various matrices, a critical aspect of regulatory compliance testing. The use of a stable isotope-labeled internal standard (SIL-IS) like Prochloraz-d7 is widely recognized as the gold standard in analytical chemistry, particularly for methods employing mass spectrometry.[1][2] This is due to its ability to mimic the analyte of interest throughout sample preparation and analysis, thereby correcting for variations that can arise from matrix effects and procedural losses.[1][3]

Comparison of Analytical Methods for Prochloraz Analysis

The choice of analytical method for Prochloraz quantification is dependent on factors such as the complexity of the sample matrix, the required sensitivity, and the available instrumentation. The inclusion of Prochloraz-d7 as an internal standard is highly recommended for all methods, especially for regulatory submissions, to ensure the highest accuracy and precision.

Analytical Technique	Common Matrix	Limit of Quantification (LOQ)	Recovery (%)	RSD (%)	Advantage of Using Prochloraz-d7
LC-MS/MS	Fruits, Vegetables, Grains, Biological Fluids	Low µg/kg to ng/kg	80-120	< 15	Compensates for matrix-induced ion suppression or enhancement, improving accuracy and precision.
GC-MS	Water, Soil, Less Complex Food Matrices	Low µg/kg to ng/kg	70-120	< 20	Corrects for variability in injection volume and derivatization efficiency.
GC-ECD	Water, Soil	µg/kg to mg/kg	70-120	< 20	Mitigates the effects of detector drift and matrix interferences.

Experimental Protocols

A robust validation of an analytical method using Prochloraz-d7 should follow established regulatory guidelines, such as those from the FDA or ICH, which emphasize the assessment of specificity, linearity, accuracy, precision, and stability.[1]

Key Validation Experiments

• Specificity and Selectivity:

  • Analyze at least six individual lots of blank matrix to ensure no significant interferences are observed at the retention time of Prochloraz and Prochloraz-d7.

  • The response of the blank matrix should be less than 20% of the lower limit of quantification (LLOQ) for the analyte and less than 5% for the internal standard.

• Linearity and Range:

  • Prepare a calibration curve by spiking a blank matrix with known concentrations of Prochloraz. A typical curve consists of a blank, a zero sample (with internal standard), and at least six non-zero concentration levels.

  • The concentration of Prochloraz-d7 should be kept constant across all samples.

  • The calibration curve is generated by plotting the peak area ratio of Prochloraz to Prochloraz-d7 against the concentration of Prochloraz.

  • A linear regression analysis should yield a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision:

  • Prepare quality control (QC) samples at a minimum of four concentration levels: LLOQ, Low QC (≤ 3x LLOQ), Medium QC, and High QC (≥ 75% of the Upper Limit of Quantification - ULOQ).

  • Analyze at least five replicates of each QC level in at least three separate analytical runs.

  • Acceptance Criteria:

    • Intra-run and Inter-run Precision (%CV): ≤ 15% (≤ 20% for LLOQ).

    • Accuracy (% bias): Within ±15% of the nominal concentration (±20% for LLOQ).

• Matrix Effect:

  • Evaluate the effect of the matrix on the ionization of Prochloraz and Prochloraz-d7.

  • This is typically done by comparing the response of the analyte in a post-extraction spiked sample to the response in a neat solution.

  • The use of Prochloraz-d7 should effectively normalize any observed matrix effects.

• Recovery:

  • Determine the extraction efficiency of the method by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample at three different concentrations (low, medium, and high).

  • Consistent recovery across different concentrations is more important than achieving 100% recovery.

• Stability:

  • Evaluate the stability of Prochloraz and Prochloraz-d7 in the stock solutions and in the biological matrix under various storage conditions (e.g., bench-top, freeze-thaw cycles, long-term storage).

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate a typical experimental workflow for the analysis of Prochloraz using Prochloraz-d7 as an internal standard and a simplified representation of Prochloraz's mode of action.

Experimental workflow for Prochloraz analysis using Prochloraz-d7.

Simplified mode of action of Prochloraz.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Deuterated internal standards for gas chromatographic-mass spectrometric analysis of polar organophosphorus pesticides in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing the Isotopic Purity of Prochloraz-d7

For researchers, scientists, and drug development professionals utilizing Prochloraz-d7 as an internal standard, a thorough understanding of its isotopic purity is paramount for generating accurate and reproducible analytical data. This guide provides a comparative overview of the primary analytical techniques for assessing the isotopic purity of Prochloraz-d7, complete with detailed experimental protocols and illustrative data.

Prochloraz-d7, the deuterated analog of the fungicide Prochloraz, is a critical tool in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based methods for quantifying Prochloraz residues in various matrices. The incorporation of seven deuterium (B1214612) atoms on the propyl group creates a mass shift from the unlabeled analyte, allowing for precise quantification through isotope dilution mass spectrometry. However, the presence of unlabeled Prochloraz (d0) or partially deuterated isotopologues can significantly compromise the accuracy of these measurements, leading to the underestimation of the target analyte. Therefore, rigorous assessment of the isotopic purity of Prochloraz-d7 is a critical step in method validation.

Comparing Analytical Techniques for Isotopic Purity Assessment

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers distinct advantages and provides complementary information.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separates the deuterated compound from impurities and measures the relative abundance of different isotopologues based on their mass-to-charge ratio (m/z).	Distinguishes between deuterated and non-deuterated sites in a molecule based on the magnetic properties of atomic nuclei. The absence of signals at specific chemical shifts indicates successful deuteration.
Advantages	High sensitivity and selectivity. Provides detailed information on the distribution of isotopologues (d0, d1, d2, etc.). Directly measures the mass difference.	Provides site-specific information on deuteration. Can identify the exact positions of deuterium incorporation. Non-destructive technique.
Disadvantages	Potential for ion suppression or enhancement from co-eluting impurities. Does not provide information on the location of the deuterium labels.	Lower sensitivity compared to MS. May not be suitable for complex mixtures without prior separation. Requires higher sample concentrations.
Typical Output	Mass spectrum showing the relative intensities of the molecular ions of Prochloraz-d7 and any unlabeled or partially labeled species.	¹H NMR spectrum showing the absence of signals corresponding to the protons on the deuterated propyl group.

Illustrative Isotopic Purity Data for Prochloraz-d7

The following table presents hypothetical isotopic purity data for two different batches of Prochloraz-d7, as might be determined by LC-MS analysis. This data is for illustrative purposes to demonstrate how such information would be presented in a Certificate of Analysis.

Parameter	Prochloraz-d7 (Batch A)	Prochloraz-d7 (Batch B)	Unlabeled Prochloraz (Reference)
Chemical Purity (by HPLC)	>99.5%	>99.0%	>99.8%
Isotopic Enrichment (d7)	99.2%	98.5%	N/A
d0 Impurity	0.3%	0.8%	100%
Other Isotopologues (d1-d6)	0.5%	0.7%	N/A

Experimental Protocols

Detailed methodologies for assessing the isotopic purity of Prochloraz-d7 using both LC-MS and ¹H NMR are provided below.

Protocol 1: Isotopic Purity Assessment by LC-MS/MS

This method is designed to separate Prochloraz-d7 from its unlabeled counterpart and other potential impurities, followed by mass spectrometric analysis to determine the relative abundance of each isotopologue.

1. Sample Preparation:

• Prepare a stock solution of Prochloraz-d7 in a suitable solvent such as acetonitrile (B52724) or methanol (B129727) at a concentration of 1 mg/mL.

• Prepare a working solution by diluting the stock solution to a final concentration of 1 µg/mL in the initial mobile phase.

• Prepare a similar concentration of an unlabeled Prochloraz analytical standard to serve as a reference.

2. Liquid Chromatography (LC) Conditions:

• LC System: Agilent 1290 Infinity II or equivalent

• Column: ZORBAX Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-1 min: 10% B

  • 1-5 min: 10-90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90-10% B

  • 6.1-8 min: 10% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 6470 Triple Quadrupole MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Gas Temperature: 300 °C

• Gas Flow: 5 L/min

• Nebulizer: 45 psi

• Sheath Gas Temperature: 250 °C

• Sheath Gas Flow: 11 L/min

• Capillary Voltage: 3500 V

• Data Acquisition: Full Scan mode to observe the molecular ions of Prochloraz and Prochloraz-d7.

  • Prochloraz (Unlabeled): Expected [M+H]⁺ = m/z 376.0

  • Prochloraz-d7: Expected [M+H]⁺ = m/z 383.0

4. Data Analysis:

• Integrate the peak areas for the molecular ions of Prochloraz (m/z 376.0) and Prochloraz-d7 (m/z 383.0), as well as any other observed isotopologues (d1-d6).

• Calculate the isotopic purity using the following formula: Isotopic Purity (%) = [Area(d7) / (Area(d0) + Area(d1) + ... + Area(d7))] * 100

Caption: Workflow for LC-MS based isotopic purity assessment of Prochloraz-d7.

Protocol 2: Isotopic Purity Assessment by ¹H NMR Spectroscopy

This protocol uses high-resolution ¹H NMR to confirm the absence of protons at the deuterated positions of the propyl group in Prochloraz-d7.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of Prochloraz-d7 and dissolve it in 0.75 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.

• Prepare a corresponding sample of unlabeled Prochloraz for spectral comparison.

2. NMR Spectroscopy Conditions:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent

• Nucleus: ¹H

• Solvent: CDCl₃

• Temperature: 298 K

• Pulse Program: zg30

• Number of Scans: 16

• Relaxation Delay: 1.0 s

• Acquisition Time: 3.98 s

3. Data Analysis:

• Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Compare the ¹H NMR spectrum of Prochloraz-d7 with that of unlabeled Prochloraz.

• In the spectrum of unlabeled Prochloraz, identify the signals corresponding to the propyl group protons (typically a triplet around 0.9 ppm for the CH₃ group and multiplets between 1.5-1.8 ppm and 3.2-3.5 ppm for the two CH₂ groups).

• In the spectrum of high-purity Prochloraz-d7, these signals should be absent or significantly reduced to the level of background noise.

• The isotopic purity can be estimated by comparing the integral of any residual proton signals in the propyl region to the integral of a non-deuterated proton signal in the molecule (e.g., a proton on the imidazole (B134444) or trichlorophenoxy ring).

Caption: Workflow for ¹H NMR based isotopic purity assessment of Prochloraz-d7.

Alternative Internal Standards

While Prochloraz-d7 is a widely used internal standard, the gold standard in isotope dilution mass spectrometry is often considered to be a ¹³C-labeled analog.

Comparison with a Hypothetical ¹³C-Prochloraz:

Feature	Prochloraz-d7 (Deuterated)	¹³C-Prochloraz (Hypothetical)
Isotopic Stability	Deuterium atoms can sometimes be susceptible to back-exchange with protons from the solvent or matrix, though this is less likely for deuterium on a carbon backbone.	¹³C atoms are integrated into the carbon skeleton of the molecule and are not susceptible to exchange, providing higher isotopic stability.
Chromatographic Behavior	A slight shift in retention time compared to the unlabeled analyte (the "isotope effect") can sometimes be observed, potentially affecting co-elution.	The physicochemical properties are virtually identical to the unlabeled analyte, ensuring perfect co-elution.
Mass Difference	A 7-dalton mass difference provides a clear separation from the unlabeled compound in the mass spectrum.	A ¹³C-labeled standard would also provide a distinct mass shift, depending on the number of ¹³C atoms incorporated.
Cost	Generally less expensive to synthesize.	Typically more expensive and complex to synthesize.

For most applications, a high-purity Prochloraz-d7 standard is perfectly suitable and provides excellent accuracy and precision. However, for assays requiring the absolute highest level of robustness, particularly in complex matrices where chromatographic conditions may vary, a ¹³C-labeled internal standard, if it were commercially available, would be the preferred choice.

A Comparative Guide to the Cross-Validation of Analytical Methods for Prochloraz Utilizing Prochloraz-d7

This guide provides a comprehensive comparison of analytical methodologies for the quantification of the fungicide Prochloraz, with a special focus on the role of the deuterated internal standard, Prochloraz-d7, in ensuring accuracy and reliability through cross-validation. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in residue analysis and method validation.

Prochloraz is a widely used imidazole (B134444) fungicide in agriculture for the protection of various crops.[1] Its extensive use necessitates robust and validated analytical methods to monitor its residues in food and environmental samples, ensuring consumer safety and regulatory compliance.[1] The accuracy of these methods is paramount, and the use of a stable isotope-labeled internal standard, such as Prochloraz-d7, is a cornerstone of high-quality quantitative analysis.[2] Prochloraz-d7, being structurally identical to Prochloraz except for the presence of seven deuterium (B1214612) atoms, co-elutes and ionizes similarly to the analyte, allowing for effective correction of matrix effects and variations during sample preparation and analysis.[2][3]

This guide will delve into a comparative analysis of common analytical techniques employed for Prochloraz determination, supported by experimental data. Furthermore, it will elucidate the process of cross-validation, a critical procedure when comparing or transferring analytical methods.

Comparison of Analytical Method Performance

The selection of an appropriate analytical method for Prochloraz quantification is contingent on factors such as the sample matrix, required sensitivity, and available instrumentation.[4] The following table summarizes the performance parameters of various validated methods for the determination of Prochloraz.

Analytical Technique	Matrix	Limit of Quantification (LOQ)	Recovery (%)	Relative Standard Deviation (RSD) (%)	Citation
QuEChERS-GC	Garlic Bolting	0.039 mg/kg	81.5 - 105.4	1.3 - 6.8	[4]
Hydrolysis-GC	Garlic Bolting	0.005 mg/kg	81.5 - 105.4	1.3 - 6.8	[4]
UPLC-MS/MS	Garlic Sprouts	5 µg/kg	88.4 - 94.8	2.6 - 9.7	[4]
LC-UV	Fruits (Mango, Orange, Papaya)	0.1 mg/kg	80 - 94	5.6 - 12.6	[4]
HPLC-UV	Mushrooms	0.05 mg/kg	97 - 99	Not Specified	[4]
GC-MSD	Mushrooms	0.05 mg/kg	88 - 94	Not Specified	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are protocols for some of the key techniques cited.

UPLC-MS/MS for Prochloraz in Garlic Sprouts[4]

• Sample Preparation: A validated method for garlic sprouts involves sample extraction followed by a clean-up step to minimize matrix effects.[4]

• Instrumentation: An ultra-performance liquid chromatography system coupled with a tandem mass spectrometer (UPLC-MS/MS) is used.

• Chromatographic Conditions:

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (containing a suitable buffer).

  • Flow Rate: Optimized for best separation.

  • Injection Volume: Typically 1-10 µL.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for Prochloraz and Prochloraz-d7.

QuEChERS-GC for Prochloraz in Garlic Bolting[4]

• Sample Preparation (QuEChERS):

  • A homogenized sample is extracted with acetonitrile.

  • The extract undergoes a partitioning step with the addition of salts (e.g., magnesium sulfate, sodium chloride).

  • A dispersive solid-phase extraction (d-SPE) clean-up is performed using a combination of sorbents to remove interfering matrix components.[4]

• Instrumentation: A gas chromatograph (GC) coupled with a suitable detector, such as a mass spectrometer (MS) or an electron capture detector (ECD).

• GC Conditions:

  • Column: A capillary column suitable for pesticide analysis (e.g., DB-5ms).

  • Injector: Split/splitless injector, typically operated at a high temperature.

  • Oven Temperature Program: A programmed temperature gradient to ensure separation of analytes.

  • Carrier Gas: Helium or hydrogen.

Visualized Experimental Workflows and Pathways

To provide a clearer understanding of the analytical processes and the mode of action of Prochloraz, the following diagrams have been generated.

Generalized workflow for Prochloraz residue analysis.

Prochloraz functions by inhibiting the biosynthesis of ergosterol, a vital component of fungal cell membranes.[1] This disruption of the fungal cell membrane leads to the inhibition of fungal growth.

Simplified diagram of the Prochloraz mode of action.

Cross-Validation of Analytical Methods Using Prochloraz-d7

Cross-validation is the process of comparing two or more analytical methods to determine if they provide equivalent results for the same set of samples.[5] This is crucial when a method is transferred between laboratories, when a new method is introduced to replace an existing one, or when data from different studies using different methods need to be compared.[5][6] The use of Prochloraz-d7 as an internal standard in both methods being compared is highly recommended to ensure the highest level of accuracy and to minimize variability.

The following diagram outlines a logical workflow for the cross-validation of two analytical methods for Prochloraz quantification.

Workflow for cross-validation of analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. clearsynth.com [clearsynth.com]
• 4. benchchem.com [benchchem.com]
• 5. Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Prochloraz-d7

For researchers and scientists in the fast-paced world of drug development, adherence to strict safety protocols is paramount. The proper disposal of chemical reagents like Prochloraz-d7 is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step approach to the safe disposal of Prochloraz-d7, ensuring compliance with regulatory standards and minimizing risks.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and be fully aware of immediate safety measures.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety glasses with side shields or goggles, and a laboratory coat.[1] If handling the powdered form of Prochloraz, a dust respirator is essential to prevent inhalation.[1]

• Ventilation: All work should be conducted in a well-ventilated area, such as a chemical fume hood, to minimize the inhalation of vapors or dust.[1]

• Avoid Contact: Prevent direct contact with skin and eyes.[1] In the event of accidental contact, immediately flush the affected area with copious amounts of water and seek medical attention.[1]

• General Hygiene: Eating, drinking, and smoking are strictly prohibited in areas where Prochloraz-d7 is handled.[1] Always wash hands thoroughly with soap and water after handling the chemical.[1]

Step-by-Step Disposal Protocol

The disposal of Prochloraz-d7 and its containers must be managed as hazardous waste in accordance with local, state, and federal regulations.[2][3]

Step 1: Managing Spills

In the event of a spill, immediate containment and cleanup are crucial.

• Isolate the Spill: Cordon off the affected area to prevent the spread of the chemical.[1]

• Absorb the Spill: Use an inert absorbent material such as sand, vermiculite, or cat litter to contain the spill.[1][4] If the spill involves a powder, lightly dampening it with water before sweeping can help to minimize dust.[1]

• Collect Waste: Carefully sweep or scoop the absorbed material or powder into a clearly labeled, sealable hazardous waste container.[1]

• Decontaminate the Area: Thoroughly clean the spill area.[1]

• Prevent Environmental Contamination: Do not allow the chemical or cleanup materials to enter drains, sewers, or waterways.[1]

Step 2: Disposing of Unused or Expired Prochloraz-d7

Unused or expired Prochloraz-d7 is considered hazardous waste and must be disposed of through a licensed hazardous waste disposal service.[1][5] Prochloraz waste may be designated with the hazardous waste number F027.[1]

Step 3: Empty Container Disposal

Empty containers that once held Prochloraz-d7 must also be treated as hazardous waste until they are properly decontaminated.[1]

• Empty Completely: Ensure the container is fully empty.[1]

• Triple Rinse: Rinse the container a minimum of three times with a suitable solvent.[1][6]

• Collect Rinsate: The rinsate from this process is also considered hazardous and must be collected for proper disposal.[1] Do not pour the rinsate down the drain.[7]

• Puncture Container: To prevent reuse, puncture or crush the triple-rinsed container.[1][8]

• Final Disposal: The decontaminated container can then be offered for recycling through an approved program or disposed of in an approved landfill.[1][8] Never burn or reuse the container for other purposes.[1][8]

Key Prochloraz Safety and Hazard Data

The following table summarizes essential safety and hazard information for Prochloraz, which is critical for risk assessment and logistical planning during disposal.

Property	Value
Hazard Statements	H302: Harmful if swallowed. H410: Very toxic to aquatic life with long lasting effects.
Precautionary Statements	P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P273: Avoid release to the environment. P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth. P391: Collect spillage. P501: Dispose of contents/container to an approved waste disposal plant.
Acute Toxicity	Oral LD50 (rat): 1600 mg/kg
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.

Prochloraz-d7 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Prochloraz-d7 waste.

Caption: Prochloraz-d7 Disposal Decision Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. epa.gov [epa.gov]
• 4. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]
• 5. picol.cahnrs.wsu.edu [picol.cahnrs.wsu.edu]
• 6. Safe disposal of pesticides | EPA [epa.nsw.gov.au]
• 7. Disposal of Pesticides [npic.orst.edu]
• 8. lcp-shared.s3.amazonaws.com [lcp-shared.s3.amazonaws.com]

Essential Safety and Logistical Information for Handling Prochloraz-d7

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds like Prochloraz-d7 is of utmost importance. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure a safe laboratory environment.

Prochloraz-d7, a deuterated analog of the fungicide Prochloraz, requires careful handling due to its potential health and environmental hazards.[1] Prochloraz is classified as a hazardous substance that can be harmful if swallowed, inhaled, or in contact with skin.[1][2] It can cause severe skin and eye irritation and may lead to organ damage with prolonged or repeated exposure.[1] Furthermore, it is very toxic to aquatic life with long-lasting effects.[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against exposure to Prochloraz-d7. All PPE should be inspected for integrity before each use and properly cleaned and stored after.[1]

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or PVC gloves are recommended.[4] For brief contact, a glove with a protection class of 3 or higher (breakthrough time > 60 minutes) is advised.[5]
Eye and Face Protection	Safety glasses with side shields or goggles	A full-face shield may be appropriate for tasks with a higher risk of splashing.[1][4]
Skin and Body Protection	Chemical-resistant lab coat or overalls	Should be worn to prevent skin contact.[1] Contaminated clothing should be removed immediately and laundered separately before reuse.[1][4]
Respiratory Protection	Dust respirator or face mask	Essential when handling the powdered form to prevent inhalation.[4][6] In cases of brief exposure or low pollution, a respiratory filter device can be used. For more intensive or longer exposure, a self-contained breathing apparatus is recommended.[2]

Experimental Workflow and Handling Procedures

1. Preparation and Engineering Controls:

• Ventilation: Always handle Prochloraz-d7 in a well-ventilated area, preferably within a chemical fume hood.[1][6]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible.[1]

• Ignition Sources: Keep the chemical away from heat, sparks, and open flames. Use non-sparking tools and explosion-proof electrical equipment.[1][7]

• Static Discharge: Ground and bond containers and receiving equipment to prevent static discharges.[1][7]

2. Handling and Mixing:

• Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS) for Prochloraz.[1]

• Don PPE: Wear all required PPE as specified in the table above.[1]

• Avoid Contact: Prevent all personal contact with the chemical, including inhalation of dust, mists, or vapors.[1][5]

• Personal Hygiene: Do not eat, drink, or smoke in the handling area.[1][6] Wash hands thoroughly with soap and water after handling and before breaks.[1][6]

3. Post-Handling and Decontamination:

• Glove Removal: Wash the outside of gloves before removing them.[1]

• PPE Cleaning: All reusable PPE must be thoroughly cleaned after each use and stored away from personal clothing and contaminated areas.[1][4]

• Clothing: Treat all clothing worn during the procedure as potentially contaminated and launder it separately.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pomais.com [pomais.com]
• 4. PPE [growsafe.co.nz]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. benchchem.com [benchchem.com]
• 7. icaonline.co.za [icaonline.co.za]